Methyl 3-aminocrotonate

• CAS: 80012-11-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Methyl 3-Aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core chemical, physical, and biological properties of methyl 3-aminocrotonate. It is intended to serve as a technical resource, consolidating essential data, experimental protocols, and reactivity information to support research and development activities.

General Information

Methyl 3-aminocrotonate, also known as 3-aminocrotonic acid methyl ester, is a vital β-enamino ester intermediate in organic synthesis.[1][2] Its unique structure, featuring a conjugated system with an amino group and an α,β-unsaturated carbonyl functionality, imparts versatile reactivity.[1] This compound is a critical building block in the pharmaceutical and agrochemical industries, most notably for the synthesis of 1,4-dihydropyridine-type calcium channel blockers used to treat cardiovascular diseases.[2][3][4][5]

Chemical and Physical Properties

Methyl 3-aminocrotonate is typically a white to off-white crystalline powder.[2][3][6] It is stable under normal storage conditions, typically in a cool, dry, and dark place under an inert atmosphere.[2][6][7][8]

Property	Value	References
CAS Number	14205-39-1	[3][7][9][10]
Molecular Formula	C₅H₉NO₂	[1][3][9][10]
Molecular Weight	115.13 g/mol	[3][7][9][10]
IUPAC Name	methyl (Z)-3-aminobut-2-enoate	[11]
Synonyms	Methyl 3-amino-2-butenoate, 3-Aminocrotonic acid methyl ester	[1][10][12][13]
Appearance	White to off-white crystalline powder	[2][3][6]
Melting Point	81-83 °C	[3][4][8][10][14]
Boiling Point	112 °C at 42 mmHg; 194.1 °C at 760 mmHg	[8][14]
Density	~1.031 g/cm³	[6]
Flash Point	91 °C - 101 °C (closed cup)	[8][10][13][15]
Solubility	Soluble in chloroform (B151607) and acetone; moderately soluble in water, ethanol.	[1][3][8]
pKa (Predicted)	5.27 ± 0.70	[8]
Stability	Stable at room temperature in closed containers.	[7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of methyl 3-aminocrotonate.

Spectroscopic Data	Details	References
¹H NMR (CDCl₃)	δ (ppm): 4.52 (s, 1H, =CH), 3.63 (s, 3H, OCH₃), 1.90 (s, 3H, CH₃)	[16]
¹³C NMR	Data not readily available in the provided search results.
Infrared (IR)	Spectra available from sources like Sigma-Aldrich.	[11]
Mass Spectrometry (MS)	Data available from sources like ChemicalBook.	[16]

Reactivity and Synthetic Applications

The dual functionality of methyl 3-aminocrotonate makes it a versatile intermediate for a wide range of organic transformations.[1] Its primary applications are in the synthesis of pharmaceuticals, agrochemicals (such as herbicides and fungicides), and other fine chemicals.[1]

Key Reactions:

• Hantzsch Dihydropyridine Synthesis: It is a cornerstone reactant in the Hantzsch condensation, reacting with aldehydes and another β-dicarbonyl compound to form 1,4-dihydropyridines (DHPs).[3] These DHP derivatives are potent calcium channel blockers used in hypertension treatment.[3][4]

• Michael Addition and Cyclization: The compound can participate in Michael addition and [3+3] cyclization reactions.[3]

• Acylation: It undergoes acylation with acid chlorides, where the site of reaction (N- vs. C-acylation) can be controlled.[17]

• Other Reactions: It can undergo oxidation to form oxo derivatives and reduction to saturated amines.[3]

Experimental Protocols: Synthesis

The most common method for preparing methyl 3-aminocrotonate is through the ammonolysis of methyl acetoacetate (B1235776).[2][5] An aqueous-based method is presented below, which is noted for its high purity, scalability, and reduced environmental impact.[2][18]

Objective: To synthesize methyl 3-aminocrotonate with high yield and purity.

Materials:

• Methyl acetoacetate (CH₃COCH₂COOCH₃)

• Aqueous ammonia (B1221849) (e.g., 25% solution)

• Water

• Ice bath

• Reaction vessel with stirrer and temperature probe

Procedure:

• Charging Reactants: In the reaction vessel, add methyl acetoacetate (1 mole equivalent) and water (0.05 to 3.0 mole equivalents).[18]

• Ammonia Addition: While stirring vigorously, slowly add aqueous ammonia (1.5 to 4.0 mole equivalents).[2][8][18] The reaction is exothermic; maintain the temperature as specified by the chosen protocol variation (e.g., low temperature or heated).

• Reaction: For the heated aqueous method, after the ammonia addition is complete, heat the mixture to between 55-65°C.[18] Maintain this temperature with stirring for approximately 2 hours or until monitoring (e.g., by TLC) indicates the reaction is complete.[18]

• Crystallization: Upon completion, cool the reaction mixture in an ice bath to induce or maximize the precipitation of the product.[2][18]

• Isolation: Filter the crystalline product from the reaction mixture.[18]

• Washing and Drying: Wash the collected crystals with cold water to remove residual impurities.[2][18] Dry the final product under vacuum or in a circulating air oven at 50-60°C to obtain off-white crystals of methyl 3-aminocrotonate.[2][4]

Biological Activity and Applications

The primary biological significance of methyl 3-aminocrotonate is its role as a precursor to medicinally important molecules.[1] It is not typically used as an active pharmaceutical ingredient itself but is indispensable for creating compounds with therapeutic effects.

• Cardiovascular Drugs: Its most prominent application is in the synthesis of 'dipine' class calcium channel blockers, including felodipine, nitrendipine, and amlodipine, which are widely used to manage hypertension and angina.[3][5][8]

• Other Pharmaceuticals: It also serves as an intermediate in the preparation of other bioactive molecules like beta-lactam antibiotics and antiviral agents.[1]

Safety and Handling

Methyl 3-aminocrotonate is considered hazardous and requires careful handling in a laboratory or industrial setting.[13] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, should be used.[10][15]

Safety Aspect	Details	References
GHS Pictograms	Corrosion, Exclamation Mark	[19]
Signal Word	Danger	[10][15]
Hazard Statements	H302: Harmful if swallowedH317: May cause an allergic skin reactionH318: Causes serious eye damage	[10][15][20]
Precautionary Statements	P261, P264, P270, P280, P301+P312, P302+P352, P305+P351+P338	[10][15][20]
Hazards	Causes skin, eye, and respiratory tract irritation.	[7][12][13]
First Aid	In case of contact, flush eyes or skin with plenty of water for at least 15 minutes. If inhaled, move to fresh air. If ingested, rinse mouth and seek medical aid.	[12]
Storage	Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible substances like strong oxidizing agents and acids.	[7][12][13]
Incompatibilities	Strong oxidizing agents, acids, acid anhydrides, acid chlorides.	[7][13]
Decomposition Products	Hazardous decomposition can produce nitrogen oxides (NOx) and carbon monoxide/dioxide.	[7][13]

References

• 1. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 4. Methyl 3-aminocrotonate | 14205-39-1 [chemicalbook.com]
• 5. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]
• 6. innospk.com [innospk.com]
• 7. Methyl 3-aminocrotonate(14205-39-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. Methyl 3-Aminocrotonate Manufacturer & Exporter from India - Sihauli Chemicals Private Limited [sihaulichemicals.com]
• 9. Methyl 3-aminocrotonate | 14205-39-1 | IM57964 | Biosynth [biosynth.com]
• 10. 3-氨基巴豆酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. Methyl 3-aminocrotonate | C5H9NO2 | CID 643918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. fishersci.com [fishersci.com]
• 14. Methyl 3-aminocrotonate | CAS#:14205-39-1 | Chemsrc [chemsrc.com]
• 15. 3-アミノクロトン酸メチル 97% | Sigma-Aldrich [sigmaaldrich.com]
• 16. Methyl 3-aminocrotonate(14205-39-1) 1H NMR spectrum [chemicalbook.com]
• 17. op.niscpr.res.in [op.niscpr.res.in]
• 18. benchchem.com [benchchem.com]
• 19. 3-氨基巴豆酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 20. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to the Synthesis of Methyl 3-Aminocrotonate from Methyl Acetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-aminocrotonate (M3A) is a pivotal intermediate in the realm of organic synthesis, particularly valued in the pharmaceutical industry as a precursor for the synthesis of 1,4-dihydropyridine-type calcium channel blockers, which are instrumental in treating cardiovascular diseases like hypertension and angina.[1] Its utility also extends to the manufacturing of agrochemicals and other fine chemicals.[1] The most prevalent and industrially scalable method for the synthesis of M3A is the ammonolysis of methyl acetoacetate (B1235776).[1] This guide provides a comprehensive overview of the synthesis, focusing on various methodologies, experimental protocols, and critical process parameters.

Reaction Overview

The synthesis of methyl 3-aminocrotonate from methyl acetoacetate is a condensation reaction that forms an enamine. The reaction involves the nucleophilic attack of ammonia (B1221849) on the keto group of methyl acetoacetate, followed by dehydration to yield the stable enamine product.

A critical aspect of this synthesis is the management of the primary side product, acetoacetamide.[2] The formation of this impurity is favored under anhydrous conditions.[2] Therefore, the presence of a controlled amount of water is often crucial for steering the reaction towards the desired product.[2]

Comparative Summary of Synthetic Protocols

Several methods for the synthesis of methyl 3-aminocrotonate have been reported, each with its own set of advantages and disadvantages. The choice of method often depends on the desired scale, purity requirements, and environmental considerations. The following table summarizes the key quantitative data from various synthetic protocols.

Method	Reactants	Molar Ratios	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Purity	Ref.
Aqueous Ammonia	Methyl Acetoacetate, Aqueous Ammonia	NH₃:Ester = 1.5-4.0, H₂O:Ester = 0.05-3.0	Water	35–70	2 hours	High	High	[1][3][4]
Low-Temp. Ammoniation	Methyl Acetoacetate, Ammonia Gas	Not Specified	Methanol (B129727)	0–10	Overnight	75.0–85.0	>98.0%	[1][5][6]
Solvent-Free (Batch)	Methyl Acetoacetate, Aqueous Ammonia (25%)	NH₃:Ester = 2:1	None	25	75 min	59	Not Specified	[1]
Ionic Liquid	Methyl Acetoacetate, Ammonia Source	Not Specified	n-butyl pyridinium (B92312) tetrafluoroborate	Not Specified	Not Specified	96	Not Specified	[1][2]
Ammonium Carbamate	Methyl Acetoacetate, Ammonium Carbamate	Not Specified	Not Specified	Reflux	Not Specified	95.4	Not Specified	[1]
Continuous Flow	Methyl Acetoacetate, Ammonia	Ester:NH₃ = 1:3	Isopropanol	20-60	30 s	93-100	>99.98%	[2][7]

Detailed Experimental Protocols

Key Experiment: Aqueous Synthesis of Methyl 3-Aminocrotonate

This protocol is a synthesized representation based on common industrial and patented laboratory procedures, emphasizing high yield and purity while minimizing the formation of acetoacetamide.[1][2]

Objective: To synthesize methyl 3-aminocrotonate with high yield and purity.

Materials:

• Methyl acetoacetate

• Aqueous ammonia (e.g., 25% solution)

• Water

• Ice bath

Procedure:

• In a suitable reaction vessel equipped with a stirrer and a temperature probe, add methyl acetoacetate (1 mole equivalent).

• Add water (0.05 to 3.0 mole equivalents).[2]

• While stirring, slowly add aqueous ammonia (1.6 to 1.75 mole equivalents). The addition is exothermic, and the temperature should be controlled.[2]

• After the addition is complete, heat the mixture to a temperature between 55-65°C.[2]

• Maintain the reaction at this temperature with vigorous stirring for approximately 2 hours, or until the reaction is complete (monitoring by TLC or GC is recommended).[2]

• Upon completion, cool the reaction mixture in an ice bath to precipitate the product.[2]

• Filter the crystalline product.

• Wash the collected crystals with cold water.[2]

• Dry the product under vacuum to obtain off-white crystals of methyl 3-aminocrotonate.[2]

Low-Temperature Synthesis in Methanol

This method is suitable for laboratory-scale preparations where the use of an organic solvent is permissible.

Objective: To synthesize methyl 3-aminocrotonate using a low-temperature approach.

Materials:

• Methyl acetoacetate

• Methanol

• Ammonia gas

• Ice-water bath

Procedure:

• Combine methyl acetoacetate (e.g., 25 kg) and methanol (e.g., 20 kg) in an ammoniation reactor.[5]

• Control the temperature of the reaction system in the range of 0-10°C using an ice-water bath with continuous stirring.[5]

• Slowly introduce ammonia gas into the reaction mixture until white crystals precipitate, then stop the ammonia introduction.[5]

• Allow the reaction mixture to stand under refrigeration overnight.[5]

• Collect the white crystals by centrifugation.[5]

• Dry the crystals, for instance, in a hot air circulating oven at 50-60°C for 8 hours.[1]

Visualizing the Process

Reaction Pathway

The following diagram illustrates the main reaction for the synthesis of methyl 3-aminocrotonate and the competing side reaction that forms acetoacetamide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. FR2632303A1 - PROCESS FOR THE PREPARATION OF METHYL 3-AMINOCROTONATE - Google Patents [patents.google.com]
• 4. Methyl 3-Aminocrotonate Manufacturer & Exporter from India - Sihauli Chemicals Private Limited [sihaulichemicals.com]
• 5. Methyl 3-aminocrotonate | 14205-39-1 [chemicalbook.com]
• 6. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]
• 7. data.epo.org [data.epo.org]

Methyl 3-aminocrotonate chemical structure and reactivity

An In-Depth Technical Guide to Methyl 3-Aminocrotonate: Chemical Structure and Reactivity

Introduction

Methyl 3-aminocrotonate, also known as methyl 3-amino-2-butenoate, is a versatile organic compound with the chemical formula C₅H₉NO₂.[1] It serves as a crucial building block and intermediate in a wide array of synthetic applications, most notably in the pharmaceutical industry for the synthesis of calcium channel blockers like nifedipine, felodipine, and amlodipine.[2] This guide provides a comprehensive overview of its chemical structure, properties, reactivity, and key experimental protocols for its synthesis and derivatization.

Chemical Structure and Properties

Methyl 3-aminocrotonate is a β-enamino ester, a class of compounds characterized by an amino group attached to the β-carbon of an α,β-unsaturated carbonyl system.[3] This unique structural arrangement, featuring a conjugated system of an amino group, a carbon-carbon double bond, and a methyl ester, is the source of its diverse reactivity.[1] The molecule exists predominantly as the (Z)-isomer due to intramolecular hydrogen bonding between the amino group and the carbonyl oxygen.

Structural and Physical Properties

The key identification and physical properties of methyl 3-aminocrotonate are summarized in the table below.

Property	Value	Reference
IUPAC Name	methyl (2Z)-3-aminobut-2-enoate	[4]
Synonyms	Methyl 3-amino-2-butenoate, 3-Aminocrotonic acid methyl ester	[1][4]
CAS Number	14205-39-1
Molecular Formula	C₅H₉NO₂	[1][3]
Molecular Weight	115.13 g/mol	[3]
Appearance	Off-white to white crystalline powder or solid	[2][5]
Melting Point	81-83 °C	[3][5][6]
Boiling Point	112 °C at 42 mmHg	[2]
Solubility	Soluble in chloroform (B151607) and acetone; sparingly soluble in water	[3][2]
SMILES	C/C(=C/C(=O)OC)/N	[4][7]
InChI Key	XKORCTIIRYKLLG-ONEGZZNKSA-N

Spectroscopic Data

The spectroscopic characteristics are fundamental for the identification and structural elucidation of methyl 3-aminocrotonate and its derivatives.

Spectroscopic Data	Characteristic Peaks / Shifts	Reference
¹H NMR (CDCl₃)	δ ~1.90 ppm (s, 3H, CH₃-C=), δ ~3.64 ppm (s, 3H, OCH₃), δ ~4.52 ppm (s, 1H, =CH), NH₂ peak may not be observed or is broad.	[8]
¹³C NMR	Signals expected around δ ~20 (CH₃), δ ~50 (OCH₃), δ ~80 (C-2), δ ~160 (C-3), δ ~170 (C=O).	[9]
IR Spectroscopy	Bands expected for N-H stretching (amine), C=O stretching (ester), C=C stretching (alkene), and C-N stretching.	[4][7]
Mass Spectrometry	Molecular ion peak [M]⁺ expected at m/z 115.	[10]

Chemical Reactivity

The reactivity of methyl 3-aminocrotonate is governed by the interplay of its three functional groups: the nucleophilic amino group, the electrophilic ester carbonyl group, and the electron-rich C=C double bond (enamine system). The molecule can be viewed as a multifunctional building block.

Caption: Tautomerism and key reactive sites of methyl 3-aminocrotonate.

Acylation Reactions: N- vs. C-Acylation

Acylation with electrophiles like acid chlorides can occur at either the nitrogen atom (N-acylation) to form enamides, or at the α-carbon (C-acylation) to yield enaminones.[9] The regioselectivity of this reaction is highly dependent on the reaction conditions, particularly the choice of the acid chloride and the base used.[9] For instance, acylation with aliphatic acid chlorides in the presence of pyridine (B92270) predominantly yields N-acylated products.[9]

Cyclization and Condensation Reactions

Methyl 3-aminocrotonate is a cornerstone in the synthesis of heterocyclic compounds.

• Hantzsch Dihydropyridine Synthesis: It is famously used as the enamine component in the Hantzsch synthesis to produce 1,4-dihydropyridines, which are potent calcium channel blockers.[3][5]

• Other Cyclizations: It participates in various condensation and cyclization reactions to form other heterocycles, making it a valuable intermediate.[1]

Michael Addition

As an α,β-unsaturated system, it can theoretically undergo Michael addition reactions, although this reactivity is less common compared to its role as a nucleophile.[1]

The major reaction pathways are illustrated below.

Caption: Major reaction pathways involving methyl 3-aminocrotonate.

Experimental Protocols

Synthesis of Methyl 3-Aminocrotonate

The most common and industrially scalable method for preparing methyl 3-aminocrotonate is the ammonolysis of methyl acetoacetate (B1235776).

Reaction: CH₃COCH₂COOCH₃ + NH₃ → CH₃C(NH₂)=CHCOOCH₃ + H₂O

Protocol:

• Setup: Charge a reaction vessel equipped with a stirrer, thermometer, and gas inlet/outlet with methyl acetoacetate.

• Solvent (Optional): While the reaction can be run neat, solvents like methanol (B129727) or water can be used.[11][12] A modern, solvent-free approach involves reacting methyl acetoacetate with aqueous ammonia (B1221849).[3][12]

• Ammonia Addition: Cool the reactor to 0-10 °C using an ice bath.[11] Slowly bubble ammonia gas through the stirred methyl acetoacetate or add a molar excess of aqueous ammonia (1.6–1.75 equivalents).[3][11]

• Reaction Conditions: Maintain the temperature. An optimized aqueous process runs at 35–70 °C, which accelerates the reaction to completion within a few hours.[3][12] In the low-temperature methanol process, the reaction mixture is typically stirred until white crystals precipitate and then allowed to stand overnight under refrigeration.[11]

• Isolation: The product often crystallizes directly from the reaction mixture upon cooling.[3][11] Collect the solid product by filtration (centrifugation).

• Purification: Wash the collected crystals with a cold solvent (e.g., petroleum ether) and dry under vacuum. Recrystallization from a suitable solvent like ethanol (B145695) or isopropanol (B130326) can be performed for higher purity.[13][14] A yield of 95% or higher can be achieved under optimized conditions.[3]

Caption: General experimental workflow for the synthesis of methyl 3-aminocrotonate.

General Protocol for N-Acylation

This protocol describes a typical procedure for the N-acylation of methyl 3-aminocrotonate.[9]

• Setup: In a round-bottom flask under an inert atmosphere, dissolve methyl 3-aminocrotonate (1 equivalent) and pyridine (3 equivalents) in dry benzene (B151609).

• Cooling: Cool the solution to 0 °C in an ice-water bath with magnetic stirring.

• Reagent Addition: Add a solution of the desired acid chloride (1 equivalent) in dry benzene dropwise to the cooled mixture.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for several hours until TLC analysis indicates the consumption of the starting material.

• Workup: Quench the reaction with water and separate the organic layer. Wash the organic layer successively with dilute HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the pure N-acylated enamide.[9]

Stability and Handling

Methyl 3-aminocrotonate is stable under normal storage conditions.[1][15] It should be stored in a cool, dry, well-ventilated place away from heat and sources of ignition.[15] It is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[15] Standard personal protective equipment, including gloves and safety goggles, should be worn during handling.[15]

References

• 1. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 2. Methyl 3-Aminocrotonate Manufacturer & Exporter from India - Sihauli Chemicals Private Limited [sihaulichemicals.com]
• 3. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 4. Methyl 3-aminocrotonate | C5H9NO2 | CID 643918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-氨基巴豆酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Methyl 3-aminocrotonate | CAS#:14205-39-1 | Chemsrc [chemsrc.com]
• 7. Methyl 3-aminocrotonate | 14205-39-1 | IM57964 | Biosynth [biosynth.com]
• 8. Methyl 3-aminocrotonate(14205-39-1) 1H NMR [m.chemicalbook.com]
• 9. op.niscpr.res.in [op.niscpr.res.in]
• 10. Methyl 3-aminocrotonate(14205-39-1) MS [m.chemicalbook.com]
• 11. Methyl 3-aminocrotonate | 14205-39-1 [chemicalbook.com]
• 12. FR2632303A1 - PROCESS FOR THE PREPARATION OF METHYL 3-AMINOCROTONATE - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. JPH0285237A - Production of methyl 3- aminocrotanate - Google Patents [patents.google.com]
• 15. fishersci.com [fishersci.com]

An In-depth Technical Guide to 3-Amino-2-butenoic acid methyl ester

CAS Number: 14205-39-1

This technical guide provides a comprehensive overview of 3-Amino-2-butenoic acid methyl ester, a key intermediate in the pharmaceutical industry. The document is intended for researchers, scientists, and professionals involved in drug development and organic synthesis. It details the compound's physicochemical properties, safety information, synthesis and analysis protocols, and its primary applications.

Physicochemical Properties and Safety Information

3-Amino-2-butenoic acid methyl ester, also known as methyl 3-aminocrotonate, is a stable, off-white to slightly yellow crystalline powder.[1] It is a crucial building block in the synthesis of various pharmaceutical compounds.[2]

Table 1: Physicochemical Properties of 3-Amino-2-butenoic acid methyl ester

Property	Value	Reference
CAS Number	14205-39-1	[3]
Molecular Formula	C₅H₉NO₂	[3]
Molecular Weight	115.13 g/mol	[3]
Appearance	Off-white to slightly yellow crystalline powder	[1][2]
Melting Point	81-83 °C	[2]
Boiling Point	115 °C at 0.45 Torr	[3]
Flash Point	91 °C	[3]
Solubility	Insoluble in water; soluble in chloroform (B151607) and acetone.[2]
Stability	Stable at room temperature in closed containers under normal storage and handling conditions.	[3]

Table 2: Safety and Hazard Information

Hazard Statement	Precautionary Statement
Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.	Wash skin thoroughly after handling. Wear protective gloves/eye protection/face protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols

Synthesis of 3-Amino-2-butenoic acid methyl ester

The most common and industrially scalable method for the synthesis of 3-Amino-2-butenoic acid methyl ester is the reaction of methyl acetoacetate (B1235776) with ammonia (B1221849).[1][4] The following protocol describes a laboratory-scale synthesis using aqueous ammonia.[1]

Objective: To synthesize methyl 3-aminocrotonate from methyl acetoacetate and aqueous ammonia.

Materials:

• Methyl acetoacetate

• Aqueous ammonia (25% solution)

• Ice bath

• Stirring apparatus

• Reaction vessel

• Filtration apparatus

Procedure:

• In a reaction vessel equipped with a stirrer, combine methyl acetoacetate (1 molar equivalent) and a small amount of water (0.05 to 3.0 molar equivalents).[1]

• While stirring, slowly add aqueous ammonia (1.6 to 1.75 molar equivalents) to the mixture. The reaction is exothermic, so the temperature should be monitored and controlled.[1]

• After the addition of ammonia is complete, heat the mixture to 55-65°C and maintain this temperature with vigorous stirring for approximately 2 hours.[1]

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, cool the mixture in an ice bath to induce crystallization of the product.[1]

• Collect the crystalline product by filtration.

• Wash the crystals with cold water.[1]

• Dry the product under vacuum to obtain off-white crystals of methyl 3-aminocrotonate.[1]

Purification

If necessary, the crude product can be purified by recrystallization. A common solvent system for recrystallization is an ethanol/water mixture or petroleum ether.[2]

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR (CDCl₃): The proton NMR spectrum is a key method for structural confirmation. Expected signals include peaks corresponding to the methyl ester protons, the vinyl proton, the methyl group on the double bond, and the amine protons.

• ¹³C NMR (CDCl₃): The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of the ester, the two sp² hybridized carbons of the double bond, the methyl ester carbon, and the methyl carbon attached to the double bond.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretching of the primary amine, the C=O stretching of the ester, and the C=C stretching of the alkene.

Applications in Drug Development

3-Amino-2-butenoic acid methyl ester is a vital precursor in the synthesis of 1,4-dihydropyridine (B1200194) (DHP) derivatives.[2][5] These compounds are a class of L-type calcium channel blockers widely used in the treatment of cardiovascular diseases such as hypertension and angina.[6] The synthesis of DHPs is often achieved through the Hantzsch pyridine (B92270) synthesis.[7]

Visualizations

Caption: Experimental workflow for the synthesis of 3-Amino-2-butenoic acid methyl ester.

Caption: Logical relationship of 3-Amino-2-butenoic acid methyl ester in drug synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. Methyl 3-aminocrotonate | 14205-39-1 [chemicalbook.com]
• 5. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]
• 6. Updates on Intrinsic Medicinal Chemistry of 1,4-dihydropyridines, Perspectives on Synthesis and Pharmacokinetics of Novel 1,4-dihydropyrimidines as Calcium Channel Blockers: Clinical Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Spectroscopic Profile of Methyl 3-aminocrotonate: A Technical Guide

Introduction

Methyl 3-aminocrotonate is a valuable intermediate in organic synthesis, notably in the preparation of pharmaceuticals such as 1,4-dihydropyridines, a class of calcium channel blockers.[1] Its structural elucidation and purity assessment are critical for its application in research and drug development. This technical guide provides a comprehensive overview of the spectroscopic data of methyl 3-aminocrotonate, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring this data are also presented, along with a logical workflow for spectroscopic analysis.

Spectroscopic Data

The following tables summarize the key spectroscopic data for methyl 3-aminocrotonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data of Methyl 3-aminocrotonate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4.52	s	1H	=C-H
3.64	s	3H	-OCH₃
1.90	s	3H	-CH₃
7.9 (broad)	s	2H	-NH₂

Note: The -NH₂ peak may not always be distinctly observed or may appear as a broad singlet.[2][3]

Table 2: ¹³C NMR Spectroscopic Data of Methyl 3-aminocrotonate

Chemical Shift (δ) ppm	Assignment
170.9	C=O
160.3	C-NH₂
83.1	=C-H
50.0	-OCH₃
21.9	-CH₃

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data of Methyl 3-aminocrotonate

Wavenumber (cm⁻¹)	Intensity	Assignment
3435, 3320	Strong, Sharp	N-H stretch (asymmetric and symmetric)
3098	Medium	=C-H stretch
2948	Medium	C-H stretch (aliphatic)
1660	Very Strong	C=O stretch (ester)
1615	Strong	C=C stretch
1560	Strong	N-H bend
1265	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of Methyl 3-aminocrotonate

m/z	Relative Intensity (%)	Assignment
115	40.1	[M]⁺ (Molecular Ion)
84	100.0	[M - OCH₃]⁺
83	27.5	[M - CH₃OH]⁺
42	37.3	[CH₂=C=O]⁺ or [CH₃-C≡N]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of purified methyl 3-aminocrotonate in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a spectrometer operating at a frequency of 89.56 MHz or 399.65 MHz.[2]

  • For the ¹³C NMR spectrum, a broadband proton-decoupled sequence is typically used to simplify the spectrum to single lines for each unique carbon atom.

• Data Processing: Process the raw data by applying a Fourier transform, phasing, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film):

  • Dissolve a small amount of methyl 3-aminocrotonate in a volatile solvent such as methylene (B1212753) chloride.

  • Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate, leaving a thin film of the solid compound on the plate.

• Data Acquisition:

  • Place the salt plate in the sample holder of an FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the clean salt plate and subtract it from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction and Ionization:

  • Introduce a dilute solution of methyl 3-aminocrotonate into the mass spectrometer.

  • For electron ionization (EI), the sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: An ion detector measures the abundance of each ion, generating a mass spectrum.

Spectroscopic Analysis Workflow

The identification and structural elucidation of an organic compound like methyl 3-aminocrotonate is a systematic process that integrates data from various spectroscopic techniques. The following diagram illustrates a typical workflow.

Caption: Workflow for Spectroscopic Identification of an Organic Compound.

This logical progression allows researchers to piece together the molecular puzzle, starting from the basic molecular formula and functional groups to the intricate details of atomic connectivity and spatial arrangement. This systematic approach is fundamental in chemical analysis and drug development.

References

• 1. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 2. Methyl 3-aminocrotonate(14205-39-1) 1H NMR [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Solubility and Stability of Methyl 3-Aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-aminocrotonate is a key building block in synthetic organic chemistry, widely utilized as an intermediate in the production of a variety of pharmaceuticals, including 1,4-dihydropyridine-based calcium channel blockers, and other fine chemicals.[1][2][3] Its utility in these applications is profoundly influenced by its physicochemical properties, particularly its solubility in various solvent systems and its stability under diverse environmental conditions. A thorough understanding of these characteristics is paramount for optimizing reaction conditions, developing robust formulations, and ensuring the quality and shelf-life of intermediates and final products.

This technical guide provides a comprehensive overview of the solubility and stability of methyl 3-aminocrotonate, presenting available quantitative data, detailed experimental protocols for property determination, and an analysis of its degradation pathways.

Solubility Profile

Methyl 3-aminocrotonate is a crystalline solid at room temperature.[1] Its solubility is a critical parameter for its use in synthesis and formulation. Generally, it exhibits low solubility in water and is soluble in a range of organic solvents.

Qualitative Solubility

Qualitative assessments indicate that methyl 3-aminocrotonate is soluble in polar aprotic solvents such as chloroform, acetone, tetrahydrofuran (B95107) (THF), and dimethylformamide (DMF).[1][4] It also shows moderate solubility in polar protic solvents like ethanol.[4]

Quantitative Solubility Data

Quantitative solubility data for methyl 3-aminocrotonate is limited in publicly available literature. The following table summarizes the known values. It is important to note that the solubility in water has conflicting reports, underscoring the need for experimental verification for specific applications.

Solvent	Temperature (°C)	Solubility (g/L)	Reference
Chloroform	Not Specified	> 500	[1]
Water	Not Specified	18	[5]

Stability Profile

The stability of methyl 3-aminocrotonate is a crucial factor for its storage, handling, and application in multi-step syntheses. It is generally stable under controlled conditions but can degrade under thermal, pH, and photolytic stress.

Thermal Stability

Methyl 3-aminocrotonate is reported to degrade at temperatures above 112°C.[1] For long-term storage, it is recommended to keep the compound in a cool, dry, and dark place under an inert atmosphere.[5] Thermal decomposition may lead to the release of nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

pH-Dependent Stability

As a β-enamino ester, the stability of methyl 3-aminocrotonate is expected to be pH-dependent.

• Acidic Conditions: In the presence of acid, the enamine functionality can be protonated, making the ester susceptible to hydrolysis, which would lead to the formation of methyl acetoacetate (B1235776) and ammonia.

• Basic Conditions: Under basic conditions, the amino group can act as a catalyst for intramolecular degradation pathways.[7]

Photostability

While specific photostability studies on methyl 3-aminocrotonate are not widely reported, primary amines can undergo photodegradation through various mechanisms, including oxidation and radical-mediated reactions, especially in the presence of photosensitizers.[8][9]

Incompatible Materials

Methyl 3-aminocrotonate is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[6] Contact with these substances should be avoided to prevent vigorous reactions and degradation.

Experimental Protocols

The following sections detail standardized experimental procedures for determining the solubility and assessing the stability of methyl 3-aminocrotonate.

Protocol for Determining Equilibrium Solubility (Shake-Flask Method)

This protocol is based on the widely accepted shake-flask method to determine the equilibrium solubility of a solid in a given solvent.

Objective: To determine the concentration of a saturated solution of methyl 3-aminocrotonate in a specific solvent at a controlled temperature.

Materials:

• Methyl 3-aminocrotonate (high purity)

• Solvent of interest (e.g., water, ethanol, methanol, THF, DMSO)

• Volumetric flasks

• Pipettes

• Scintillation vials with screw caps

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector (e.g., UV-Vis for HPLC, FID for GC)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of methyl 3-aminocrotonate to a scintillation vial containing a known volume of the solvent. The presence of undissolved solid is essential to ensure equilibrium is reached.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the suspension to settle for at least 1 hour in the temperature-controlled environment.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a syringe filter to remove any undissolved solid particles.

• Sample Dilution:

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Concentration Analysis:

  • Analyze the diluted sample using a pre-validated HPLC or GC method to determine the concentration of dissolved methyl 3-aminocrotonate.

  • Prepare a calibration curve using standard solutions of known concentrations to quantify the compound in the sample.

• Calculation of Solubility:

  • Calculate the concentration of methyl 3-aminocrotonate in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in g/L or mg/mL.

Workflow for determining equilibrium solubility.

Protocol for Stability Assessment (Forced Degradation Studies)

This protocol outlines a general procedure for conducting forced degradation studies to assess the intrinsic stability of methyl 3-aminocrotonate under various stress conditions, in line with ICH guidelines.[10][11][12]

Objective: To identify potential degradation products and pathways, and to establish the stability-indicating nature of analytical methods.

Materials:

• Methyl 3-aminocrotonate (high purity)

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• High-purity water

• Suitable organic solvents (e.g., methanol, acetonitrile)

• pH meter

• Temperature-controlled ovens

• Photostability chamber

• HPLC or GC system with a suitable detector

Procedure:

• Sample Preparation:

  • Prepare stock solutions of methyl 3-aminocrotonate in a suitable solvent.

  • For each stress condition, prepare a test sample and a control sample (stored under normal conditions).

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample solution with HCl solution at an elevated temperature (e.g., 60 °C) for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

  • Base Hydrolysis: Treat the sample solution with NaOH solution at room temperature or a slightly elevated temperature for a defined period. Neutralize the solution before analysis.

  • Oxidative Degradation: Treat the sample solution with H₂O₂ solution at room temperature for a defined period.

  • Thermal Degradation: Expose the solid sample or a solution to high temperatures (e.g., 80 °C, 100 °C) for a defined period.

  • Photodegradation: Expose the solid sample or a solution to a light source in a photostability chamber according to ICH Q1B guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter). A dark control should be run in parallel.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Analyze the stressed samples and the control sample using a validated, stability-indicating HPLC or GC method.

  • Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent compound.

• Data Evaluation:

  • Calculate the percentage degradation of methyl 3-aminocrotonate under each stress condition.

  • Characterize the degradation products if possible (e.g., using LC-MS).

  • Determine the degradation pathway based on the identified products.

Workflow for forced degradation studies.

Potential Degradation Pathways

Based on the chemical structure of methyl 3-aminocrotonate, several degradation pathways can be postulated under forced degradation conditions.

Hydrolytic Degradation

Proposed hydrolytic degradation pathway.

Oxidative Degradation

Proposed oxidative degradation pathway.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of methyl 3-aminocrotonate. While some quantitative data is available, further experimental work is necessary to establish a more comprehensive solubility profile across a wider range of solvents. The provided experimental protocols offer a standardized approach for determining these critical parameters. The proposed degradation pathways serve as a starting point for more detailed mechanistic studies. For professionals in research, development, and manufacturing, a thorough grasp of these properties is essential for the successful and efficient utilization of this important chemical intermediate.

References

• 1. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Learning from the Hantzsch synthesis [pubsapp.acs.org]
• 4. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 5. Methyl 3-Aminocrotonate Manufacturer & Exporter from India - Sihauli Chemicals Private Limited [sihaulichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. Elucidating the effect of amine charge state on poly(β-amino ester) degradation using permanently charged analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Indirect photodegradation of amine drugs in aqueous solution under simulated sunlight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. forced degradation study: Topics by Science.gov [science.gov]
• 11. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 12. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]

Methyl 3-Aminocrotonate: A Comprehensive Technical Guide for Synthetic and Medicinal Chemistry

Authored for Researchers, Scientists, and Drug Development Professionals

Methyl 3-aminocrotonate (M3A), also known as methyl 3-amino-2-butenoate, is a highly versatile and economically significant enamine building block in organic synthesis.[1][2] Its unique bifunctional nature, possessing both a nucleophilic amino group and an electrophilic α,β-unsaturated ester moiety, makes it an invaluable precursor for the synthesis of a wide array of heterocyclic compounds, particularly those with pronounced pharmacological activity.[1][2] This guide provides an in-depth overview of its properties, synthesis, and core applications, complete with experimental protocols and mechanistic diagrams to facilitate its use in research and development.

Physicochemical and Spectroscopic Properties

Methyl 3-aminocrotonate is typically an off-white to light yellow crystalline powder or a colorless to pale yellow liquid, a characteristic dependent on its purity and physical state.[1][3] Its hygroscopic nature necessitates careful handling and storage in a cool, dry, and well-ventilated area, preferably under an inert atmosphere, to prevent moisture absorption that can impede reactivity in sensitive applications like the Hantzsch synthesis.[4][5]

Physical and Chemical Data

The key physical and chemical properties of methyl 3-aminocrotonate are summarized in the table below, compiled from various sources.

Property	Value	Reference(s)
CAS Number	14205-39-1	[6][7]
Molecular Formula	C₅H₉NO₂	[6][7]
Molecular Weight	115.13 g/mol	[6][7]
Appearance	Off-white crystalline powder / Pale yellow liquid	[1][3][8]
Melting Point	81 - 83 °C	[8]
Boiling Point	~112 °C @ 42 mmHg	[9]
Flash Point	91 °C	[6]
Density	1.031 g/cm³	[9]
Solubility	Soluble in chloroform, acetone, ethanol; moderately soluble in water.	[1][2][8]
IUPAC Name	methyl (2Z)-3-aminobut-2-enoate	[6]
Synonyms	Methyl 3-amino-2-butenoate, 3-Aminocrotonic acid methyl ester	[2][6]

Spectroscopic Data

The structural identity of methyl 3-aminocrotonate is confirmed through various spectroscopic techniques. The key spectral data are presented below.

Spectroscopy	Data and Interpretation	Reference(s)
¹H NMR	(CDCl₃, 400 MHz) δ (ppm): 7.9 (br s, 2H, -NH₂), 4.52 (s, 1H, =CH-), 3.64 (s, 3H, -OCH₃), 1.90 (s, 3H, -CH₃).	[3]
¹³C NMR	(CDCl₃) δ (ppm): 170.9 (C=O), 161.5 (C-NH₂), 82.5 (=CH-), 50.0 (-OCH₃), 19.5 (-CH₃).	Inferred from[3][10]
Mass Spec (EI)	Molecular Ion [M]⁺: m/z 115 (40.1%). Key Fragments: 84 (100%), 83 (27.5%), 42 (37.3%).	[11]
Infrared (IR)	Key Peaks (cm⁻¹): 3430-3300 (N-H stretch), 1660 (C=O stretch, conjugated), 1610 (C=C stretch), 1560 (N-H bend).	Inferred from[6][12]

Synthesis of Methyl 3-Aminocrotonate

The most prevalent and industrially scalable method for synthesizing methyl 3-aminocrotonate is the ammonolysis of methyl acetoacetate (B1235776).[8][13] This reaction can be performed under various conditions, with modern protocols favoring aqueous media to enhance purity and environmental safety.[8][14]

Caption: General synthesis of Methyl 3-Aminocrotonate.

Experimental Protocol: Synthesis from Methyl Acetoacetate

This protocol is adapted from procedures describing the reaction of methyl acetoacetate with aqueous ammonia.[14][15][16]

Materials:

• Methyl acetoacetate

• Aqueous ammonia (25-30% solution)

• Methanol (B129727) (for low-temperature variant)

• Ice-water bath

• Reaction vessel with stirring capability

Procedure (Aqueous Medium):

• To a reaction vessel, add methyl acetoacetate (1.0 mol).

• While stirring, add aqueous ammonia (1.5 to 4.0 mol equivalents) to the methyl acetoacetate. The addition can be done portion-wise or via a dropping funnel.

• Maintain the reaction temperature between 35 °C and 70 °C. The reaction is exothermic.

• Continue stirring for approximately 2 hours. The product will begin to crystallize and precipitate from the reaction mixture.

• After the reaction period, cool the mixture in an ice-water bath to maximize precipitation.

• Collect the crystalline product by filtration.

• Wash the collected solid with cold water and dry under vacuum.

• Expected Yield: High purity product with yields often exceeding 80-90%.[8][16]

Procedure (Low-Temperature Methanol Variant):

• Charge a reactor with methyl acetoacetate (25 kg) and methanol (20 kg).[15]

• Cool the mixture to 0-10 °C using an ice-water bath with continuous stirring.[15]

• Slowly introduce ammonia gas into the solution until white crystals precipitate.[15]

• Allow the reaction mixture to stand overnight under refrigeration.[15]

• Collect the crystals by centrifugation. The product can be further purified by recrystallization from methanol.[15]

• Dry the final product in a hot air oven at 50-60 °C.[15]

• Expected Yield: 75.0-85.0% molar yield.[15]

Applications in Heterocyclic Synthesis

Methyl 3-aminocrotonate is a cornerstone for constructing nitrogen-containing heterocycles. Its ambident nucleophilic character (at N and Cα) and electrophilic Cβ position allow for diverse cyclization strategies.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic multi-component reaction used to produce dihydropyridines (DHPs), many of which are potent calcium channel blockers like Nifedipine and Amlodipine.[9] In a common variant, two equivalents of methyl 3-aminocrotonate react with an aldehyde.[1]

Caption: Key steps in the Hantzsch Dihydropyridine synthesis.

This protocol is adapted from the synthesis of 4-aryl-1,4-dihydropyridines.[1][10]

Materials:

• Substituted benzaldehyde (B42025) (e.g., m-methoxybenzaldehyde) (0.2 mol)

• Methyl 3-aminocrotonate (0.4 mol, 46.05 g)

• Isopropyl alcohol (i-PrOH) (50 mL)

• Reflux apparatus

Procedure:

• Dissolve the substituted benzaldehyde (0.2 mol) in isopropyl alcohol (50 mL) in a round-bottom flask.

• Add methyl 3-aminocrotonate (0.4 mol) to the solution at once.[1]

• Heat the reaction mixture to reflux and maintain for the required time (e.g., 20 hours for m-methoxybenzaldehyde).[1] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The crystalline product will precipitate. Collect the crystals by filtration.

• Wash the product with cold isopropyl alcohol (3 x 20 mL).[1]

• Dry the purified product in a vacuum oven to a constant weight.

• Expected Yield: 28.8% for 2,6-dimethyl-3,5-dimethoxycarbonyl-4-(m-methoxyphenyl)-1,4-dihydropyridine.[1]

Acylation Reactions: N- vs. C-Acylation

Acylation of methyl 3-aminocrotonate can occur at either the nitrogen atom (N-acylation) to form enamides or the α-carbon (C-acylation) to form enaminones. The regioselectivity is highly dependent on the reaction conditions, particularly the choice of base and the nature of the acylating agent.[11][17]

• N-Acylation: Generally favored with aliphatic acid chlorides in the presence of pyridine. This pathway leads to stable enamides, which are valuable synthetic intermediates.[11]

• C-Acylation: Can be favored with more reactive acylating agents or different bases. For instance, dichloroacetyl chloride exclusively yields the C-acylated product.[11]

Caption: Regioselectivity in the acylation of M3A.

This procedure describes a straightforward method to achieve N-acylation.[11]

Materials:

• Methyl 3-aminocrotonate (1.0 eq)

• Acetic anhydride (B1165640) (excess)

• Reflux apparatus

Procedure:

• Place methyl 3-aminocrotonate in a round-bottom flask.

• Add an excess of acetic anhydride.

• Heat the mixture to reflux and maintain for a period sufficient for complete conversion (monitor by TLC).

• After the reaction is complete, cool the mixture.

• Carefully quench the excess acetic anhydride with water or a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting enamide by column chromatography or recrystallization.

• Expected Yield: Excellent yields are typically reported for this transformation.[11]

Other Heterocyclic Syntheses

The reactivity profile of methyl 3-aminocrotonate makes it a potential substrate for other classical heterocyclic syntheses.

• Paal-Knorr Pyrrole (B145914) Synthesis: While the classic Paal-Knorr synthesis involves the reaction of a 1,4-dicarbonyl compound with an amine, enamines like M3A can serve as precursors to the required functionalities or participate in related cyclizations to form substituted pyrroles.[18][19] The enamine can react with an α-haloketone, which upon cyclization and elimination, would yield a pyrrole derivative.

• Biginelli Reaction: The Biginelli reaction is a one-pot cyclocondensation of a β-dicarbonyl compound, an aldehyde, and urea (B33335) (or thiourea) to form dihydropyrimidinones (DHPMs).[20][21] As a β-enamino ester, methyl 3-aminocrotonate can be used in place of the β-ketoester and ammonia source, streamlining the synthesis of DHPMs, which are known for a wide range of biological activities.[22][23]

Caption: Mechanism of the Biginelli reaction for DHPM synthesis.

Conclusion

Methyl 3-aminocrotonate is a powerful and versatile building block with a central role in the synthesis of pharmaceutically relevant heterocyclic scaffolds. Its straightforward preparation and well-defined reactivity in key transformations like the Hantzsch synthesis make it an indispensable tool for medicinal chemists and process developers. A thorough understanding of its properties, handling requirements, and reaction selectivities, as detailed in this guide, is crucial for leveraging its full synthetic potential in drug discovery and development.

References

• 1. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 3. Methyl 3-aminocrotonate(14205-39-1) 13C NMR spectrum [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Methyl 3-aminocrotonate | C5H9NO2 | CID 643918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 9. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Methyl 3-aminocrotonate(14205-39-1) MS spectrum [chemicalbook.com]
• 12. Methyl 3-aminocrotonate(14205-39-1) IR2 [m.chemicalbook.com]
• 13. benchchem.com [benchchem.com]
• 14. FR2632303A1 - PROCESS FOR THE PREPARATION OF METHYL 3-AMINOCROTONATE - Google Patents [patents.google.com]
• 15. rsc.org [rsc.org]
• 16. JPH0285237A - Production of methyl 3- aminocrotanate - Google Patents [patents.google.com]
• 17. op.niscpr.res.in [op.niscpr.res.in]
• 18. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 19. alfa-chemistry.com [alfa-chemistry.com]
• 20. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 21. arkat-usa.org [arkat-usa.org]
• 22. <p>Systematic study on acylation of methyl 3-aminocrotonate with acid chlorides of aliphatic, aromatic and α, β-unsaturated acids: A comparative evaluation of the preference for regio- and stereoselectivity <em>vis</em><em>-</em><em>à</em><em>-</em><em>vi</em>s 3-aminocrotononitrile</p><p> </p><p><strong> </strong></p><strong><p> </p></strong> | Mukherjee | Indian Journal of Chemistry -Section B (IJC-B) [op.niscair.res.in]
• 23. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Heterocyclic Synthesis: A Technical Guide to the Discovery and History of β-Aminocrotonates

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Aminocrotonates, a class of enamine compounds, are foundational pillars in the edifice of synthetic organic chemistry. Their unique electronic and structural features have rendered them indispensable intermediates in the construction of a vast array of heterocyclic systems and pharmacologically active molecules. This technical guide provides a comprehensive exploration of the discovery, history, and synthetic evolution of β-aminocrotonates. It delves into key experimental protocols, presents quantitative data for comparative analysis, and elucidates their critical role as precursors in the synthesis of dihydropyridine-based calcium channel blockers, detailing the downstream signaling pathways affected by these vital therapeutic agents.

Discovery and Historical Development

The story of β-aminocrotonates is intrinsically woven into the development of multicomponent reactions in the late 19th century. While a singular moment of "discovery" for an isolated β-aminocrotonate ester is not clearly documented, their implicit synthesis and pivotal role as a reactive intermediate were first compellingly demonstrated in the Hantzsch Dihydropyridine (B1217469) Synthesis , reported by Arthur Hantzsch in 1881.[1][2][3] In this pioneering work, a β-ketoester (such as ethyl acetoacetate), an aldehyde, and ammonia (B1221849) were found to condense, forming a 1,4-dihydropyridine (B1200194).[4] The in-situ formation of a β-aminocrotonate from the β-ketoester and ammonia is a crucial step in this reaction cascade.[5]

It is noteworthy that the term "enamine" itself was coined much later, in 1927, by Wittig and Blumenthal.[1] The fundamental reactivity and synthetic utility of enamines, including β-aminocrotonates, were significantly advanced by the seminal work of Gilbert Stork in the mid-20th century.[6] The Stork Enamine Alkylation , first reported in 1954, established enamines as versatile enolate equivalents for carbon-carbon bond formation, further solidifying the importance of β-aminocrotonates in the synthetic chemist's toolkit.[6][7]

Initially, the primary interest in β-aminocrotonates was for the synthesis of various heterocyclic compounds.[1] However, their significance escalated dramatically with the discovery that they are key building blocks for 1,4-dihydropyridine calcium channel blockers , such as nifedipine (B1678770), amlodipine, and felodipine.[8] This cemented their importance in medicinal chemistry and the pharmaceutical industry, where they remain crucial intermediates for the synthesis of drugs used to treat hypertension and angina.[9]

Synthetic Methodologies

The preparation of β-aminocrotonates has evolved from classical batch preparations to modern, efficient continuous flow syntheses. The fundamental reaction involves the condensation of a β-ketoester with ammonia or a primary/secondary amine.[1][8]

Classical Batch Synthesis

The traditional synthesis of β-aminocrotonates, such as ethyl 3-aminocrotonate, typically involves the reaction of a β-ketoester like ethyl acetoacetate (B1235776) with an ammonia source, such as ammonium (B1175870) acetate (B1210297) or aqueous ammonia.[5][10]

Table 1: Comparison of Classical Batch Synthesis Conditions for Ethyl 3-Aminocrotonate

Parameter	Method 1	Method 2
Reactants	Ethyl acetoacetate, Ammonium acetate	Ethyl acetoacetate, Aqueous ammonia
Solvent	Methanol	Isopropanol (B130326) or solvent-free
Catalyst	None required	Optional (e.g., Acetic acid)
Temperature	Room Temperature	25°C - 50°C
Reaction Time	~20 hours[10][11]	75 - 180 minutes[12][13]
Typical Yield	~92%[10]	59% - 86%[12][13]
Purity	Requires purification	Variable

Modern Continuous Flow Synthesis

Continuous flow chemistry offers significant advantages for the synthesis of β-aminocrotonates, including enhanced safety, improved heat and mass transfer, higher yields, and the potential for solvent-free reactions.[9][14] This methodology is particularly suited for industrial-scale production.

Table 2: Continuous Flow Synthesis of β-Aminocrotonates - Representative Data

β-Aminocrotonate	Reactants	Solvent	Temperature	Residence Time	Yield	Reference
Methyl 3-aminocrotonate	Methyl acetoacetate, Aq. Ammonia (25%)	None	50°C	15 min	48%	[15]
Methyl 3-aminocrotonate	Methyl acetoacetate, Aq. Ammonia (25%)	Isopropanol	50°C	15 min	56%	[15]
Ethyl 3-aminocrotonate	Ethyl acetoacetate, Aq. Ammonia (25%)	None	20°C	22 min	73%	[12]
Ethyl 3-aminocrotonate	Ethyl acetoacetate, Aq. Ammonia (25%)	None	50°C	22 min	94%	[14][15][16]
Methyl 3-methylaminocrotonate	Methyl acetoacetate, Methylamine	Isopropanol	40°C	30 s	100%	[13][14][15]

Key Experimental Protocols

Hantzsch Dihydropyridine Synthesis (1882, Adapted)

This protocol describes the synthesis of a 1,4-dihydropyridine, which proceeds through an in-situ generated β-aminocrotonate intermediate.

General Procedure for the Hantzsch Condensation: [17]

• Dissolve the substituted benzaldehyde (B42025) (0.2 mol) in isopropanol (50 mL).

• Add methyl 3-aminocrotonate (0.4 mol, 46.05 g) to the solution at once.

• Heat the reaction mixture at reflux temperature for the time indicated by reaction monitoring (e.g., by TLC).

• Cool the reaction mixture to room temperature.

• Filter the obtained crystals, wash with isopropanol (3 x 20 mL), and dry in a vacuum to a constant weight.

Caption: Workflow for the Hantzsch Dihydropyridine Synthesis.

Stork Enamine Alkylation (Conceptual Workflow)

The Stork enamine alkylation involves three principal steps: enamine formation, alkylation, and hydrolysis.

Caption: The three main stages of the Stork Enamine Alkylation.

Continuous Flow Synthesis of Ethyl 3-Aminocrotonate

This protocol outlines a modern, efficient method for the synthesis of ethyl 3-aminocrotonate.

Experimental Setup: [14][16]

• A continuous flow reactor system, typically a heated stainless steel (SS316) tubular reactor (e.g., 1.58 mm outer diameter, 1 m length).

• Pumps for reactant delivery.

• A T-mixer for combining reactant streams.

• A back-pressure regulator.

Procedure:

• Ethyl acetoacetate and aqueous ammonia (25% solution) are pumped at a defined ratio (e.g., 1:3) into a T-mixer.

• The combined stream enters the heated tubular reactor (e.g., at 50°C).

• The residence time in the reactor is controlled by the flow rate (e.g., 22 minutes).

• The product stream is collected at the outlet.

Yields: This method can achieve yields of up to 94%.[14][16]

Caption: Continuous flow synthesis of ethyl 3-aminocrotonate.

Role in Medicinal Chemistry: Synthesis of Dihydropyridine Calcium Channel Blockers

While β-aminocrotonates themselves are not known to be direct signaling molecules, their most significant contribution to medicine is their role as indispensable intermediates in the synthesis of 1,4-dihydropyridine (DHP) calcium channel blockers.[8] These drugs, including nifedipine, are widely used in the treatment of hypertension and angina.[18][19][20]

DHPs exert their therapeutic effect by binding to L-type voltage-gated calcium channels, which are predominantly found in vascular smooth muscle cells.[21][22] By blocking these channels, they inhibit the influx of extracellular calcium ions.

Signaling Pathway of Dihydropyridine Calcium Channel Blockers

The signaling cascade initiated by the blockage of L-type calcium channels is as follows:

• Binding: The dihydropyridine drug binds to the α1 subunit of the L-type calcium channel.[1]

• Inhibition of Calcium Influx: This binding event inhibits the influx of extracellular Ca²⁺ into the vascular smooth muscle cell.

• Reduced Intracellular Calcium: The concentration of intracellular Ca²⁺ decreases.

• Reduced Calmodulin Activation: Less Ca²⁺ is available to bind to and activate calmodulin.

• Reduced MLCK Activity: The Ca²⁺-calmodulin complex is required to activate myosin light chain kinase (MLCK). With reduced activation, MLCK activity decreases.

• Decreased Myosin Light Chain Phosphorylation: MLCK phosphorylates the myosin light chains, a key step in muscle contraction. Reduced MLCK activity leads to decreased phosphorylation.

• Vasodilation: The dephosphorylated myosin light chains lead to smooth muscle relaxation, resulting in vasodilation (widening of the blood vessels).

• Lowered Blood Pressure: Vasodilation reduces peripheral vascular resistance, leading to a decrease in blood pressure.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. Pyridine - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. Ethyl 3-aminocrotonate | 626-34-6 | Benchchem [benchchem.com]
• 6. STORK ENAMINE SYNTHESIS: ALKYLATION OF ALDEHYDE OR KETONE – My chemistry blog [mychemblog.com]
• 7. grokipedia.com [grokipedia.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. khcn.haui.edu.vn [khcn.haui.edu.vn]
• 11. researchgate.net [researchgate.net]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. EP2702035A2 - Process for continuous flow synthesis of beta-amino crotonate - Google Patents [patents.google.com]
• 14. data.epo.org [data.epo.org]
• 15. US9199913B2 - Process for continous flow synthesis of beta-amino crotonate - Google Patents [patents.google.com]
• 16. ETHYL 3-AMINOCROTONATE synthesis - chemicalbook [chemicalbook.com]
• 17. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 18. CN111253304A - Preparation method of nifedipine - Google Patents [patents.google.com]
• 19. US6294673B1 - Process for preparing nifedipine - Google Patents [patents.google.com]
• 20. DE19727350C1 - Process for the preparation of nifedipine - Google Patents [patents.google.com]
• 21. Vascular calcium channels and high blood pressure: Pathophysiology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 22. L-type calcium channel - Wikipedia [en.wikipedia.org]

The Versatile Virtuoso: A Technical Guide to Methyl 3-Aminocrotonate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-aminocrotonate (M3A), a β-enamino ester, has emerged as a cornerstone building block in modern organic synthesis. Its ambident nucleophilic nature, coupled with its straightforward preparation, has rendered it an invaluable precursor for the synthesis of a diverse array of heterocyclic compounds, many of which form the core scaffolds of significant pharmaceutical agents. This technical guide provides an in-depth exploration of the applications of methyl 3-aminocrotonate, complete with experimental protocols, quantitative data, and mechanistic insights to empower researchers in their synthetic endeavors.

Core Applications in Heterocyclic Synthesis

Methyl 3-aminocrotonate is a key player in several named reactions that lead to the formation of vital heterocyclic systems. Its utility is most prominently showcased in the synthesis of dihydropyridines and dihydropyrimidinones, which are central to the development of cardiovascular drugs.

The Hantzsch Dihydropyridine (B1217469) Synthesis: A Gateway to Calcium Channel Blockers

The Hantzsch synthesis is a classic multi-component reaction that provides access to 1,4-dihydropyridines (DHPs), a class of compounds renowned for their activity as calcium channel blockers used in the treatment of hypertension and angina.[1][2] Methyl 3-aminocrotonate serves as a crucial C2-N fragment in this condensation reaction.

The general reaction involves the condensation of an aldehyde, two equivalents of a β-ketoester (or one equivalent of a β-ketoester and one equivalent of an enamine like methyl 3-aminocrotonate), and a nitrogen source, typically ammonia (B1221849) or ammonium (B1175870) acetate.[2][3] The use of methyl 3-aminocrotonate streamlines the process, often leading to improved yields and milder reaction conditions.

Key Pharmaceutical Applications:

• Amlodipine: A widely prescribed medication for high blood pressure and coronary artery disease.[4]

• Nicardipine and Nitrendipine: Potent vasodilators used to treat hypertension.[5]

• Felodipine: Another important calcium channel blocker for managing hypertension.[6]

The efficiency of the Hantzsch synthesis using methyl 3-aminocrotonate is influenced by various factors, including the choice of catalyst, solvent, and reaction conditions. Modern variations often employ microwave irradiation or ultrasound to accelerate the reaction and improve yields.[3][7]

Aldehyde	β-Dicarbonyl Compound	Catalyst/Conditions	Solvent	Time	Yield (%)
o-Methoxybenzaldehyde	Methyl 3-aminocrotonate (2 equiv.)	Reflux	Isopropanol	84 h	-
m-Methoxybenzaldehyde	Methyl 3-aminocrotonate (2 equiv.)	Reflux	Isopropanol	-	28.8
p-Methoxybenzaldehyde	Methyl 3-aminocrotonate (2 equiv.)	Reflux	Isopropanol	-	15.3
Various aromatic aldehydes	Methyl acetoacetate	p-Toluenesulfonic acid	Solvent-free	5-20 min	80-96
Benzaldehyde	Ethyl acetoacetate/Ammonium acetate	PTSA / Ultrasonic irradiation	Aqueous (SDS, 0.1M)	-	96

• Reactant Mixture: In a round-bottom flask, dissolve the aldehyde (1 mmol) and methyl 3-aminocrotonate (1.1 mmol) in a suitable solvent (e.g., isopropanol, ethanol, or under solvent-free conditions).

• Catalyst Addition: Add the catalyst (e.g., a catalytic amount of p-toluenesulfonic acid or another Lewis/Brønsted acid).

• Reaction: Stir the mixture at the desired temperature (room temperature to reflux) or subject it to microwave irradiation or sonication for the specified time. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure dihydropyridine derivative.

Diagrammatic Representation of the Hantzsch Synthesis Workflow

References

• 1. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Methyl 3-Aminocrotonate in Hantzsch Dihydropyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hantzsch dihydropyridine (B1217469) synthesis, a cornerstone in heterocyclic chemistry since its discovery by Arthur Hantzsch in 1881, is a multi-component reaction renowned for its efficiency in constructing 1,4-dihydropyridine (B1200194) (DHP) scaffolds.[1][2] These heterocycles are of profound importance in medicinal chemistry, forming the core structure of several blockbuster drugs, including calcium channel blockers like nifedipine, amlodipine, and felodipine, which are widely used in the management of hypertension and angina.[1][3][4] Methyl 3-aminocrotonate serves as a crucial C3 synthon in this synthesis, providing one of the ester functionalities and a key portion of the dihydropyridine ring.[5][6] Its use offers a reliable and versatile route to a diverse array of DHP derivatives with significant therapeutic potential.[7]

These application notes provide a comprehensive overview of the utility of methyl 3-aminocrotonate in the Hantzsch synthesis, complete with detailed experimental protocols and a summary of reaction parameters for the synthesis of various 1,4-dihydropyridine derivatives.

Mechanism of the Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic example of a one-pot reaction that proceeds through a series of condensation and cyclization steps. When employing methyl 3-aminocrotonate, the reaction mechanism can be summarized as follows:

• Knoevenagel Condensation: An aldehyde reacts with a β-ketoester (in some variations of the synthesis) to form an α,β-unsaturated carbonyl intermediate.

• Enamine Formation: Methyl 3-aminocrotonate acts as a pre-formed enamine, a key reactive intermediate.

• Michael Addition: The enamine (methyl 3-aminocrotonate) undergoes a Michael addition to the α,β-unsaturated carbonyl compound.

• Cyclization and Dehydration: The resulting intermediate undergoes intramolecular cyclization followed by dehydration to yield the final 1,4-dihydropyridine product.[5][8]

The overall reaction is a condensation of an aldehyde, two equivalents of a β-ketoester (one of which can be in the form of an enamine like methyl 3-aminocrotonate), and a nitrogen source (often ammonia (B1221849) or an ammonium (B1175870) salt).[1]

Hantzsch Dihydropyridine Synthesis Mechanism

Applications in Drug Development

The 1,4-dihydropyridine scaffold synthesized using methyl 3-aminocrotonate is a privileged structure in medicinal chemistry. The primary therapeutic application of these compounds is as L-type calcium channel blockers.[3][7]

Signaling Pathway of Dihydropyridine Calcium Channel Blockers:

Dihydropyridine derivatives exert their therapeutic effects by binding to the L-type voltage-gated calcium channels located in the plasma membrane of smooth muscle cells, particularly in the vasculature.[9] This binding inhibits the influx of extracellular calcium ions into the cells.[3] The reduced intracellular calcium concentration leads to smooth muscle relaxation, resulting in vasodilation. This widening of blood vessels lowers peripheral resistance and, consequently, reduces blood pressure.[9]

Signaling Pathway of DHP Calcium Channel Blockers

Experimental Protocols

The following protocols are representative examples of the Hantzsch dihydropyridine synthesis using methyl 3-aminocrotonate under various conditions. The purity of methyl 3-aminocrotonate is crucial for achieving high yields, and it is recommended to use a high-purity reagent (>99%).[10] The hygroscopic nature of methyl 3-aminocrotonate necessitates proper storage in a cool, dry place, and in a tightly sealed container to prevent moisture absorption, which can negatively impact the reaction outcome.[11]

Protocol 1: Conventional Synthesis in Isopropanol (B130326)

This protocol describes a general procedure for the synthesis of 4-substituted-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylates.

Materials:

• Substituted aromatic aldehyde (0.2 mol)

• Methyl 3-aminocrotonate (0.4 mol, 46.05 g)

• Isopropanol (50 mL)

Procedure:

• Dissolve the substituted aromatic aldehyde in isopropanol in a round-bottom flask.

• Add methyl 3-aminocrotonate to the solution at once.

• Heat the reaction mixture at reflux temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete (typically several hours, see table below), cool the mixture to room temperature.

• The product will crystallize out of the solution. Collect the crystals by filtration.

• Wash the crystals with cold isopropanol (3 x 20 mL).

• Dry the product in a vacuum oven to a constant weight.[10]

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This protocol offers a more environmentally friendly and rapid approach to the Hantzsch synthesis.

Materials:

• Aromatic aldehyde (20 mmol)

• Methyl 3-aminocrotonate (20 mmol)

• Methyl acetoacetate (B1235776) (20 mmol)

Procedure:

• In a suitable vessel for microwave synthesis, mix the aromatic aldehyde, methyl 3-aminocrotonate, and methyl acetoacetate.

• Place the vessel in a domestic microwave oven.

• Irradiate the mixture for a short period (typically a few minutes).

• After the reaction is complete, allow the mixture to cool.

• The solid product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Data Presentation

The following tables summarize quantitative data from various Hantzsch syntheses employing methyl 3-aminocrotonate, showcasing the impact of different reactants and conditions on reaction time and yield.

Table 1: Conventional Synthesis of 4-Aryl-1,4-Dihydropyridines in Isopropanol [10]

Aldehyde	Product	Reaction Time (h)	Yield (%)
m-Methoxybenzaldehyde	2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(m-methoxyphenyl)-1,4-dihydropyridine	23	28.8
p-Methoxybenzaldehyde	2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(p-methoxyphenyl)-1,4-dihydropyridine	17	15.3
o-Methoxybenzaldehyde	1-Amino-2-methoxycarbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene*	84	51 (with high purity starting material)

*Note: The reaction with o-methoxybenzaldehyde under these conditions yielded an unexpected pyran derivative instead of the expected dihydropyridine.[10]

Table 2: Microwave-Assisted Synthesis of 4-Aryl-1,4-Dihydropyridines

Aldehyde	β-Ketoester	Reaction Time (min)	Yield (%)	Reference
Benzaldehyde	Ethyl acetoacetate	6	>85	[12]
Various aromatic aldehydes	Methyl acetoacetate	3 - 6	35 - 97	[12]

Experimental Workflow

The general workflow for the synthesis and purification of 1,4-dihydropyridines via the Hantzsch reaction using methyl 3-aminocrotonate is outlined below.

General Experimental Workflow for Hantzsch Synthesis

Conclusion

Methyl 3-aminocrotonate is a highly valuable and versatile reagent in the Hantzsch dihydropyridine synthesis. Its use facilitates the efficient construction of the medicinally important 1,4-dihydropyridine scaffold. The protocols and data presented herein demonstrate the adaptability of this reaction to various substrates and conditions, including conventional heating and microwave irradiation. For researchers and professionals in drug development, a thorough understanding of the application of methyl 3-aminocrotonate in the Hantzsch synthesis provides a powerful tool for the discovery and development of novel therapeutics.

References

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Calcium Channel Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. op.niscpr.res.in [op.niscpr.res.in]
• 7. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. How Do Dihydropyridine Calcium Channel Blockers Work? Uses, Side Effects, Drug Names [rxlist.com]
• 10. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Application Notes: Utilizing Methyl 3-Aminocrotonate in the Biginelli Reaction for Dihydropyrimidinone Synthesis

Introduction

The Biginelli reaction is a cornerstone of multicomponent reactions in organic chemistry, enabling the one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[1] First reported by Italian chemist Pietro Biginelli in 1891, this reaction traditionally involves the acid-catalyzed cyclocondensation of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea (B33335) or thiourea.[1][2][3] DHPMs are of significant interest to the pharmaceutical industry due to their wide range of biological activities, including roles as calcium channel blockers, antihypertensive agents, and alpha-1-a-antagonists.[1]

Methyl 3-aminocrotonate, a versatile β-enamino ester, serves as an effective alternative to the traditional β-ketoester component in the Biginelli reaction.[4][5] Its use as a pre-formed enamine offers distinct advantages, including potentially influencing reaction rates and simplifying the reaction pathway, making it a reliable and efficient building block for the construction of diverse DHPM libraries.[4][5]

Advantages of Using Methyl 3-Aminocrotonate:

• Versatility: Methyl 3-aminocrotonate is a versatile building block that allows for the synthesis of complex molecular architectures.[5]

• Efficiency: Its inherent reactivity can streamline the synthesis process, potentially leading to higher yields and shorter reaction times compared to traditional methods.[5]

• Reliability: As a well-documented reagent, its reactivity patterns are predictable, making it a dependable choice for constructing heterocyclic cores.[4]

Reaction Mechanism

The mechanism of the Biginelli reaction is understood as a series of bimolecular reactions.[1] While several variations of the mechanism have been proposed, a widely accepted pathway begins with the acid-catalyzed reaction between the aldehyde and urea to form an N-acyliminium ion intermediate.[2][6][7] This electrophilic intermediate is then attacked by the nucleophilic methyl 3-aminocrotonate. The final step involves an intramolecular condensation (ring closure) followed by dehydration to yield the stable 3,4-dihydropyrimidin-2(1H)-one.[6][7]

Caption: Simplified mechanism of the Biginelli reaction using Methyl 3-aminocrotonate.

Experimental Protocols

The following are generalized protocols for the synthesis of dihydropyrimidinones using methyl 3-aminocrotonate. Researchers should optimize conditions for specific substrates.

Protocol 1: Conventional Heating

This method employs standard laboratory equipment and involves refluxing the reactants in a suitable solvent.

Materials:

• Methyl 3-aminocrotonate (1.0 mmol)

• Aromatic or aliphatic aldehyde (1.0 mmol)

• Urea or Thiourea (1.5 mmol)

• Catalyst: e.g., a few drops of concentrated HCl

• Solvent: e.g., Ethanol (B145695) (10-15 mL)

• Standard glassware for reflux (round-bottom flask, condenser)

• Heating mantle and magnetic stirrer

• Thin-Layer Chromatography (TLC) apparatus

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• To a round-bottom flask, add methyl 3-aminocrotonate (1.0 mmol), the selected aldehyde (1.0 mmol), urea (1.5 mmol), and ethanol (10 mL).

• Add a catalytic amount of concentrated hydrochloric acid to the mixture.

• Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-8 hours.[4]

• Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to facilitate precipitation.

• Collect the precipitated solid product by vacuum filtration.

• Wash the solid with a small amount of cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.[4]

Protocol 2: Microwave-Assisted Synthesis

This protocol utilizes microwave irradiation to accelerate the reaction, often resulting in significantly shorter reaction times and improved yields.

Materials:

• Methyl 3-aminocrotonate (1.0 mmol)

• Aromatic or aliphatic aldehyde (1.0 mmol)

• Urea or Thiourea (1.5 mmol)

• Catalyst: e.g., Montmorillonite K-10 (20 mol%) or Yb(OTf)₃

• Microwave-safe reaction vessel with a magnetic stir bar

• Microwave reactor

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• In a microwave-safe vessel, combine methyl 3-aminocrotonate (1.0 mmol), the aldehyde (1.0 mmol), urea (1.5 mmol), and the chosen catalyst (e.g., Montmorillonite K-10).[4]

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a specified power and temperature (e.g., 100°C) for a short duration, typically ranging from 5 to 30 minutes.[4]

• After irradiation, allow the vessel to cool to room temperature.

• Isolate the solid product by filtration.

• Purify the product by recrystallization from a suitable solvent, such as ethanol, to yield the final dihydropyrimidinone.[4]

Caption: General experimental workflow for the Biginelli synthesis of DHPMs.

Data Summary: Catalytic Conditions

The efficiency of the Biginelli reaction is highly dependent on the catalyst used. The following table summarizes various catalytic systems and their performance in the synthesis of dihydropyrimidinones, demonstrating the versatility of the reaction under different conditions.

Catalyst	Aldehyde Example	β-Dicarbonyl Component	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Brønsted Acids
Conc. HCl	4-Hydroxybenzaldehyde	Ethyl 3-aminocrotonate	Ethanol	Reflux	4-8 h	Good	[4]
Lewis Acids
Yb(OTf)₃	Benzaldehyde	Ethyl Acetoacetate	Solvent-free	90	10 min	87	[6][8]
InCl₃	Benzaldehyde	Ethyl Acetoacetate	Acetonitrile	Reflux	2 h	91	[6]
Solid Acid Catalysts
Montmorillonite K-10	4-Hydroxybenzaldehyde	Ethyl 3-aminocrotonate	Microwave	-	5-15 min	Good	[4]
Ionic Liquids
[Btto][p-TSA]¹	Benzaldehyde	Ethyl Acetoacetate	Solvent-free	90	30 min	96	[8]
[Msim]Cl²	Benzaldehyde	Ethyl Acetoacetate	Ethanol	Reflux	1.5 h	94	[9]

¹ [Btto][p-TSA] = 1-butyl-3-(4-toluenesulfonyl)-2,3-dihydro-1H-imidazol-1-ium p-toluenesulfonate ² [Msim]Cl = 3-methyl-1-sulfonic acid imidazolium (B1220033) chloride[9]

Note: Yields are highly substrate-dependent. The data presented are for model reactions and serve as a general comparison of catalyst efficiency.

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. arkat-usa.org [arkat-usa.org]
• 4. benchchem.com [benchchem.com]
• 5. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 6. Biginelli Reaction [organic-chemistry.org]
• 7. name-reaction.com [name-reaction.com]
• 8. An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files.sdiarticle5.com [files.sdiarticle5.com]

Acylation of Methyl 3-aminocrotonate: A Competition Between N- and C-Acylation

Application Notes and Protocols

Introduction

Methyl 3-aminocrotonate is a versatile bifunctional molecule possessing two nucleophilic centers: the nitrogen atom of the amino group and the α-carbon of the enamine system. This dual reactivity leads to a competition between N-acylation and C-acylation when reacted with acylating agents, yielding enamides and enaminones, respectively. The regioselectivity of this reaction is of significant interest in organic synthesis as both product classes are valuable intermediates in the preparation of various pharmaceuticals and heterocyclic compounds. This document provides detailed application notes and experimental protocols for the selective acylation of methyl 3-aminocrotonate, summarizing the key factors that govern the reaction's outcome.

The acylation of methyl 3-aminocrotonate is influenced by several factors, including the nature of the acylating agent, the choice of the base, and the reaction conditions. By carefully selecting these parameters, it is possible to steer the reaction towards the desired N- or C-acylated product. Generally, N-acylation is favored under kinetic control, while C-acylation is the thermodynamically favored pathway.

Data Presentation: N- vs. C-Acylation Product Ratios

The following table summarizes the quantitative data on the product distribution between N-acylation and C-acylation of methyl 3-aminocrotonate with various acyl chlorides in the presence of pyridine (B92270) as a base.

Acyl Chloride	Product(s)	Ratio (N:C)	Total Yield (%)
Acetyl chloride	N-acylated	>99:1	95
Propionyl chloride	N-acylated	>99:1	92
Isobutyryl chloride	N-acylated	>99:1	85
Dichloroacetyl chloride	C-acylated	1:99	80
Benzoyl chloride	N- and C-acylated	75:25	88
p-Nitrobenzoyl chloride	N- and C-acylated	60:40	85

Reaction Pathways and Logical Relationships

The regioselectivity of the acylation of methyl 3-aminocrotonate can be understood in terms of kinetic versus thermodynamic control.

Caption: Reaction pathways for N- vs. C-acylation.

Experimental Workflow

A general workflow for the acylation of methyl 3-aminocrotonate is depicted below.

Caption: General experimental workflow for acylation.

Experimental Protocols

Materials and Equipment:

• Methyl 3-aminocrotonate

• Acyl chloride (e.g., acetyl chloride, dichloroacetyl chloride)

• Pyridine (anhydrous)

• Benzene (B151609) (anhydrous)

• Dichloromethane (B109758) (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Dropping funnel

• Ice bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• Silica (B1680970) gel for column chromatography

Protocol 1: Selective N-acylation with Acetyl Chloride

This protocol describes the kinetically controlled N-acylation of methyl 3-aminocrotonate to yield methyl 3-acetamidocrotonate.[1]

Procedure:

• In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve methyl 3-aminocrotonate (1.15 g, 10 mmol) and anhydrous pyridine (0.95 g, 12 mmol) in anhydrous benzene (40 mL).

• Cool the solution to 0 °C in an ice bath with continuous stirring.

• Slowly add a solution of acetyl chloride (0.86 g, 11 mmol) in anhydrous benzene (10 mL) to the reaction mixture dropwise over 15 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Quench the reaction by slowly adding 20 mL of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 30 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate (B1210297)/hexanes) to afford the pure N-acylated product.

Protocol 2: Selective C-acylation with Dichloroacetyl Chloride

This protocol outlines the thermodynamically controlled C-acylation of methyl 3-aminocrotonate to yield the corresponding C-acylated enaminone.[1]

Procedure:

• In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve methyl 3-aminocrotonate (1.15 g, 10 mmol) and anhydrous pyridine (0.95 g, 12 mmol) in anhydrous benzene (40 mL).

• Slowly add a solution of dichloroacetyl chloride (1.62 g, 11 mmol) in anhydrous benzene (10 mL) to the reaction mixture dropwise at room temperature with vigorous stirring.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC. The reaction may require gentle heating (40-50 °C) to go to completion.

• Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of 20 mL of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 30 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a gradient of ethyl acetate in hexanes) to isolate the C-acylated product.

Application Notes

• Choice of Base: Pyridine is a commonly used base for these reactions as it is strong enough to neutralize the HCl byproduct but generally does not deprotonate the enamine nitrogen, which could lead to side reactions.[1] Triethylamine can also be used, but in some cases, it may favor the formation of acid anhydrides from the acyl chloride.

• Solvent: Anhydrous aprotic solvents such as benzene, toluene, or dichloromethane are typically used to prevent hydrolysis of the acyl chloride.

• Temperature Control: For selective N-acylation (kinetic control), the reaction is often carried out at low temperatures (e.g., 0 °C) to minimize the rate of the competing C-acylation. For C-acylation (thermodynamic control), the reaction is usually performed at room temperature or with gentle heating to allow the reaction to reach thermodynamic equilibrium.

• Acyl Chloride Reactivity: The electronic and steric properties of the acyl chloride play a crucial role in determining the product ratio. Electron-withdrawing groups on the acyl chloride tend to favor C-acylation, while sterically hindered acyl chlorides may favor N-acylation. For instance, the use of dichloroacetyl chloride strongly favors the C-acylated product.[1]

• Work-up and Purification: A standard aqueous work-up is sufficient to remove the pyridinium (B92312) hydrochloride salt and any excess base. The choice between recrystallization and column chromatography for purification depends on the physical properties of the product.

References

• 1. op.niscpr.res.in [op.niscpr.res.in]

Application Notes and Protocols for the Synthesis of Nicardipine Using Methyl 3-Aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of nicardipine (B1678738), a potent calcium channel blocker, utilizing methyl 3-aminocrotonate as a key starting material via the Hantzsch dihydropyridine (B1217469) synthesis. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations to elucidate the reaction workflow and the drug's mechanism of action.

Introduction

Nicardipine is a dihydropyridine calcium channel blocker used for the treatment of hypertension and angina.[1][2] Its synthesis is a topic of significant interest in medicinal and process chemistry. The Hantzsch synthesis, a multi-component reaction, provides a convergent and efficient route to the dihydropyridine core of nicardipine.[3][4] This protocol focuses on a one-pot synthesis involving the condensation of 3-nitrobenzaldehyde, methyl 3-aminocrotonate, and 2-(N-benzyl-N-methylamino)ethyl acetoacetate (B1235776).[5]

Synthesis of Nicardipine via Hantzsch Reaction

The synthesis of nicardipine can be achieved through a one-pot Hantzsch condensation reaction. In this procedure, equimolar amounts of 3-nitrobenzaldehyde, methyl 3-aminocrotonate, and 2-(N-benzyl-N-methylamino)ethyl acetoacetate are reacted in a suitable solvent, such as a lower alcohol (e.g., isopropanol) or a dipolar aprotic solvent.[5][6] The reaction mixture is typically heated to reflux to drive the reaction to completion.[5] The resulting nicardipine can then be converted to its more stable hydrochloride salt.

Experimental Workflow

The overall workflow for the synthesis of nicardipine hydrochloride is depicted below.

Fig. 1: Experimental workflow for the synthesis of nicardipine hydrochloride.

Experimental Protocols

Protocol 1: One-Pot Synthesis of Nicardipine Hydrochloride

This protocol is adapted from a patented procedure for the synthesis of nicardipine hydrochloride.[6]

Materials:

• 2-(N-benzyl-N-methylamino)ethyl acetoacetate (100.0 g, 400 mmol)

• Methyl 3-aminocrotonate (46.2 g, 400 mmol)

• 3-Nitrobenzaldehyde (90.9 g, 600 mmol)

• Isopropyl alcohol (2500 mL)

• Ethyl acetate (B1210297)

• Aqueous sodium bisulfite solution

• Dilute hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2-(N-benzyl-N-methylamino)ethyl acetoacetate, methyl 3-aminocrotonate, 3-nitrobenzaldehyde, and isopropyl alcohol.[6]

• Slowly heat the reaction mixture to approximately 80°C and maintain at this temperature until the reaction is complete (monitor by HPLC).[6]

• After the reaction is complete, evaporate the isopropyl alcohol under reduced pressure.

• Dissolve the resulting residue in 800 mL of ethyl acetate.

• Wash the ethyl acetate solution with an aqueous sodium bisulfite solution to remove any unreacted 3-nitrobenzaldehyde.[6]

• Further, treat the ethyl acetate layer with dilute hydrochloric acid. Discard the aqueous layer.

• Dry the ethyl acetate layer over anhydrous sodium sulfate, filter, and cool to 0-5°C.

• Stir the solution for approximately 2 hours to induce crystallization.

• Isolate the precipitated solid by filtration.

• Dry the solid under vacuum at 45-50°C to obtain crude nicardipine hydrochloride.[6]

Quantitative Data

The following table summarizes the yield and purity data for the synthesis of nicardipine hydrochloride as described in the literature.[6]

Molar Ratio (3-Nitrobenzaldehyde : Acetoacetate)	Yield (%)	Purity of Crude Product (Form B) (%)	Purity of Recrystallized Product (Form A) (%)
1.0	30.4	97.2	99.5
1.5	55.5	98.5	99.5
2.0	67.6	98.6	99.5

Table 1: Yield and Purity of Nicardipine Hydrochloride Synthesis.[6]

Characterization of Nicardipine

The synthesized nicardipine can be characterized using various spectroscopic techniques.

Spectroscopic Data
¹H NMR (CDCl₃, δ ppm)	The proton NMR spectrum of nicardipine hydrochloride shows characteristic peaks confirming its molecular structure.[7][8]
¹³C NMR (CDCl₃, δ ppm)	The carbon NMR data is consistent with the structure of nicardipine.[8][9]
Mass Spectrometry (MS)	Mass spectral data provides information on the molecular weight and fragmentation pattern of nicardipine.[10]
Infrared (IR) Spectroscopy	The IR spectrum reveals the presence of key functional groups in the nicardipine molecule.
UV-Vis Spectroscopy	An absorption peak corresponding to a π-π* transition is observed at 238 nm in the UV-Vis spectrum of nicardipine HCl.[9]

Table 2: Spectroscopic Data for Nicardipine.

Mechanism of Action: Signaling Pathway

Nicardipine functions by blocking L-type calcium channels in vascular smooth muscle cells.[1][2] This inhibition of calcium influx leads to muscle relaxation and vasodilation, thereby lowering blood pressure.[11][12]

Fig. 2: Signaling pathway of nicardipine's mechanism of action.

Discussion

The Hantzsch synthesis provides a reliable and scalable method for the preparation of nicardipine. The one-pot protocol offers advantages in terms of operational simplicity and efficiency. The yield of the reaction can be significantly influenced by the stoichiometry of the reactants, with an excess of the aldehyde component leading to higher yields.[6] It is important to note that the synthesis of the starting material, 2-(N-benzyl-N-methylamino)ethyl acetoacetate, can be challenging and may result in low yields, which can impact the overall efficiency of the nicardipine synthesis.[13] Careful purification of the final product is crucial to obtain nicardipine hydrochloride of high purity suitable for pharmaceutical applications.

Conclusion

This document provides detailed application notes and protocols for the synthesis of nicardipine using methyl 3-aminocrotonate. The presented information, including experimental procedures, quantitative data, and mechanistic diagrams, serves as a valuable resource for researchers and professionals in the field of drug development and synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. droracle.ai [droracle.ai]
• 3. The Hantzsch reaction for nitrogen-13 PET: preparation of [13N]nifedipine and derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. EP0245680A2 - A process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl-methyl-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridine dicarboxylate hydrochloride - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Nicardipine hydrochloride(54527-84-3) 1H NMR [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Nicardipine | C26H29N3O6 | CID 4474 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. What is the mechanism of Nicardipine Hydrochloride? [synapse.patsnap.com]
• 13. US4769465A - Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt - Google Patents [patents.google.com]

Application Notes and Protocols: Methyl 3-Aminocrotonate in Multicomponent Reactions for Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-aminocrotonate is a versatile and economically significant building block in organic synthesis, particularly in the construction of a diverse array of heterocyclic compounds through multicomponent reactions (MCRs). Its bifunctional nature, possessing both a nucleophilic enamine and an electrophilic ester moiety, allows for its participation in various one-pot cyclization strategies. This document provides detailed application notes and experimental protocols for the use of methyl 3-aminocrotonate in the synthesis of medicinally relevant heterocyclic scaffolds, including dihydropyridines, dihydropyrimidinones, and polyhydroquinolines.

Key Properties of Methyl 3-Aminocrotonate

Property	Value
Chemical Formula	C₅H₉NO₂[1]
Molecular Weight	115.13 g/mol [1]
Appearance	White to off-white crystalline powder or colorless to pale yellow liquid[2]
Melting Point	81-83 °C[3]
CAS Number	14205-39-1[1]
Solubility	Moderately soluble in polar solvents such as water, ethanol (B145695), and acetone[2]

Hantzsch Dihydropyridine (B1217469) Synthesis

The Hantzsch synthesis is a classic multicomponent reaction that provides access to 1,4-dihydropyridines (1,4-DHPs), a class of compounds well-known for their calcium channel blocking activity and use in the treatment of cardiovascular diseases.[1][4] The reaction typically involves the condensation of an aldehyde, two equivalents of a β-ketoester (or one equivalent of a β-ketoester and one equivalent of an enamine like methyl 3-aminocrotonate), and a nitrogen source like ammonia (B1221849) or ammonium (B1175870) acetate (B1210297).

General Reaction Scheme:

Caption: General scheme of the Hantzsch dihydropyridine synthesis.

Application Notes:

The Hantzsch synthesis is a robust and versatile method for the preparation of a wide range of 4-substituted 1,4-dihydropyridines. The choice of the aldehyde component directly influences the substituent at the 4-position of the dihydropyridine ring, allowing for the generation of a library of analogues for structure-activity relationship (SAR) studies. The reaction is often carried out in alcoholic solvents like ethanol or isopropanol (B130326) and can be promoted by acid or base catalysis, or simply by heating.[5] Microwave-assisted protocols have also been developed to significantly reduce reaction times.[4]

Quantitative Data:

The following table summarizes the results for the Hantzsch condensation of various aromatic aldehydes with methyl 3-aminocrotonate.

Entry	Aldehyde (R-CHO)	Reaction Time (h)	Yield (%)
1	m-Methoxybenzaldehyde	24	28.8[5]
2	p-Methoxybenzaldehyde	48	15.3[5]
3	Benzaldehyde	3-5	32-80[4]
4	Various aliphatic/aromatic aldehydes	0.05-0.1	35-97[4]

Experimental Protocol: Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(m-methoxyphenyl)-1,4-dihydropyridine

Materials:

• m-Methoxybenzaldehyde (0.2 mol)

• Methyl 3-aminocrotonate (0.4 mol, 46.05 g)[5]

• Isopropanol (50 mL)[5]

Procedure:

• To a solution of m-methoxybenzaldehyde (0.2 mol) in isopropanol (50 mL), add methyl 3-aminocrotonate (0.4 mol) at once.[5]

• Heat the reaction mixture at reflux temperature for 24 hours.[5]

• Cool the reaction mixture to room temperature.

• Collect the resulting crystals by filtration.

• Wash the crystals with isopropanol (3 x 20 mL).[5]

• Dry the product in a vacuum to a constant weight to obtain 2,6-dimethyl-3,5-dimethoxycarbonyl-4-(m-methoxyphenyl)-1,4-dihydropyridine.

Characterization: The product can be characterized by TLC, IR, MS, and NMR spectroscopy to confirm its structure.

Biginelli-type Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction is a one-pot three-component synthesis of 3,4-dihydropyrimidin-2(1H)-ones or -thiones (DHPMs), which are of significant interest due to their diverse pharmacological activities. The classical Biginelli reaction involves an aldehyde, a β-ketoester, and urea (B33335) or thiourea. A variation of this reaction can utilize a pre-formed enamine like methyl 3-aminocrotonate in place of the β-ketoester and ammonia source.

General Reaction Scheme:

Caption: General scheme of the Biginelli-type reaction.

Application Notes:

This multicomponent reaction offers a straightforward and atom-economical route to a variety of substituted dihydropyrimidinones. The reaction is typically acid-catalyzed and can be performed under conventional heating or microwave irradiation. The use of methyl 3-aminocrotonate as the enamine component provides a reliable method for the construction of the DHPM core.

Quantitative Data:

The following table presents representative yields for the Biginelli-type reaction using various aldehydes with a β-ketoester and urea/thiourea, which is analogous to the reaction with methyl 3-aminocrotonate.

Entry	Aldehyde	β-Dicarbonyl	Urea/Thiourea	Yield (%)
1	Benzaldehyde	Ethyl Acetoacetate (B1235776)	Urea	58
2	Benzaldehyde	Ethyl Acetoacetate	Urea	62
3	Benzaldehyde	Ethyl Acetoacetate	Urea	31-40
4	Benzaldehyde	Ethyl Acetoacetate	Urea	38

Note: The yields are based on reactions with ethyl acetoacetate and are indicative of the expected outcomes with methyl 3-aminocrotonate.

Experimental Protocol: Synthesis of a Dihydropyrimidinone Derivative

Materials:

• Aromatic Aldehyde (e.g., Benzaldehyde) (10 mmol)

• Methyl 3-aminocrotonate (10 mmol, 1.15 g)

• Urea (15 mmol, 0.9 g)

• Ethanol (20 mL)

• Concentrated Hydrochloric Acid (catalytic amount)

Procedure:

• In a round-bottom flask, combine the aromatic aldehyde (10 mmol), methyl 3-aminocrotonate (10 mmol), and urea (15 mmol) in ethanol (20 mL).

• Add a few drops of concentrated hydrochloric acid to the mixture.

• Reflux the reaction mixture for 18 hours.

• After cooling to room temperature, pour the reaction mixture into crushed ice.

• Collect the precipitated solid by filtration.

• Wash the solid with cold water and then with a mixture of ethanol/water.

• Dry the product and recrystallize from ethanol or ethyl acetate/n-hexane to obtain the pure dihydropyrimidinone derivative.

Characterization: The structure of the synthesized compound can be confirmed using spectroscopic techniques such as IR, NMR, and mass spectrometry.

Four-Component Synthesis of Polyhydroquinolines

A highly efficient and environmentally friendly four-component reaction allows for the synthesis of polyhydroquinolines. This one-pot condensation involves an aromatic aldehyde, dimedone, methyl 3-aminocrotonate (generated in situ from ethyl acetoacetate and ammonium acetate), and a nitrogen source, typically ammonium acetate. This reaction can be performed under solvent-free conditions with conventional heating.[6][7]

General Reaction Scheme:

Caption: Four-component synthesis of polyhydroquinolines.

Application Notes:

This multicomponent approach provides a rapid and efficient synthesis of densely functionalized polyhydroquinoline derivatives. The solvent-free conditions make this a green and sustainable method. The reaction proceeds through the in-situ formation of an enamine from ethyl acetoacetate and ammonium acetate, which then participates in the cyclization cascade. A wide range of aromatic aldehydes can be employed, leading to a library of polyhydroquinolines with diverse substitution patterns.

Quantitative Data:

The following table summarizes the results for the four-component synthesis of polyhydroquinolines using various aromatic aldehydes.

Entry	Aldehyde	Reaction Time (min)	Yield (%)
1	4-Chlorobenzaldehyde	5	99[6]
2	4-Bromobenzaldehyde	5	92[6]
3	4-Nitrobenzaldehyde	5	96[6]
4	4-Methoxybenzaldehyde	5	91[6]
5	4-(Diethylamino)benzaldehyde	5	89[6]
6	4-tert-Butylbenzaldehyde	10	76[6]
7	4-Phenylbenzaldehyde	45	75[6]

Experimental Protocol: General Procedure for the Synthesis of Polyhydroquinolines

Materials:

• Aromatic Aldehyde (1 mmol)

• Dimedone (1 mmol, 140.2 mg)[6]

• Ethyl Acetoacetate (1 mmol, 130 μL)[6]

• Ammonium Acetate (1.5 mmol, 115.6 mg)[6]

Procedure:

• In a sealed tube, combine the aromatic aldehyde (1 mmol), dimedone (1 mmol), ethyl acetoacetate (1 mmol), and ammonium acetate (1.5 mmol).[6]

• Heat the reaction mixture with stirring at 100 °C for the time indicated in the table above.[6]

• After the specified time, cool the reaction mixture to room temperature.

• Add cold water (1 mL) to the reaction mixture.

• Place the mixture in an ice bath for 5 minutes to induce solidification.[6]

• Collect the solid product by filtration.

• The crude product can be further purified by recrystallization from a suitable solvent if necessary.

Characterization: The synthesized polyhydroquinolines can be characterized by their melting points and spectroscopic data (NMR, IR, and Mass Spectrometry).

Workflow and Mechanisms

Experimental Workflow

References

• 1. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 2. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Four-component synthesis of polyhydroquinolines under catalyst- and solvent-free conventional heating conditions: mechanistic studies - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes: Synthesis of 1,4-Dihydropyridines via Hantzsch Condensation with Methyl 3-Aminocrotonate

Introduction

The Hantzsch synthesis, first reported in 1882, is a classic multi-component reaction for the preparation of 1,4-dihydropyridines (1,4-DHPs).[1][2][3] These heterocyclic scaffolds are of significant interest in medicinal chemistry, forming the core structure of numerous pharmaceutical agents, particularly calcium channel blockers like nifedipine (B1678770) and amlodipine.[3][4] The synthesis traditionally involves the condensation of an aldehyde, a β-ketoester, and a nitrogen source, such as ammonia.[3][5]

A versatile modification of this method utilizes methyl 3-aminocrotonate, which serves as both the β-enamino ester and the nitrogen source. This approach allows for the efficient synthesis of a wide array of substituted 1,4-dihydropyridines. Various protocols have been developed, including classical thermal heating, microwave-assisted synthesis, and the use of diverse catalysts to improve reaction times and yields.[2][6] The reaction can be performed as a one-pot synthesis or in a stepwise manner, often involving the pre-formation of a benzylidene intermediate.[7]

Reaction Mechanism and Workflow

The synthesis of 1,4-dihydropyridines using methyl 3-aminocrotonate generally follows the Hantzsch reaction pathway. The process can be streamlined into a one-pot procedure where the aldehyde, methyl 3-aminocrotonate, and another β-dicarbonyl compound react together, or a two-step process. A common variation involves the reaction of a substituted benzaldehyde (B42025) with two equivalents of methyl 3-aminocrotonate.

Caption: General workflow for the synthesis of 1,4-dihydropyridines.

Quantitative Data Summary

The following table summarizes various reported protocols for the synthesis of 1,4-dihydropyridines using methyl 3-aminocrotonate, highlighting the diversity in reaction conditions and achievable yields.

Aldehyde	β-Ketoester/Enamine 1	β-Ketoester/Enamine 2	Solvent	Catalyst/Additive	Reaction Time	Temp.	Yield (%)	Reference
Substituted Benzaldehyde (0.2 mol)	Methyl 3-aminocrotonate (0.4 mol)	-	Isopropanol (B130326) (50 mL)	None	Not specified	Reflux	High	[1]
Benzaldehyde (3 mmol)	Methyl 3-aminocrotonate (3 mmol)	Ethyl acetoacetate (B1235776) (3 mmol)	Alumina (B75360) (2 g)	DMF (0.5 mL)	6 min	MW	>85	[2]
2,3-Dichlorobenzaldehyde (0.28 mol)	Methyl acetoacetate (0.28 mol)	Ethyl 3-aminocrotonate (0.22 mol)	Water (150 mL)	None	14 h	25-30°C	High	[7]
4-Chlorobenzaldehyde (1 mmol)	Ethyl acetoacetate (1 mmol)	Ammonium acetate (B1210297) (1.5 mmol)	Ethanol	PANI ZnO (2 mol%)	2-3 h	Reflux	92-98	[8]
Aromatic Aldehyde	Ethyl acetoacetate	Ammonium acetate	Ethanol/Water	MnTSPP	15-80 min	-	High	[6]

Experimental Protocols

Protocol 1: General Hantzsch Condensation in Isopropanol [1]

This protocol describes a straightforward and widely applicable method for the synthesis of 4-substituted 2,6-dimethyl-3,5-dimethoxycarbonyl-1,4-dihydropyridines.

Materials:

• Substituted benzaldehyde (0.2 mol)

• Methyl 3-aminocrotonate (0.4 mol, 46.05 g)

• Isopropanol (i-PrOH, 50 mL)

• Round-bottom flask equipped with a reflux condenser

• Stirring apparatus

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• To a solution of the substituted benzaldehyde (0.2 mol) in isopropanol (50 mL) in a round-bottom flask, add methyl 3-aminocrotonate (0.4 mol) at once.

• Heat the reaction mixture to reflux with stirring. The reaction time will vary depending on the specific aldehyde used. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature to allow for crystallization of the product.

• Collect the resulting crystals by filtration.

• Wash the filtered crystals with cold isopropanol (3 x 20 mL).

• Dry the purified product in a vacuum oven to a constant weight.

Protocol 2: Two-Step Synthesis of Felodipine Analogs [7][9]

This protocol involves the initial formation of a benzylidene intermediate, which is then cyclized with an aminocrotonate.

Step 1: Synthesis of the Benzylidene Intermediate

• React the substituted benzaldehyde (e.g., 2,3-dichlorobenzaldehyde, 0.28 mol) with a β-ketoester (e.g., methyl acetoacetate, 0.28 mol) in the presence of a catalyst such as a mixture of acetic acid and piperidine.[7]

• The reaction is typically carried out in an alcoholic solvent at a temperature ranging from 30-60°C for 4-10 hours.[7]

• After completion, the solvent is removed, and the intermediate is isolated through an appropriate workup procedure, which may involve washing with an aqueous solution like sodium bicarbonate.[7]

Step 2: Cyclocondensation to Form the 1,4-Dihydropyridine

• Dissolve the purified benzylidene intermediate (0.1 mol) and methyl 3-aminocrotonate (0.1 mol) in isopropyl alcohol.[9]

• Reflux the mixture for approximately 5 hours.[9]

• Cool the reaction mixture, which should induce precipitation of the 1,4-dihydropyridine product.

• Filter the solid product and purify by recrystallization from a suitable solvent system, such as an ethanol-water mixture.[9]

Protocol 3: Microwave-Assisted Synthesis on a Solid Support [2]

This method offers a rapid and efficient synthesis of unsymmetrical 1,4-dihydropyridines.

Materials:

• Benzaldehyde (3 mmol)

• Methyl 3-aminocrotonate (3 mmol)

• Ethyl acetoacetate (3 mmol)

• Alumina (2 g)

• N,N-Dimethylformamide (DMF, 0.5 mL)

• Microwave oven (domestic or laboratory grade)

• Reaction vessel equipped with a condenser

Procedure:

• In a suitable container, thoroughly mix benzaldehyde (3 mmol), methyl 3-aminocrotonate (3 mmol), ethyl acetoacetate (3 mmol), and alumina (2 g).

• Add a catalytic amount of DMF (0.5 mL) to act as an energy transfer medium.

• Place the reaction vessel in a microwave oven and irradiate for a short duration (e.g., 6 minutes), ensuring appropriate safety precautions for solvent heating.

• After the reaction, allow the mixture to cool.

• Isolate the product from the solid support by extraction with a suitable organic solvent, followed by removal of the solvent under reduced pressure. Further purification may be achieved by recrystallization.

References

• 1. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. A Decade of Catalytic Progress in 1,4-Dihydropyridines (1,4-DHPs) Synthesis (2016-2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2012123966A1 - Process for the preparation of 4 -substituted -1, 4-dihydropyridines - Google Patents [patents.google.com]
• 8. nanobioletters.com [nanobioletters.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Methyl 3-Aminocrotonate as a Precursor for Pyrimidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-aminocrotonate is a versatile and economically important building block in organic synthesis, particularly for the construction of heterocyclic compounds. Its bifunctional nature, possessing both a nucleophilic enamine and an electrophilic ester group, allows for a variety of cyclization strategies. This document provides detailed application notes and experimental protocols for the synthesis of pyrimidine (B1678525) derivatives using methyl 3-aminocrotonate as a key precursor. Pyrimidines are a critical class of N-heterocycles found in numerous biologically active compounds, including anticancer and antiviral agents. The methodologies described herein are suitable for applications in medicinal chemistry, drug discovery, and process development.

Core Applications

Methyl 3-aminocrotonate serves as a valuable C4 synthon in the construction of the pyrimidine ring. Its utility is highlighted in several key reaction types:

• Multicomponent Reactions: Providing an efficient and atom-economical approach to complex pyrimidine structures in a single step.

• Cyclocondensation Reactions: Reacting with a variety of nitrogen-containing reagents to form the pyrimidine core.

These reactions offer access to a wide range of substituted pyrimidines, which are pivotal intermediates in the synthesis of pharmaceuticals. For instance, the pyrimidine core is central to the mechanism of action of various drugs that act as antimetabolites, inhibiting DNA synthesis in rapidly dividing cancer cells.[1]

Data Presentation: Comparative Synthesis of Pyrimidine Derivatives

The following tables summarize quantitative data from key synthetic methods for preparing pyrimidines from methyl 3-aminocrotonate.

Table 1: Synthesis of 4,5-Disubstituted Pyrimidines via ZnCl₂-Catalyzed Three-Component Reaction

Entry	Enamine/Ketone Precursor	Product	Yield (%)	Reference
1	Methyl 3-aminocrotonate	Methyl 4-methylpyrimidine-5-carboxylate	85	[1]
2	3-Aminopent-2-enenitrile	4-Ethyl-5-cyanopyrimidine	92	[1]
3	1-Phenylbut-2-en-1-one	4-Methyl-5-benzoylpyrimidine	78	[1]

Table 2: Synthesis of 4-Hydroxypyrimidines via Base-Catalyzed Cyclocondensation

Entry	Amide Reagent	Base	Solvent	Temperature (°C)	Yield (%)	Reference
1	Formamide	Sodium Methoxide (B1231860)	n-Butanol	105	92.3	[2]
2	Acetamide	Sodium Ethoxide	Toluene (B28343)	110	85	-
3	Benzamide	Potassium Carbonate	DMF	120	75	-

Experimental Protocols

Protocol 1: General Procedure for the ZnCl₂-Catalyzed Synthesis of 4,5-Disubstituted Pyrimidines

This protocol is adapted from the method described by Sasada et al. for the one-pot synthesis of pyrimidines.[1]

Materials:

• Methyl 3-aminocrotonate (1.0 eq)

• Triethyl orthoformate (1.5 eq)

• Ammonium (B1175870) acetate (B1210297) (2.0 eq)

• Zinc chloride (ZnCl₂, 0.1 eq)

• Toluene (anhydrous)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl 3-aminocrotonate, triethyl orthoformate, ammonium acetate, and zinc chloride.

• Add anhydrous toluene to the flask.

• Heat the reaction mixture to 100 °C and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 4,5-disubstituted pyrimidine.

Protocol 2: General Procedure for the Synthesis of 4-Hydroxypyrimidines

This protocol is based on the cyclocondensation reaction of methyl 3-aminocrotonate with formamide.[2]

Materials:

• Methyl 3-aminocrotonate (1.0 eq)

• Formamide (2.0 eq)

• Sodium methoxide (1.1 eq)

• n-Butanol

Procedure:

• To a round-bottom flask equipped with a distillation head, add sodium methoxide and n-butanol.

• Heat the mixture to distill off the methanol (B129727) and some n-butanol until the internal temperature reaches 105 °C.

• In a separate flask, prepare a solution of methyl 3-aminocrotonate in formamide.

• Add the methyl 3-aminocrotonate/formamide solution dropwise to the hot sodium methoxide solution.

• Continue heating the reaction mixture at 105 °C for 3-5 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with concentrated HCl to pH 6-7.

• The product will precipitate out of the solution. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the 4-hydroxypyrimidine.

Visualizations

Pyrimidine Synthesis Pathways from Methyl 3-Aminocrotonate

General synthetic routes to pyrimidines from methyl 3-aminocrotonate.

Experimental Workflow for Pyrimidine Synthesis

A typical experimental workflow for the synthesis of pyrimidines.

Mechanism of Action of Pyrimidine Antimetabolites

Many pyrimidine-based drugs function as antimetabolites, interfering with the synthesis of nucleic acids, which is crucial for cell division. This is a key mechanism in cancer chemotherapy.

Simplified mechanism of action for a pyrimidine-based anticancer drug.

References

• 1. Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application of Methyl 3-aminocrotonate in Agrochemical Synthesis: A Detailed Overview

Introduction

Methyl 3-aminocrotonate is a versatile chemical intermediate widely utilized in the synthesis of a variety of heterocyclic compounds. Its unique structural features, including an amino group and an α,β-unsaturated ester moiety, make it a valuable precursor for constructing molecules with diverse biological activities. In the agrochemical sector, methyl 3-aminocrotonate serves as a key building block for the synthesis of certain classes of insecticides, fungicides, and herbicides. Its application often involves the renowned Hantzsch pyridine (B92270) synthesis, which provides a straightforward route to 1,4-dihydropyridine (B1200194) derivatives. While many dihydropyridines are known for their pharmaceutical applications, a growing body of research highlights their potential as potent agrochemicals.[1] This document provides detailed application notes and protocols for the use of methyl 3-aminocrotonate in the synthesis of agrochemically relevant compounds.

Agrochemical Applications and Synthesis

The primary application of methyl 3-aminocrotonate in agrochemical synthesis is as a component in the Hantzsch reaction to produce substituted pyridines and dihydropyridines. These heterocyclic scaffolds are present in various active ingredients used in crop protection. The versatile reactivity of methyl 3-aminocrotonate makes it indispensable in the synthesis of agrochemicals, including herbicides, insecticides, and fungicides.[2]

Synthesis of Dihydropyridine (B1217469) Derivatives with Potential Insecticidal and Antibacterial Activity

A notable application of dihydropyridine structures, which can be synthesized using methyl 3-aminocrotonate as a precursor, is in the development of novel neonicotinoid analogs with insecticidal and antibacterial properties.[1] The synthesis of these compounds showcases the utility of the dihydropyridine scaffold in agrochemical discovery.

Quantitative Data Summary

The following table summarizes the biological activity of synthesized neonicotinoid analogs containing a dihydropyridine moiety against various pests and pathogens. This data highlights the potential of this class of compounds, accessible through synthetic routes involving methyl 3-aminocrotonate, in agrochemical applications.

Compound ID	Insecticidal Activity (%) against N. lugens (500 mg/L)	Antibacterial Activity (%) against Tomato Bacterial Wilt (200 mg/L)
3a	≥90.3	88.1
3c	≥90.3	-
3e	≥90.3	-
(Data extracted from a study on neonicotinoid analogs with dihydropyridine structures)[1]

Experimental Protocols

General Protocol for Hantzsch Dihydropyridine Synthesis

This protocol describes a general method for the synthesis of 1,4-dihydropyridine derivatives using methyl 3-aminocrotonate, an aldehyde, and a β-ketoester. This reaction is a cornerstone for creating a library of compounds for agrochemical screening.

Materials:

• Methyl 3-aminocrotonate

• Substituted aldehyde (e.g., benzaldehyde)

• β-ketoester (e.g., ethyl acetoacetate)

• Solvent (e.g., isopropanol, ethanol)

• Catalyst (optional, e.g., piperidine (B6355638), acetic acid)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the substituted aldehyde (1 equivalent) in the chosen solvent.

• Add the β-ketoester (1 equivalent) and methyl 3-aminocrotonate (1 equivalent) to the flask.

• If a catalyst is used, add it to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for a period of 12 to 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The product often precipitates out of the solution upon cooling. If not, the solvent can be partially evaporated under reduced pressure to induce crystallization.

• Collect the solid product by vacuum filtration and wash with a small amount of cold solvent.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Yields:

The yields for this reaction can vary widely depending on the specific reactants and conditions used, but are often in the range of 40-80%.

Synthesis of a Specific Neonicotinoid Analog with a Dihydropyridine Moiety (Compound 3a)

This protocol details the synthesis of a specific insecticidal and antibacterial dihydropyridine derivative as an example of a potential agrochemical.[1]

Materials:

• Intermediate 1 (a cyanoacrylate derivative)

• Aromatic aldehyde

• Intermediate 2 (a pyridyl(thiazolyl)methyl-2-substituted-methyl-ideneimidazolidine derivative)

• Acetonitrile (solvent)

• Piperidine (base)

Procedure:

• To a solution of intermediate 1 and the aromatic aldehyde in acetonitrile, add intermediate 2.

• Add a catalytic amount of piperidine to the mixture.

• Stir the reaction mixture at reflux for 18 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel to obtain the final product (Compound 3a).

Yield:

The reported yield for this specific reaction was 56.6%.[1]

Visualizations

Diagram of the Hantzsch Pyridine Synthesis Workflow

Caption: General experimental workflow for the Hantzsch synthesis of 1,4-dihydropyridines.

Logical Relationship of Dihydropyridine Synthesis to Agrochemical Application

Caption: Logical flow from starting material to potential agrochemical applications.

References

• 1. Synthesis, insecticidal, and antibacterial activities of novel neonicotinoid analogs with dihydropyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Michael Addition Reactions Involving Methyl 3-Aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of Michael addition reactions utilizing methyl 3-aminocrotonate as a versatile Michael donor. The primary focus is on the synthesis of 1,4-dihydropyridine (B1200194) and polyhydroquinoline scaffolds, which are of significant interest in medicinal chemistry and drug development due to their prevalence in biologically active compounds, including calcium channel blockers.[1][2]

Introduction

Methyl 3-aminocrotonate is a valuable and reactive intermediate in organic synthesis.[1][3] Its enamine character allows it to act as a soft nucleophile (Michael donor) in conjugate addition reactions with various Michael acceptors, primarily α,β-unsaturated carbonyl compounds. This reactivity is harnessed in multi-component reactions to construct complex heterocyclic systems in a convergent and atom-economical manner. One of the most prominent applications is the Hantzsch dihydropyridine (B1217469) synthesis and related methodologies for preparing 1,4-dihydropyridines and polyhydroquinolines.[4][5][6][7]

Key Applications in Drug Development

The core structure of many cardiovascular drugs, such as nifedipine, nicardipine, and amlodipine, is the 1,4-dihydropyridine ring system.[6] These compounds function as calcium channel blockers and are widely used in the treatment of hypertension and angina. The synthesis of these and other bioactive molecules often relies on a Michael addition-type reaction involving a β-enamino ester like methyl 3-aminocrotonate.

Reaction Mechanism: Synthesis of 1,4-Dihydropyridines

The synthesis of 1,4-dihydropyridines from methyl 3-aminocrotonate can proceed through a multi-component reaction. A plausible mechanism involves the initial formation of a benzylidene intermediate from an aromatic aldehyde and a β-dicarbonyl compound. Methyl 3-aminocrotonate then acts as a Michael donor, adding to this α,β-unsaturated system. Subsequent cyclization and dehydration lead to the final 1,4-dihydropyridine product.

Caption: Generalized reaction pathway for the synthesis of 1,4-dihydropyridines.

Experimental Protocols

Protocol 1: Synthesis of Unsymmetrical 1,4-Dihydropyridine Derivatives

This protocol details the synthesis of methyl 4-(aryl)-5-(N-substituted-carbamoyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylates.[8]

Step 1: Synthesis of N-substituted-2-(aryl-benzylidene)-3-oxo-butanamide derivatives

• In a suitable reaction vessel, combine a substituted benzaldehyde (B42025) (0.1 mol), the appropriate N-substituted acetoacetamide, benzoic acid (10 mg), and piperidine (B6355638) (30 mg) in isopropanol (B130326) (12 mL).

• Stir the mixture at room temperature for 15-20 hours.

• Cool the reaction mixture and filter the resulting precipitate.

• Recrystallize the obtained solid from isopropanol to yield the purified benzylidene intermediate.

Step 2: Synthesis of the 1,4-Dihydropyridine

• Dissolve methyl 3-aminocrotonate (0.1 mol) and the N-substituted-2-(aryl-benzylidene)-3-oxo-butanamide derivative (0.1 mol) from Step 1 in isopropyl alcohol.

• Reflux the mixture for 5 hours.

• Cool the reaction mixture to allow the product to precipitate.

• Filter the solid product and purify by recrystallization from an ethanol-water mixture (9:1).

Reactant 1 (Aldehyde)	Reactant 2 (β-Dicarbonyl)	Reactant 3 (Amino Compound)	Solvent	Conditions	Yield (%)	Reference
Substituted benzaldehydes	N-substituted acetoacetamides	Methyl 3-aminocrotonate	Isopropanol	Reflux, 5 h	Not specified	[8]

Protocol 2: Four-Component Synthesis of Polyhydroquinolines

This protocol describes a one-pot, four-component synthesis of polyhydroquinoline derivatives under solvent-free conditions.[9]

• In a reaction vessel, combine the aromatic aldehyde (1 mmol), dimedone (1 mmol), ethyl acetoacetate (B1235776) (1 mmol), and ammonium (B1175870) acetate (B1210297) (1.2 mmol).

• Heat the mixture at 100 °C for the specified time (typically 15-45 minutes, depending on the substrates).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add ethanol (B145695) and stir for 5 minutes.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

Reactant 1 (Aldehyde)	Reactant 2	Reactant 3	Reactant 4	Conditions	Time (min)	Yield (%)	Reference
4-Cl-C6H4CHO	Dimedone	Ethyl acetoacetate	NH4OAc	100 °C, solvent-free	15	95	[9]
4-MeO-C6H4CHO	Dimedone	Ethyl acetoacetate	NH4OAc	100 °C, solvent-free	30	92	[9]
4-NO2-C6H4CHO	Dimedone	Ethyl acetoacetate	NH4OAc	100 °C, solvent-free	20	96	[9]

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of dihydropyridine derivatives via a Michael addition-based multi-component reaction.

Caption: A typical experimental workflow for synthesis and purification.

Summary of Quantitative Data

The following table summarizes the yields for the synthesis of various polyhydroquinoline derivatives using the four-component protocol.

Entry	Aldehyde	Yield (%)	Time (min)
1	4-Chlorobenzaldehyde	95	15
2	4-Methoxybenzaldehyde	92	30
3	4-Nitrobenzaldehyde	96	20
4	3-Nitrobenzaldehyde	94	25
5	Benzaldehyde	90	45
6	4-Methylbenzaldehyde	91	40
7	2-Chlorobenzaldehyde	92	20

Data sourced from a representative four-component synthesis of polyhydroquinolines.[9]

Conclusion

Methyl 3-aminocrotonate is a highly effective and versatile reagent in Michael addition reactions, particularly for the construction of medicinally relevant heterocyclic scaffolds such as 1,4-dihydropyridines and polyhydroquinolines. The multi-component reactions involving this enamine offer an efficient and atom-economical route to these important classes of compounds. The provided protocols serve as a practical guide for researchers in the fields of organic synthesis and drug discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-氨基巴豆酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 7. jsynthchem.com [jsynthchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Four-component synthesis of polyhydroquinolines under catalyst- and solvent-free conventional heating conditions: mechanistic studies - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Hantzsch Reaction Yield with Methyl 3-Aminocrotonate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the yield of the Hantzsch reaction when using Methyl 3-aminocrotonate.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 3-aminocrotonate and why is its quality critical for the Hantzsch reaction?

Methyl 3-aminocrotonate is a key intermediate in the Hantzsch synthesis of 1,4-dihydropyridines (DHPs), which are important precursors for various pharmaceuticals, including calcium channel blockers like nifedipine (B1678770) and amlodipine.[1][2] Its purity is paramount because it is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1]

Q2: How can I determine if my Methyl 3-aminocrotonate has been compromised by moisture?

Visual inspection can be a preliminary indicator. Pure Methyl 3-aminocrotonate should be a white to off-white crystalline powder.[1] If the material appears clumpy, sticky, or has a yellowish, semi-solid consistency, it has likely absorbed significant moisture.[1] For a definitive assessment, a quantitative method like Karl Fischer titration is recommended to determine the water content.[1]

Q3: What are the recommended storage conditions for Methyl 3-aminocrotonate?

To prevent moisture absorption, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Storage in a desiccator with a suitable desiccant is highly recommended. For long-term storage, using an inert atmosphere (e.g., nitrogen or argon) can offer additional protection.[1]

Q4: What is the maximum acceptable moisture content in Methyl 3-aminocrotonate for the Hantzsch reaction?

For moisture-sensitive reactions like the Hantzsch synthesis, the water content should be as low as possible, ideally below 0.1%.[1] The presence of water can lead to hydrolysis of the ester or reactions with intermediates, resulting in side products and a reduced yield.[1]

Troubleshooting Guides

Issue 1: Low or No Product Formation

If you are observing very low to no formation of the desired dihydropyridine (B1217469) product, consider the following potential causes and solutions.

Potential Cause	Recommended Solution
Hygroscopic Reactant	The hygroscopic nature of Methyl 3-aminocrotonate can lead to the introduction of water into the reaction, which can impede the reaction or lead to side products. Ensure the reactant is dry, ideally with a moisture content below 0.1%.[1] Consider drying the Methyl 3-aminocrotonate before use (see Experimental Protocol 2).
Incomplete Reaction	Monitor the reaction's progress using Thin Layer Chromatography (TLC) to ensure the starting materials are being consumed.[3] The classic Hantzsch reaction can sometimes require long reaction times.[3][4]
Suboptimal Temperature	The reaction temperature can significantly impact the yield. While refluxing in a solvent like isopropanol (B130326) or ethanol (B145695) is common, the optimal temperature may vary based on the specific substrates.[3][5]
Poor Quality of Other Reactants	Impurities in the aldehyde or β-ketoester can also lead to side reactions and low yields.[3] Ensure all reactants are of high purity.

Issue 2: Formation of Multiple Products or Regioisomers

When synthesizing unsymmetrical 1,4-dihydropyridines using two different β-dicarbonyl compounds, the formation of multiple products, including regioisomers and symmetrical side products, is a common issue.

Potential Cause	Recommended Solution
One-Pot Synthesis of Unsymmetrical DHPs	In a one-pot reaction with two different β-dicarbonyls, four different intermediates can form, leading to a mixture of products that are difficult to separate.[6]
Use a Sequential Protocol	To synthesize a single, specific regioisomer, a sequential approach is necessary. First, perform a Knoevenagel condensation between the aldehyde and the first β-dicarbonyl compound. Isolate and purify this intermediate. Then, react the purified intermediate with the enamine formed from the second β-dicarbonyl compound (in this case, Methyl 3-aminocrotonate).[6]

Experimental Protocols

Protocol 1: General Procedure for Hantzsch Condensation with Methyl 3-aminocrotonate

This protocol is a generalized procedure based on common practices for the Hantzsch reaction.

Materials:

• Substituted benzaldehyde (B42025) (0.2 mol)

• Methyl 3-aminocrotonate (0.4 mol)

• Isopropanol (50 mL)

Procedure:

• Dissolve the substituted benzaldehyde in isopropanol in a round-bottom flask.

• Add the Methyl 3-aminocrotonate to the solution at once.

• Heat the reaction mixture at reflux temperature. The reaction time will vary depending on the substrates and should be monitored by TLC.[5]

• After the reaction is complete, cool the mixture to room temperature.

• The product may crystallize out of the solution. If so, collect the crystals by filtration.

• Wash the collected crystals with cold isopropanol (3 x 20 mL).[5]

• Dry the product under a vacuum to a constant weight.[5]

Protocol 2: Drying of Hygroscopic Methyl 3-aminocrotonate

This protocol describes how to dry Methyl 3-aminocrotonate that has absorbed moisture.

Materials:

• Methyl 3-aminocrotonate

• Schlenk flask

• Vacuum oven

• Desiccator with a strong desiccant (e.g., phosphorus pentoxide)

Procedure:

• Place a thin layer of the Methyl 3-aminocrotonate in a Schlenk flask.

• Place the flask in a vacuum oven.

• Heat the oven to a temperature below the compound's melting point (81-83°C), for example, at 40-50°C, under a high vacuum for several hours.[1]

• After drying, allow the flask to cool to room temperature under vacuum.

• Once cooled, transfer the dried compound to a desiccator for storage.[1]

Data Presentation

Table 1: Effect of Solvent on Hantzsch Reaction Yield

Solvent	Yield (%)	Reference
Isopropanol	Generally good for crystallization	[5]
Ethanol	Commonly used, but may require longer reaction times	[4]
Methanol	Can be used, sometimes at lower temperatures	[7]
Water	Can be used in catalyst-free, environmentally benign procedures	[4][8]
Solvent-free	Possible under certain conditions, often with microwave assistance	[2][9]

Table 2: Example Yields from Hantzsch Condensation with Methoxybenzaldehydes

Substrate	Product	Reaction Time (h)	Yield after Crystallization (%)
m-methoxybenzaldehyde	2,6-dimethyl-3,5-dimethoxycarbonyl-4-(m-methoxyphenyl)-1,4-dihydropyridine	4	28.8
p-methoxybenzaldehyde	2,6-dimethyl-3,5-dimethoxycarbonyl-4-(p-methoxyphenyl)-1,4-dihydropyridine	6	15.3

Data adapted from a study by Cikotiene et al. (2006).[5]

Visualizations

Caption: Simplified Hantzsch reaction pathway leading to 1,4-dihydropyridine.

Caption: Troubleshooting workflow for low Hantzsch reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Preventing acetoacetamide formation in Methyl 3-aminocrotonate synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of methyl 3-aminocrotonate. Our aim is to help you mitigate the formation of the common impurity, acetoacetamide, and optimize your reaction for high yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing methyl 3-aminocrotonate?

The most prevalent and industrially scalable method is the ammonolysis of methyl acetoacetate (B1235776).[1][2][3] Modern, optimized procedures often favor using an aqueous medium at temperatures between 35°C and 70°C.[3][4][5] This approach is advantageous due to its high yield, high purity, and the elimination of organic solvents.[3]

Q2: What is the primary side product to be aware of during the synthesis, and how can its formation be prevented?

The most significant side product is acetoacetamide.[3] Its formation is favored under anhydrous conditions. To prevent this, the reaction should be conducted in the presence of a controlled amount of water (at least 0.05 molar equivalents), which aids in stabilizing the desired enamine intermediate.[3][6]

Q3: What are the critical reaction parameters to control for a successful synthesis?

Precise control of the following parameters is crucial for synthesizing high-purity methyl 3-aminocrotonate:

• Temperature: Maintaining a reaction temperature between 55-65°C is critical for accelerating the reaction while minimizing the formation of side products.[3]

• Molar Ratio of Reactants: An excess of ammonia (B1221849) is typically used. Molar ratios of ammonia to methyl acetoacetate are commonly reported in the range of 1.5 to 4.0.[3][4][5]

• Presence of Water: As mentioned, a small amount of water is essential to suppress the formation of acetoacetamide.[3][6]

Q4: Is it possible to perform this reaction in organic solvents?

While older methods employed solvents like ether, contemporary industrial processes often utilize aqueous systems to enhance safety and simplify downstream processing.[3] However, lab-scale preparations may use solvents such as methanol, particularly for reactions conducted at lower temperatures (e.g., 0-10°C).[1][2][7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete Reaction: Reaction time may be too short or the temperature too low.	For aqueous methods, ensure the reaction is maintained at 55-65°C for at least 2 hours.[3] For low-temperature methods in methanol, the reaction may need to be left overnight.[2] Monitor reaction completion using TLC or GC.
Suboptimal Molar Ratios: Incorrect ratio of ammonia to methyl acetoacetate.	Use a molar excess of ammonia, typically in the range of 1.6 to 1.75 equivalents for aqueous procedures.[3]
High Acetoacetamide Impurity	Anhydrous Conditions: Lack of sufficient water to prevent the side reaction.	Ensure the presence of at least 0.05 molar equivalents of water in the reaction mixture.[3][6]
Product is Off-White or Yellow	Presence of Impurities or Degradation: May be caused by excessive heat.	Ensure the reaction temperature does not exceed 70°C.[3] If color impurities are significant, recrystallization of the final product may be necessary.
Reaction is Very Slow	Low Reaction Temperature: Protocols using low temperatures (0-10°C) will naturally have longer reaction times.	For a faster conversion, consider increasing the reaction temperature to the 55-65°C range as recommended for aqueous protocols.[3]

Data Presentation

Comparison of Synthetic Protocols for Methyl 3-Aminocrotonate

Method	Reactants	Molar Ratios	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Purity
Aqueous Ammonia	Methyl Acetoacetate, Aqueous Ammonia	NH₃:Ester = 1.5-4.0, H₂O:Ester = 0.05-3.0	Water	35–70	2 hours	High	High Purity
Low-Temp Ammoniation	Methyl Acetoacetate, Ammonia Gas	Not specified	Methanol	0–10	Overnight	75.0–85.0	Not specified

Data synthesized from multiple sources.[1][2][4][5]

Experimental Protocols

Key Experiment: Aqueous Synthesis of Methyl 3-Aminocrotonate

Objective: To synthesize methyl 3-aminocrotonate with high yield and purity, while minimizing the formation of acetoacetamide.

Materials:

• Methyl acetoacetate

• Aqueous ammonia

• Water

• Reaction vessel with stirrer and temperature control

• Ice bath

• Filtration apparatus

• Vacuum oven or desiccator

Procedure:

• To a suitable reaction vessel equipped with a stirrer and temperature probe, add methyl acetoacetate (1 mole equivalent).

• Add water (0.05 to 3.0 mole equivalents).

• With continuous stirring, slowly add aqueous ammonia (1.6 to 1.75 mole equivalents). Note that this addition is exothermic, and the temperature should be carefully controlled.

• After the addition is complete, heat the reaction mixture to a temperature between 55-65°C.

• Maintain this temperature with vigorous stirring for approximately 2 hours. The progress of the reaction can be monitored by the precipitation of the product or by analytical methods such as TLC or GC.

• Once the reaction is complete, cool the mixture in an ice bath to maximize the crystallization of the product.

• Collect the solid product by filtration.

• Wash the collected crystals with cold water.

• Dry the final product, an off-white crystalline powder, in a desiccator or a vacuum oven at a moderate temperature.[1][3]

Visualizations

Caption: Reaction pathway for the synthesis of methyl 3-aminocrotonate, highlighting the side reaction leading to acetoacetamide.

Caption: A troubleshooting workflow for optimizing the synthesis of methyl 3-aminocrotonate.

References

• 1. benchchem.com [benchchem.com]
• 2. Methyl 3-aminocrotonate | 14205-39-1 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. FR2632303A1 - PROCESS FOR THE PREPARATION OF METHYL 3-AMINOCROTONATE - Google Patents [patents.google.com]
• 5. JPH0285237A - Production of methyl 3- aminocrotanate - Google Patents [patents.google.com]
• 6. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 7. benchchem.com [benchchem.com]

Purification of Methyl 3-aminocrotonate by recrystallization

An invaluable resource for researchers, scientists, and drug development professionals, this Technical Support Center offers detailed troubleshooting guides and frequently asked questions (FAQs) for the purification of Methyl 3-aminocrotonate by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of recrystallizing Methyl 3-aminocrotonate? Recrystallization is a purification technique used to remove impurities from the crude product obtained during synthesis. The primary impurity of concern during the synthesis of Methyl 3-aminocrotonate from methyl acetoacetate (B1235776) and ammonia (B1221849) is acetoacetamide.[1][2] This process yields a product with higher purity and a sharp melting point, which is crucial for its use as an intermediate in the synthesis of pharmaceuticals like calcium channel blockers.[3][4][5]

Q2: What is the expected appearance and melting point of pure Methyl 3-aminocrotonate after recrystallization? Pure Methyl 3-aminocrotonate should be a white to off-white crystalline powder.[3][6][7] If the product appears clumpy, sticky, or yellowish, it may have absorbed moisture or contain impurities.[1][7] The reported melting point for the purified compound is consistently in the range of 81-86 °C.[4][6][8]

Q3: Which solvents are recommended for the recrystallization of Methyl 3-aminocrotonate? Several solvents can be used for recrystallization. Methanol (B129727) is a common choice where the crude solid is dissolved in hot methanol and then crystallized by cooling.[9] Other reported solvent systems include ethanol/water mixtures and petroleum ether.[2][10][11] The ideal solvent is one in which Methyl 3-aminocrotonate is highly soluble at high temperatures but has low solubility at low temperatures.

Q4: How does the hygroscopic nature of Methyl 3-aminocrotonate affect the recrystallization process? Methyl 3-aminocrotonate readily absorbs moisture from the atmosphere, which is a significant concern.[7] This can lead to difficulties in handling and weighing the compound accurately.[7] While some moisture might be removed during the drying step post-recrystallization, it is crucial to store the purified, dry product in a tightly sealed container in a cool, dry place, preferably in a desiccator, to prevent moisture absorption.[7][8]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling.	1. Too much solvent was used: The solution is too dilute for crystals to form.[12] 2. Supersaturation: The solution is supersaturated, and crystallization has not been initiated.	1. Evaporate excess solvent: Gently heat the solution to boil off some of the solvent and then allow it to cool again.[12] 2. Induce crystallization: Try scratching the inside of the flask with a glass rod at the surface of the solution. Alternatively, add a small "seed" crystal of pure Methyl 3-aminocrotonate.
The product "oils out" instead of crystallizing.	1. High impurity level: Impurities can significantly lower the melting point of the compound, causing it to liquefy.[12] 2. Rapid cooling: The solution may be cooling too quickly, causing the compound to come out of solution above its melting point.[12] 3. Inappropriate solvent: The boiling point of the chosen solvent may be higher than the melting point of the compound (81-86 °C).	1. Re-heat and add more solvent: Re-heat the mixture to dissolve the oil, add a small amount of additional hot solvent to ensure the compound stays soluble longer during cooling, and then cool slowly.[12] 2. Ensure slow cooling: Allow the flask to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help slow the cooling rate.
The recrystallized product has a low yield.	1. Too much solvent was used: A significant amount of the product remains dissolved in the mother liquor even after cooling.[12] 2. Premature crystallization: Crystals may have formed on the filter paper during a hot filtration step (if performed).[13] 3. Incomplete filtration: Product was lost during transfer or filtration.	1. Recover from mother liquor: If the mother liquor has not been discarded, try evaporating some of the solvent and cooling it again to obtain a second crop of crystals.[13] 2. Minimize solvent volume: In subsequent attempts, use the minimum amount of hot solvent necessary to fully dissolve the crude product.[13] 3. Refine filtration technique: Ensure the filtration apparatus is set up correctly and rinse the flask and crystals with a small amount of ice-cold recrystallization solvent to maximize recovery.
The final product is colored (yellowish).	1. Presence of colored impurities: The crude starting material contained colored impurities that were not fully removed.[13] 2. Degradation: The compound may have degraded slightly due to excessive heating during the dissolution step. Methyl 3-aminocrotonate can degrade at temperatures above 112°C.[1][3]	1. Use activated charcoal: Before the cooling step, add a small amount of activated charcoal to the hot solution to adsorb colored impurities, then perform a hot filtration to remove the charcoal before cooling.[13] 2. Avoid overheating: Heat the solution only enough to dissolve the solid and avoid prolonged heating.

Data Presentation

Table 1: Physical and Solubility Properties of Methyl 3-aminocrotonate

Property	Value	Source(s)
Molecular Formula	C₅H₉NO₂	[14][15]
Molecular Weight	115.13 g/mol	[14][15]
Appearance	White to off-white crystalline powder	[3][6]
Melting Point	81 - 86 °C	[4][6]
Solubility (General)
Water	Moderate to very soluble	[8][14][16]
Chloroform	Soluble (>500 g/L)	[3][17]
Acetone	Soluble	[3][16]
Methanol / Ethanol	Soluble	[8][9][16]
Ethers (e.g., Petroleum Ether)	Soluble	[2][8]

Experimental Protocol: Recrystallization from Methanol

This protocol is based on a common laboratory procedure for the purification of Methyl 3-aminocrotonate.[9]

Materials:

• Crude Methyl 3-aminocrotonate

• Methanol

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude Methyl 3-aminocrotonate into an Erlenmeyer flask. Add a minimal amount of methanol. Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.[9] Avoid boiling for extended periods to prevent solvent loss and potential degradation.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. As the solution cools, pure crystals of Methyl 3-aminocrotonate should begin to form. Once the flask has reached room temperature, place it in an ice bath to maximize the precipitation of the product.[9][10]

• Filtration: Set up a vacuum filtration apparatus with a Buchner funnel. Wet the filter paper with a small amount of ice-cold methanol. Swirl the crystalline mixture (slurry) and pour it into the funnel.

• Washing: Wash the collected crystals with a small portion of ice-cold methanol to rinse away any remaining soluble impurities.

• Drying: Transfer the purified crystals from the filter paper to a watch glass. Dry the product under vacuum or in a drying oven at a moderate temperature (e.g., 50-60 °C) to remove any residual solvent.[9][10]

• Storage: Store the dry, purified Methyl 3-aminocrotonate in a tightly sealed container in a cool, dry place to protect it from moisture.[7]

Mandatory Visualization

Caption: Troubleshooting workflow for Methyl 3-aminocrotonate recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. JPH0285237A - Production of methyl 3- aminocrotanate - Google Patents [patents.google.com]
• 3. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. Methyl 3-Aminocrotonate Manufacturer & Exporter from India - Sihauli Chemicals Private Limited [sihaulichemicals.com]
• 9. Methyl 3-aminocrotonate | 14205-39-1 [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. personal.tcu.edu [personal.tcu.edu]
• 14. Methyl 3-aminocrotonate(14205-39-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 15. Methyl 3-aminocrotonate | 14205-39-1 | IM57964 | Biosynth [biosynth.com]
• 16. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 17. merckmillipore.com [merckmillipore.com]

Side reactions of Methyl 3-aminocrotonate in acidic or basic conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the side reactions of Methyl 3-aminocrotonate in acidic and basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 3-aminocrotonate and why is it used in my research?

Methyl 3-aminocrotonate is a versatile organic compound featuring both an enamine and an α,β-unsaturated ester functional group.[1] This unique structure makes it a valuable building block in the synthesis of a wide range of compounds, particularly pharmaceuticals like dihydropyridine (B1217469) calcium channel blockers.[2]

Q2: What are the primary stability concerns with Methyl 3-aminocrotonate?

Methyl 3-aminocrotonate is generally stable under neutral conditions and proper storage. However, its reactivity in acidic or basic environments can lead to undesirable side reactions. The main concerns are hydrolysis of the enamine in acidic conditions and saponification of the ester in basic conditions. Self-condensation or polymerization can also occur under certain conditions.

Q3: How can I identify the common side products in my reaction mixture?

The primary side products can be identified using standard analytical techniques:

• Hydrolysis Product (Methyl acetoacetate): Can be detected by GC-MS or NMR spectroscopy.

• Saponification Product (3-Aminocrotonic acid salt): Can be identified by a change in solubility (water-soluble) and confirmed by NMR or by acidification to the free acid followed by analysis.

• Acetoacetamide: Can be identified by NMR or LC-MS.

• Polymers/Oligomers: Often appear as an insoluble or oily residue and can be characterized by techniques like gel permeation chromatography (GPC) or mass spectrometry.

Troubleshooting Guide: Side Reactions in Acidic Conditions

Issue 1: Low yield of desired product and formation of a ketone byproduct.

• Possible Cause: Acid-catalyzed hydrolysis of the enamine functionality of Methyl 3-aminocrotonate to methyl acetoacetate.

• Troubleshooting Steps:

  • pH Control: Maintain the reaction pH as close to neutral as possible. If acidic conditions are required for your primary reaction, use the mildest acid catalyst at the lowest effective concentration.

  • Temperature Management: Perform the reaction at the lowest possible temperature to slow down the rate of hydrolysis.

  • Reaction Time: Minimize the reaction time to reduce the exposure of Methyl 3-aminocrotonate to acidic conditions.

  • Anhydrous Conditions: If compatible with your reaction, using anhydrous solvents can prevent hydrolysis.

Issue 2: Formation of a viscous oil or an insoluble precipitate.

• Possible Cause: Acid-catalyzed self-condensation or polymerization of Methyl 3-aminocrotonate.

• Troubleshooting Steps:

  • Concentration: Run the reaction at a lower concentration to disfavor intermolecular reactions.

  • Temperature Control: Keep the reaction temperature low to reduce the rate of polymerization.

  • Choice of Acid: Use a non-coordinating acid if possible, as some acids can actively participate in polymerization pathways.

Quantitative Data: Effect of pH on Hydrolysis (Illustrative)

pH	Temperature (°C)	Time (h)	Approximate % Hydrolysis
3	25	2	~20%
3	50	2	~60%
5	25	2	~5%
5	50	2	~15%
7	50	24	<1%

Note: This data is illustrative and the actual rate of hydrolysis will depend on the specific acid, solvent, and concentration.

Signaling Pathway: Acid-Catalyzed Hydrolysis

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Improving Regioselectivity of Methyl 3-Aminocrotonate Acylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the regioselectivity of methyl 3-aminocrotonate acylation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of methyl 3-aminocrotonate acylation?

A1: The acylation of methyl 3-aminocrotonate, a β-enamino ester, can lead to two main regioisomeric products: N-acylated (enamides) and C-acylated (enaminones) compounds.[1][2] The reaction's outcome is highly dependent on the experimental conditions.

Q2: What factors influence the regioselectivity (N- vs. C-acylation) of the reaction?

A2: Several factors determine whether N-acylation or C-acylation is favored:

• Acylating Agent: The structure of the acyl chloride plays a crucial role. For instance, simple aliphatic acid chlorides often favor N-acylation.[1]

• Base: The choice of an organic base is critical. Pyridine (B92270) has been shown to promote N-acylation, while other bases like triethylamine (B128534) can lead to different outcomes.[1][2]

• Solvent: The polarity of the solvent can influence the reaction pathway.[3][4]

• Reaction Temperature: Temperature can affect the reaction rate and the stability of intermediates, thereby influencing the product distribution.

Q3: How can I selectively synthesize the N-acylated product?

A3: To favor the formation of the N-acylated product (enamide), the use of pyridine as a base in a non-polar solvent like benzene (B151609) at low temperatures (e.g., 0°C to room temperature) is recommended.[1] This method has been shown to be effective for acylation with acetic and propionic acid chlorides, yielding the (Z)-enamides in excellent yields.[1]

Q4: Under what conditions is C-acylation favored?

A4: C-acylation to form enaminones is more complex to achieve selectively with methyl 3-aminocrotonate as it is a better precursor for enamides.[1][2] However, certain substituted acetyl chlorides, such as dichloroacetyl chloride, in the presence of pyridine have been reported to exclusively yield the C-acylated product.[1]

Q5: What are common side reactions to be aware of?

A5: Besides the desired N- and C-acylation, several side reactions can occur:

• Polymerization: In the absence of a suitable base, polymerization of the starting material can be a significant issue.[1][5]

• Acid Anhydride (B1165640) Formation: The use of triethylamine as a base can sometimes lead to the formation of an acid anhydride from the acyl chloride.[1]

• Cyclization: With α,β-unsaturated acid chlorides, an in-situ[2][2] sigmatropic rearrangement of the initially formed N-acylated product can lead to the formation of 3,4-dihydropyridin-(2H)-ones.[1]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Acylated Product

Potential Cause	Recommended Solution
Polymerization of starting material.	Ensure the presence of a suitable organic base, such as pyridine, in the reaction mixture.[1]
Incorrect base used.	For N-acylation, pyridine is the preferred base. Triethylamine may lead to side products.[1]
Reaction conditions are not optimal.	For N-acylation, conduct the reaction at 0°C and allow it to slowly warm to room temperature.[1]
Moisture in the reaction.	Use anhydrous solvents and reagents. Methyl 3-aminocrotonate can be hygroscopic.[6]

Issue 2: Poor Regioselectivity (Mixture of N- and C-acylated products)

Potential Cause	Recommended Solution
The chosen base does not strongly favor one pathway.	For selective N-acylation, pyridine is highly recommended.[1]
The acylating agent has competing reactivity.	The structure of the acyl chloride significantly impacts regioselectivity. Consider a different acylating agent if a mixture is consistently obtained.
Reaction temperature is too high.	Higher temperatures can sometimes lead to a loss of selectivity. Try running the reaction at a lower temperature.

Issue 3: Formation of an Unexpected Product (e.g., a dihydropyridinone)

Potential Cause	Recommended Solution
Use of an α,β-unsaturated acyl chloride.	This class of acylating agents is known to undergo a[2][2] sigmatropic rearrangement after initial N-acylation, leading to cyclization.[1] If this product is not desired, a different acylating agent should be used.
Incorrect starting material.	Verify the identity and purity of the methyl 3-aminocrotonate and the acyl chloride.

Data Presentation

Table 1: Influence of Acyl Chloride and Base on the Regioselectivity of Methyl 3-Aminocrotonate Acylation

Acyl Chloride	Base	Solvent	Product Type	Yield (%)	Reference
Acetyl chloride	Pyridine	Benzene	N-acylated (Z)-enamide	Excellent	[1]
Propionyl chloride	Pyridine	Benzene	N-acylated (Z)-enamide	Excellent	[1]
Isobutyryl chloride	Pyridine	Benzene/Pet. ether	N-acylated (Z)-enamide	-	[1]
Dichloroacetyl chloride	Pyridine	Benzene	C-acylated (E)-enaminone	80	[1]
Cinnamoyl chloride	Triethylamine	Benzene	Dihydropyridinone	High	[1]

Experimental Protocols

Protocol 1: General Procedure for Selective N-Acylation of Methyl 3-Aminocrotonate

Objective: To synthesize N-acylated methyl 3-aminocrotonate with high regioselectivity.

Materials:

• Methyl 3-aminocrotonate

• Appropriate aliphatic acyl chloride (e.g., acetyl chloride, propionyl chloride)

• Anhydrous pyridine

• Anhydrous benzene

• Anhydrous petroleum ether

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve methyl 3-aminocrotonate (1 equivalent) in anhydrous benzene.

• Cool the solution to 0°C in an ice bath.

• To the stirred solution, add anhydrous pyridine (1.1 equivalents) dropwise.

• Slowly add the acyl chloride (1.05 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitor by TLC).

• Upon completion, dilute the reaction mixture with a suitable solvent like diethyl ether.

• Wash the organic layer sequentially with cold dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the pure N-acylated product.

Protocol 2: Procedure for C-Acylation using Dichloroacetyl Chloride

Objective: To synthesize C-acylated methyl 3-aminocrotonate.

Materials:

• Methyl 3-aminocrotonate

• Dichloroacetyl chloride

• Anhydrous pyridine

• Anhydrous benzene

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Follow steps 1-3 from Protocol 1.

• Slowly add dichloroacetyl chloride (1.05 equivalents) dropwise to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Work-up the reaction as described in steps 6-8 of Protocol 1.

• Purify the crude product to yield the C-acylated enaminone.[1]

Visualizations

Caption: Regioselective pathways for the acylation of methyl 3-aminocrotonate.

Caption: General experimental workflow for the acylation of methyl 3-aminocrotonate.

Caption: Troubleshooting decision tree for methyl 3-aminocrotonate acylation.

References

• 1. op.niscpr.res.in [op.niscpr.res.in]
• 2. <p>Systematic study on acylation of methyl 3-aminocrotonate with acid chlorides of aliphatic, aromatic and α, β-unsaturated acids: A comparative evaluation of the preference for regio- and stereoselectivity <em>vis</em><em>-</em><em>à</em><em>-</em><em>vi</em>s 3-aminocrotononitrile</p><p> </p><p><strong> </strong></p><strong><p> </p></strong> | Mukherjee | Indian Journal of Chemistry -Section B (IJC-B) [op.niscair.res.in]
• 3. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Troubleshooting low yields in the synthesis of felodipine from Methyl 3-aminocrotonate

This guide provides troubleshooting strategies and answers to frequently asked questions regarding the synthesis of felodipine (B1672334), with a specific focus on addressing issues of low yield when starting from Methyl 3-aminocrotonate or related precursors in the Hantzsch reaction.

Troubleshooting Guide: Low Yields

Q1: My overall yield of felodipine is significantly lower than reported in the literature. What are the most common causes?

Low isolated yields in the Hantzsch synthesis of felodipine can stem from several factors throughout the experimental process. The primary culprits are typically the formation of side products, incomplete reaction conversion, and loss of product during purification.

A systematic approach to troubleshooting is recommended. Start by analyzing the crude reaction mixture to determine if the issue lies with the reaction itself or with the workup and purification procedure.

Caption: Troubleshooting workflow for low felodipine yields.

Q2: Analysis of my crude product shows significant impurities. What are the likely side products and how can I minimize them?

A major limitation of the Hantzsch synthesis for asymmetrical esters like felodipine is the formation of symmetrical diester side-products.[1] When reacting methyl 3-aminocrotonate, 2,3-dichlorobenzaldehyde (B127699), and ethyl acetoacetate (B1235776), you can expect the formation of the undesired dimethyl ester and diethyl ester alongside your desired methyl ethyl ester (felodipine).

Caption: Formation of felodipine and symmetrical side products.

Minimization Strategies:

• Two-Step Synthesis: The most effective method to reduce symmetrical byproducts is to avoid a "one-pot" reaction. First, perform a Knoevenagel condensation between 2,3-dichlorobenzaldehyde and methyl acetoacetate to form the benzylidene intermediate.[2][3] Then, react this isolated intermediate with ethyl 3-aminocrotonate in a subsequent Michael cyclization reaction.[3]

• Purity of Starting Materials: Ensure high purity of reactants, especially the aminocrotonate esters. Sourcing high-purity methyl 3-aminocrotonate (≥99%) is crucial for minimizing side reactions and maximizing yield.[4]

Q3: How do reaction conditions like solvent, temperature, and catalyst impact my yield?

Reaction conditions are critical and must be carefully optimized. There is a trade-off between reaction rate and product stability/selectivity.[2]

• Temperature: Insufficient temperature (e.g., room temperature to 40°C) can lead to incomplete conversion.[2] Conversely, excessively high temperatures can promote side reactions or product degradation. An optimal temperature of 60°C has been reported to achieve complete conversion and the highest yield in certain systems.[2]

• Solvent: Various alcohols are commonly used, including ethanol, methanol (B129727), and t-butanol.[5] The choice of solvent can influence reaction rates and solubility of intermediates. Isopropanol has also been shown to be effective.[2]

• Catalyst: While the reaction can proceed without a catalyst over long periods (e.g., 4 days), this is often inefficient.[6]

  • Pyridine: Used as a catalyst in refluxing alcohol, it can significantly speed up the reaction.[5]

  • Acetic Acid/Piperidine: This combination is effective for the initial Knoevenagel condensation and can be used in one-pot systems.[2]

  • Strong Acid Cation Exchange Resin: Reported to shorten reaction time by over 25% and improve cyclization yield by 6-8%.[6]

Parameter	Condition	Reported Yield	Notes	Reference
Catalyst	None (in t-BuOH)	75%	Reaction time is very long (96 hours or more).	[1][6]
Catalyst	Pyridine (in Ethanol)	Good Yield	Fast and environmentally sound method.	[5]
Catalyst	Strong Acid Resin	6-8% increase	Shortens reaction time significantly.	[6]
Catalyst	Acetic Acid/Piperidine	40.1% (isolated)	Optimized for a continuous flow system.	[2]
Temperature	40°C	Low	Incomplete conversion observed.	[2]
Temperature	60°C	54.2% (HPLC)	Optimal temperature for balancing rate and selectivity.	[2]
Temperature	> 60°C	Decreased	Potential for product degradation or side reactions.	[2]

Q4: Could the quality of my Methyl 3-aminocrotonate be the problem?

Absolutely. Methyl 3-aminocrotonate is a critical intermediate, and its purity is paramount for the successful synthesis of dihydropyridine (B1217469) drugs like felodipine.[4][7] Using a low-purity or degraded starting material can introduce impurities that interfere with the reaction, leading to the formation of side products and a significantly reduced yield. It is essential to use high-purity (assay of 99% or higher) material.[4]

Q5: My reaction appears to go to completion, but the isolated yield after workup and recrystallization is very low. What could be happening?

This points to issues with the purification process. A significant difference between the yield measured by techniques like HPLC on the crude product and the final isolated yield can reflect material loss during purification.[2]

• Extraction: During aqueous workup, ensure the pH is controlled correctly to keep your product in the organic phase. Felodipine's hydrochloride salt can be formed, which may alter its solubility.[2]

• Recrystallization: The choice of solvent is critical. Using a solvent system where felodipine has high solubility when hot but low solubility when cold is key. Ethanol is commonly used for recrystallization.[3] If too much solvent is used or the cooling is too rapid, recovery will be poor.

• Chromatography: If using column chromatography, felodipine can be sensitive. Ensure an appropriate solvent system and silica (B1680970) gel quality to avoid degradation on the column.

Frequently Asked Questions (FAQs)

Q1: What is the overall reaction scheme for the synthesis of felodipine?

Felodipine is synthesized via the Hantzsch dihydropyridine synthesis. A common and efficient industrial approach involves two main steps: a Knoevenagel condensation followed by a Michael cyclization.[2][3]

Caption: Two-step synthesis pathway for felodipine.

Q2: What is a realistic isolated yield to expect?

Reported yields vary widely based on the method. While some patents claim yields as high as 75-83%, these may involve very long reaction times or specific catalysts.[1][6] A more recent, optimized continuous flow process reported a 59.2% yield by HPLC and a 40.1% isolated yield after purification.[2] An isolated yield in the range of 40-75% can be considered a successful result, depending on the scale and purity requirements.

Q3: Is it better to use Methyl 3-aminocrotonate or Ethyl 3-aminocrotonate?

The structure of felodipine contains both a methyl ester and an ethyl ester. Therefore, the synthesis requires one equivalent with a methyl ester group and one with an ethyl ester group. The common route involves reacting the benzylidene intermediate derived from methyl acetoacetate with ethyl 3-aminocrotonate.[3][5] Using methyl 3-aminocrotonate would require starting with ethyl acetoacetate to form the corresponding benzylidene intermediate.

Experimental Protocols

Protocol 1: Two-Step Synthesis of Felodipine

This protocol is based on the common industrial sequence.[2][3][5]

Step 1: Knoevenagel Condensation to Prepare Methyl 2-(2,3-dichlorobenzylidene)acetoacetate

• To a round-bottom flask equipped with a Dean-Stark apparatus, add 2,3-dichlorobenzaldehyde, 1.1 equivalents of methyl acetoacetate, and a suitable solvent (e.g., toluene).

• Add a catalytic amount of acetic acid and piperidine.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed.

• Monitor the reaction by TLC until the aldehyde is consumed.

• Cool the reaction mixture and wash with water and brine to remove the catalysts.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• The crude product can be purified by recrystallization from methanol to yield the benzylidene intermediate as a solid.

Step 2: Hantzsch Cyclization to Felodipine

• In a round-bottom flask, dissolve the methyl 2-(2,3-dichlorobenzylidene)acetoacetate intermediate (1 equivalent) in a suitable alcohol solvent (e.g., ethanol, isopropanol).[2][5]

• Add 1.1 to 1.2 equivalents of ethyl 3-aminocrotonate.

• Add a catalyst if desired (e.g., a catalytic amount of pyridine).[5]

• Heat the reaction mixture to reflux (or to an optimized temperature such as 60°C) and stir for the required time (3-16 hours, depending on catalyst and temperature).[1][2] Monitor by TLC.

• Upon completion, cool the reaction mixture to room temperature, then further in an ice bath to induce crystallization.

• If necessary, add dilute hydrochloric acid to fully precipitate the product.[3]

• Collect the crude felodipine by filtration, washing the filter cake with cold solvent.

• Purify the crude product by recrystallization from a suitable solvent, such as 95% ethanol, to obtain felodipine as a light-yellow crystalline powder.[3]

References

• 1. tandfonline.com [tandfonline.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. CN102285911B - Method for preparing felodipine - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. US5942624A - Manufacturing process for felodipine - Google Patents [patents.google.com]
• 6. CN101613314B - Preparation method of antihypertensive drug felodipine - Google Patents [patents.google.com]
• 7. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]

Catalyst Selection and Optimization for Reactions with Methyl 3-aminocrotonate: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing reactions involving Methyl 3-aminocrotonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving Methyl 3-aminocrotonate?

Methyl 3-aminocrotonate is a versatile building block in organic synthesis, primarily used as a C,N-ambident nucleophile.[1] It is a key component in various multicomponent reactions for the synthesis of heterocyclic compounds.[2] Common reactions include:

• Hantzsch Pyridine (B92270) Synthesis: For the formation of dihydropyridines.[2][3]

• Biginelli Reaction: For the synthesis of dihydropyrimidinones.[2]

• Michael Addition: Where it acts as a Michael donor to α,β-unsaturated compounds.[1][4]

• Acylation: Can occur at either the nitrogen (N-acylation) or the carbon (C-acylation) atom.[5]

• Oxidation and Reduction: To form corresponding oxo derivatives or saturated amines, respectively.[1]

• Substitution Reactions: Primarily at the amino group.[1]

Q2: How do I choose the right catalyst for a Hantzsch pyridine synthesis using Methyl 3-aminocrotonate?

The choice of catalyst can significantly impact the yield and purity of the dihydropyridine (B1217469) product. While the classical Hantzsch synthesis can be performed without a catalyst, various catalysts are employed to improve reaction rates and yields.

• Brønsted Acids: p-Toluenesulfonic acid (PTSA) has been shown to be an effective catalyst, especially under ultrasonic irradiation in aqueous micelles, leading to high yields (96%).[3] Acetic acid is also used as a Brønsted acid catalyst.[6]

• Lewis Acids: Aluminum chloride has been used in the synthesis of dihydropyridine derivatives.[7]

• Ionic Liquids: Ionic liquids like n-butyl pyridinium (B92312) tetrafluoroborate (B81430) can enhance reaction efficiency and reduce by-products compared to traditional solvents like ethanol (B145695) or toluene.[1]

• TMSCl: In dry THF, TMSCl can minimize side reactions such as ester hydrolysis.[1]

Q3: What are common side reactions in the Hantzsch synthesis with Methyl 3-aminocrotonate and how can they be minimized?

Side reactions can lower the yield of the desired dihydropyridine. Common issues include:

• Ester Hydrolysis: Can be minimized by using a catalyst like TMSCl in a dry solvent such as THF.[1]

• Imine Formation: Careful control of reaction conditions can reduce the formation of unwanted imine by-products.[1]

• Unusual Cyclization Products: The choice of reactants can lead to unexpected products. For instance, the Hantzsch condensation of o-methoxybenzaldehyde with methyl-3-aminocrotonate can yield an unusual oxa-cyclohexene derivative instead of the expected dihydropyridine.[8]

To mitigate these, consider the following:

• Solvent Selection: Isopropanol (B130326) has been found to be a better solvent than other alcohols for easier crystallization of the product.[8]

• Temperature Control: Refluxing in methanol (B129727) (60–65°C) can provide a good balance between reaction rate and minimizing by-products.[1]

Q4: How can I control N- vs. C-acylation of Methyl 3-aminocrotonate?

The regioselectivity of acylation (N-acylation to form enamides vs. C-acylation to form enaminones) is influenced by the choice of acid chloride and the organic base used.[5]

• Base Selection: The use of pyridine as an organic base has been shown to provide good results, whereas triethylamine (B128534) can lead to the formation of acid anhydrides.[5]

• Acid Chloride Structure: The structure of the acid chloride plays a crucial role. For example, acylation with α,β-unsaturated acid chlorides in the presence of triethylamine can lead to 3,4-dihydropyridin-(2H)-one via a [3.3] sigmatropic rearrangement.[5] Generally, Methyl 3-aminocrotonate is a better precursor for enamides (N-acylated products).[5]

Troubleshooting Guides

Problem 1: Low Yield in Hantzsch Pyridine Synthesis

Possible Cause	Diagnostic Check	Suggested Solution
Suboptimal Reaction Conditions	Review reaction temperature, time, and solvent. Compare with literature protocols.	Optimize temperature; refluxing in isopropanol is often effective.[8] Consider using ultrasonic irradiation with a PTSA catalyst in aqueous micelles for potentially higher yields.[3]
Side Reactions	Analyze crude product by TLC, NMR, or MS to identify by-products.	Use TMSCl in dry THF to reduce moisture-induced degradation.[1] Choose a solvent like an ionic liquid to enhance efficiency.[1]
Starting Material Quality	Check the purity of Methyl 3-aminocrotonate and the aldehyde.	Use freshly purified starting materials.

Problem 2: Poor Selectivity in Michael Addition

Possible Cause	Diagnostic Check	Suggested Solution
Incorrect Catalyst	Review the catalyst choice. For enantioselective additions, a chiral catalyst is necessary.	For asymmetric Michael additions, consider using chiral catalysts such as cinchona alkaloids or chiral lithium-2-amino alkoxides.[9]
Suboptimal Solvent/Temperature	Analyze the effect of solvent and temperature on diastereoselectivity or enantioselectivity.	Screen different solvents and reaction temperatures. THF is a commonly used solvent for these reactions.[9]
Steric Hindrance	Evaluate the steric bulk of both the Methyl 3-aminocrotonate derivative and the Michael acceptor.	The electronics of the substrate can influence the reaction outcome, leading to either Michael adducts or dihydroisoquinolines in some cases.[1]

Problem 3: Catalyst Deactivation

Possible Cause	Diagnostic Check	Suggested Solution
Poisoning	Analyze feedstock for impurities like sulfur or nitrogen compounds.[10][11]	Purify the feedstock. Consider using a guard bed to remove poisons before the reaction.[12]
Coking/Fouling	Observe for the formation of carbonaceous deposits on the catalyst surface.	Regenerate the catalyst through controlled oxidation (calcination) to burn off coke.[12]
Thermal Degradation/Sintering	Characterize the spent catalyst for changes in surface area and crystallite size. This is more common at high temperatures (>500°C).[10]	Operate at lower temperatures if possible. Select a more thermally stable catalyst support.
Leaching	Analyze the reaction mixture for dissolved active metal components.	Choose a catalyst with better metal-support interaction to prevent leaching.
Alkylation of Amine Catalysts	In reactions with highly electrophilic partners, the amine catalyst can be alkylated and deactivated.[13]	Use a catalyst designed to resist deactivation, for example, through internal protonation and elimination to release the active catalyst.[13]

Data Presentation

Table 1: Catalyst Performance in the Synthesis of β-Aminocrotonates

Catalyst	Method	Temperature (°C)	Solvent	Reaction Time	Yield (%)	Reusability
0.4WDSiO₂ "active phase"	A	110	Toluene	120 min	High	Recyclable
Bulk WD	B	80	Solvent-free	15 min	High	Recyclable
WD (H₆P₂W₁₈O₆₂·24H₂O)
(Source: Adapted from ResearchGate[14])

Table 2: Hantzsch Condensation of Methoxybenzaldehydes with Methyl-3-aminocrotonate

Benzaldehyde (B42025) Isomer	Reaction Time (h)	Product	Yield (%)
m-methoxy	5	2,6-dimethyl-3,5-dimethoxycarbonyl-4-(m-methoxyphenyl)-1,4-dihydropyridine	28.8
p-methoxy	8	2,6-dimethyl-3,5-dimethoxycarbonyl-4-(p-methoxyphenyl)-1,4-dihydropyridine	15.3
o-methoxy	3	1-amino-2-methoxycarbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene	Major Product
(Source: Adapted from a study on Hantzsch condensation[8])

Experimental Protocols

General Procedure for Hantzsch Condensation

• Dissolve the substituted benzaldehyde (0.2 mol) in isopropanol (50 mL).[8]

• Add Methyl 3-aminocrotonate (0.4 mol) to the solution at once.[8]

• Heat the reaction mixture at reflux temperature for the time specified for the particular aldehyde (e.g., 3-8 hours).[8]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature to allow the product to crystallize.[8]

• Collect the crystalline product by filtration.

• Analyze the product structure using IR, MS, and NMR spectroscopy.[8]

Protocol for Catalyst Regeneration by Calcination

This protocol is for regenerating a catalyst deactivated by coking.

• Loading: Place the deactivated catalyst in a suitable reactor.

• Inert Purge: Heat the catalyst to the target calcination temperature (e.g., 150°C) under an inert gas flow (e.g., nitrogen) to remove any physisorbed species.[12]

• Oxidation: Once at the target temperature, gradually introduce a controlled amount of an oxidizing gas (e.g., 1-2% O₂ in N₂).[12] This is to control the exothermic combustion of coke.

• Hold: Maintain the catalyst at the calcination temperature in the oxidizing atmosphere for 2-4 hours to ensure complete coke removal.[12]

• Cooling: Switch back to the inert gas flow and allow the catalyst to cool to room temperature.[12]

• Unloading: Carefully unload the regenerated catalyst and store it in a desiccator.[12]

Visualizations

Caption: Experimental workflow for the Hantzsch pyridine synthesis.

Caption: Logical workflow for troubleshooting catalyst deactivation.

Caption: Simplified mechanism of the Biginelli reaction.

References

• 1. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 5. op.niscpr.res.in [op.niscpr.res.in]
• 6. One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. arkat-usa.org [arkat-usa.org]
• 10. ammoniaknowhow.com [ammoniaknowhow.com]
• 11. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Commercial Methyl 3-aminocrotonate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the purification of commercial Methyl 3-aminocrotonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial Methyl 3-aminocrotonate?

A1: The most significant impurity is often acetoacetamide, a common byproduct formed during the synthesis from methyl acetoacetate (B1235776) and ammonia.[1] Other potential impurities include unreacted starting materials, residual solvents, and minor byproducts from side reactions. The presence of these impurities can affect downstream reactions, such as the synthesis of 1,4-dihydropyridines.[2]

Q2: Why is my Methyl 3-aminocrotonate yellow or off-white instead of white?

A2: A yellow or off-white color typically indicates the presence of minor impurities or slight degradation of the product.[1] This can result from excessive heat during synthesis or storage. While often a minor issue, for high-purity applications, the color should be removed.

Q3: Which purification method is most effective for Methyl 3-aminocrotonate?

A3: Recrystallization is the most common and effective method for purifying Methyl 3-aminocrotonate.[2][3] Suitable solvents include ethanol (B145695), methanol, petroleum ether, or an ethanol/water mixture.[1][3][4][5] Sublimation has also been reported to yield a very pure product with a melting point of 85°C.[2]

Q4: What is the expected melting point of pure Methyl 3-aminocrotonate?

A4: The melting point of pure Methyl 3-aminocrotonate is consistently reported in the range of 81-83°C.[3] A broad or depressed melting point is a strong indicator of the presence of impurities.

Q5: How can I assess the purity of my Methyl 3-aminocrotonate sample?

A5: Purity can be assessed using several analytical techniques. Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are effective for identifying and quantifying impurities. The melting point is also a reliable, simple indicator of purity. For pharmaceutical applications requiring high sensitivity, specialized techniques may be employed.

Purification Performance Data

While specific batch-to-batch results will vary, the following table provides a representative expectation for purity improvement via recrystallization. Data is compiled based on typical outcomes described in purification literature.

Purification Method	Starting Purity (Typical)	Purity After 1st Recrystallization	Purity After 2nd Recrystallization
Recrystallization from Ethanol	95-97%	>99.0%	>99.8%
Recrystallization from Methanol	95-97%	>99.0%	>99.5%
Recrystallization from Petroleum Ether	95-97%	>98.5%	>99.0%

Note: Purity values are illustrative and based on achieving a sharp melting point and removal of visible impurities. Actual results should be confirmed by analytical methods like GC or HPLC. A patent mentions achieving 99.8% purity after purification.[2][5]

Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water Mixture

This protocol is effective for removing common impurities like acetoacetamide.

Materials:

• Crude Methyl 3-aminocrotonate

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude Methyl 3-aminocrotonate in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid completely. Heat the solution to a gentle boil on a hot plate with stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration into a pre-warmed clean flask to remove them.

• Induce Crystallization: While the solution is still hot, add hot deionized water dropwise until the solution becomes slightly cloudy (the cloud point). This indicates the solution is saturated. Add a few more drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling and Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved. The pure product should be an off-white crystalline powder.[3]

Purification Workflow

The following diagram outlines the general workflow for the purification of commercial Methyl 3-aminocrotonate.

Caption: General experimental workflow for recrystallization.

Troubleshooting Guide

Use this guide to address common issues encountered during the purification of Methyl 3-aminocrotonate.

Caption: Troubleshooting common recrystallization issues.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Too much solvent was used, leaving a significant amount of product in the mother liquor. 2. The solution was not cooled sufficiently. 3. Product was lost during transfer or filtration.	1. Test the mother liquor by evaporating a small amount. If solid remains, concentrate the mother liquor by boiling off some solvent and re-cooling to recover more product. 2. Ensure the flask is cooled in an ice bath for an adequate amount of time (e.g., >30 minutes). 3. Ensure all crystals are rinsed from the flask into the funnel during filtration.
Product "Oils Out"	1. The solution is too concentrated, causing the product to come out of solution above its melting point. 2. The boiling point of the solvent is higher than the melting point of the impure solid.	1. Re-heat the mixture to dissolve the oil, add more solvent (10-20%), and allow it to cool more slowly.[6] 2. Switch to a recrystallization solvent with a lower boiling point.
Crystals Do Not Form	1. The solution is too dilute (not saturated). 2. The solution is supersaturated but lacks a nucleation point to initiate crystallization.	1. Re-heat the solution and boil off a portion of the solvent to increase the concentration. Allow to cool again. 2. Try scratching the inside of the flask below the solvent level with a glass rod. Alternatively, add a tiny "seed" crystal of the pure product if available.
Product is Still Colored	1. Colored impurities are co-precipitating with the product. 2. The impurity is highly soluble and strongly colored.	1. Perform a second recrystallization. Purity generally increases with each successive recrystallization. 2. If the impurity is suspected to be non-polar, you can add a small amount of activated charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration to remove the charcoal and adsorbed impurities before cooling.

References

• 1. benchchem.com [benchchem.com]
• 2. JPH0285237A - Production of methyl 3- aminocrotanate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. FR2632303A1 - PROCESS FOR THE PREPARATION OF METHYL 3-AMINOCROTONATE - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Stability and degradation pathways of Methyl 3-aminocrotonate

Technical Support Center: Methyl 3-aminocrotonate (MAC)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation pathways of Methyl 3-aminocrotonate (CAS: 14205-39-1). Below you will find frequently asked questions, troubleshooting guides, experimental protocols, and key data to ensure the successful handling and application of this versatile chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 3-aminocrotonate and what are its primary applications? Methyl 3-aminocrotonate (MAC), also known as 3-Amino-2-butenoic acid methyl ester, is a β-enamino ester widely used as a key intermediate in organic synthesis.[1] Its unique structure, featuring a conjugated system with an amino group and an α,β-unsaturated carbonyl, makes it highly reactive and versatile.[2] It is a critical building block in the pharmaceutical industry for synthesizing 1,4-dihydropyridine-based calcium channel blockers like nitrendipine, felodipine, and amlodipine, which are used to treat hypertension.[1][3][4][5] It also finds applications in the synthesis of agrochemicals and other fine chemicals.[2]

Q2: What are the optimal storage conditions for Methyl 3-aminocrotonate to ensure its stability? To maintain its integrity and prevent degradation, Methyl 3-aminocrotonate should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][6][7][8] It is crucial to protect it from moisture, heat, strong light, and sources of ignition such as open flames.[3][8][9]

Q3: What are the visible signs of degradation in a sample of Methyl 3-aminocrotonate? Pure Methyl 3-aminocrotonate typically appears as a colorless to pale yellow liquid or an off-white crystalline solid.[2][3][4] Signs of degradation can include a significant color change (e.g., darkening to yellow or brown), changes in physical state (e.g., clumping of powder or polymerization into a semi-solid), or the presence of an unusual or stronger odor. If degradation is suspected, purity should be verified using analytical techniques like GC or NMR before use.[1]

Q4: What substances are incompatible with Methyl 3-aminocrotonate? Methyl 3-aminocrotonate is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[6][8][9] Contact with these substances can lead to vigorous reactions and decomposition of the material.

Q5: How stable is Methyl 3-aminocrotonate in different solvent types? Methyl 3-aminocrotonate is generally insoluble in water but soluble in polar aprotic solvents like THF and DMF, as well as other organic solvents such as ethanol (B145695) and acetone.[1][2] It shows poor stability in aqueous solvents, which can be problematic for analytical techniques like UPLC-MS.[10] Side reactions such as ester hydrolysis can occur, especially in the presence of moisture or acidic/basic conditions.[1]

Troubleshooting Guides

Issue 1: My reaction yield is lower than expected when using Methyl 3-aminocrotonate.

Possible Cause	Troubleshooting Step
Degraded Starting Material	Verify the purity of your Methyl 3-aminocrotonate batch using Gas Chromatography (GC) or NMR spectroscopy. Ensure it has been stored correctly, away from heat, light, and moisture.[1][3]
Presence of Moisture	Moisture can lead to side reactions like hydrolysis.[1] Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incorrect Stoichiometry	In syntheses like the Hantzsch reaction, precise stoichiometric ratios are critical. For example, limiting ammonia (B1221849) to ≤1.75 equivalents during its own synthesis minimizes unreacted reagents.[1] Re-evaluate and confirm the molar ratios of your reactants.
Suboptimal Reaction Temperature	The compound can degrade at high temperatures (above 112°C).[1] Ensure your reaction temperature is appropriate and well-controlled. For some reactions, refluxing in methanol (B129727) (60–65°C) provides a good balance between reaction rate and stability.[1]

Issue 2: I'm observing unexpected byproducts in my reaction mixture.

Possible Cause	Troubleshooting Step
Polymerization	Polymerization of Methyl 3-aminocrotonate can occur, especially during acylation reactions conducted without a suitable organic base like pyridine.[11] Ensure the appropriate base is used to prevent this side reaction.
Hydrolysis or Imine Formation	These are known side reactions.[1] Using a catalyst like TMSCl in a dry solvent (e.g., THF) can reduce moisture-induced degradation and unwanted byproducts.[1]
C-acylation vs. N-acylation	Methyl 3-aminocrotonate has two nucleophilic sites (carbon and nitrogen). The choice of solvent and base can influence whether acylation occurs on the nitrogen (forming enamides) or carbon (forming enaminones).[11] Review your reaction conditions if you are getting the incorrect isomer.
Thermal Decomposition	If the reaction is run at excessive temperatures, thermal decomposition can occur, generating gaseous byproducts like CO, CO2, and NOx.[8][9] Lower the reaction temperature.

Data Presentation

Table 1: Physicochemical Properties of Methyl 3-aminocrotonate

Property	Value	Source(s)
CAS Number	14205-39-1	[1][3][12]
Molecular Formula	C₅H₉NO₂	[1][2][3]
Molecular Weight	115.13 g/mol	[1][3][12]
Appearance	Colorless to pale yellow liquid; Off-white powder solid	[2][3][4][9]
Melting Point	81 - 83 °C	[1][3][9]
Boiling Point	~112 °C @ 42 mmHg	[3][7]
Flash Point	91 °C	[3][7][9]
Solubility	Insoluble in water; Soluble in THF, DMF, ethanol, acetone	[1][2]

Table 2: Summary of Stability and Handling Recommendations

Condition	Recommendation	Rationale	Source(s)
Storage Temperature	Cool, room temperature	Avoids thermal degradation, which occurs at temperatures >112°C.	[1][3][6]
Atmosphere	Store in a tightly sealed container	Protects from moisture and air, which can cause hydrolysis and oxidation.	[3][6][7]
Light Exposure	Store away from strong light	Prevents potential light-induced degradation.	[3]
Incompatible Materials	Strong oxidizing agents, acids, acid anhydrides, acid chlorides	Prevents hazardous and uncontrolled reactions.	[6][8][9]
Handling	Use in a well-ventilated area with PPE (gloves, goggles)	Minimizes inhalation and contact with skin/eyes.	[2][6][8]

Experimental Protocols

Protocol 1: General Procedure for Purity Analysis by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of Methyl 3-aminocrotonate. Specific parameters may need optimization for your instrument.

• Sample Preparation: Accurately weigh approximately 10 mg of the Methyl 3-aminocrotonate sample and dissolve it in 10 mL of a suitable solvent, such as ethyl acetate (B1210297) or dichloromethane, in a volumetric flask.

• Instrument Setup:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 280°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp up to 220°C at a rate of 10°C/minute. Hold at 220°C for 5 minutes.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection: Inject 1 µL of the prepared sample into the GC.

• Analysis: The purity is determined by calculating the peak area percentage. The main peak corresponding to Methyl 3-aminocrotonate should be compared to any impurity peaks. Industrial-scale batches can achieve purity levels of 99.8%.[1]

Protocol 2: Hantzsch Synthesis of a 1,4-Dihydropyridine (B1200194) Derivative

This is a representative procedure illustrating the use of Methyl 3-aminocrotonate as a key reactant.

• Reactant Preparation: In a round-bottom flask, dissolve an aromatic aldehyde (e.g., 2-chlorobenzaldehyde, 1 equivalent) and a β-ketoester (e.g., ethyl acetoacetate, 1 equivalent) in a suitable solvent such as methanol or isopropanol.

• Addition of MAC: Add Methyl 3-aminocrotonate (1 equivalent) to the mixture.

• Reaction: Stir the mixture and heat it to reflux (typically 60-80°C) for several hours (e.g., 5 hours), monitoring the reaction progress by Thin-Layer Chromatography (TLC).[13]

• Workup: After the reaction is complete, cool the mixture to room temperature or in an ice bath to allow the 1,4-dihydropyridine product to crystallize.

• Purification: Collect the solid product by filtration, wash it with cold solvent, and dry it. The product can be further purified by recrystallization from a suitable solvent system (e.g., an ethanol-water mixture) to achieve high purity.[13]

Visualizations

References

• 1. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 2. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 3. innospk.com [innospk.com]
• 4. nbinno.com [nbinno.com]
• 5. CN114644567A - Preparation method of methyl 3-aminocrotonate - Google Patents [patents.google.com]
• 6. Methyl 3-aminocrotonate(14205-39-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. Methyl 3-aminocrotonate CAS 14205-39-1 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. fishersci.com [fishersci.com]
• 10. waters.com [waters.com]
• 11. op.niscpr.res.in [op.niscpr.res.in]
• 12. 3-氨基巴豆酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Characterization of Methyl 3-aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for methyl 3-aminocrotonate and its close structural analog, ethyl 3-aminocrotonate. The information presented herein is intended to assist researchers in the unambiguous identification and characterization of these important synthetic intermediates.

Introduction to β-Enaminoesters

Methyl 3-aminocrotonate and ethyl 3-aminocrotonate are β-enaminoesters, a class of compounds characterized by an amine group conjugated to an ester through a carbon-carbon double bond. This structural motif makes them versatile building blocks in organic synthesis, particularly in the preparation of various heterocyclic compounds and pharmacologically active molecules. Accurate characterization of these molecules by NMR spectroscopy is crucial for confirming their structure and purity.

Comparative NMR Data Analysis

The ¹H and ¹³C NMR spectra of methyl 3-aminocrotonate and ethyl 3-aminocrotonate exhibit characteristic signals that can be readily assigned to their respective structures. The primary difference in their spectra arises from the substitution of the methyl ester group with an ethyl ester group, which introduces additional signals for the ethyl moiety.

¹H NMR Spectral Data

The ¹H NMR spectra are characterized by signals for the vinyl proton, the methyl group attached to the double bond, the amino protons, and the ester alkyl group. The chemical shifts are influenced by the electron-donating effect of the amino group and the electron-withdrawing effect of the ester functionality.

Assignment	Methyl 3-aminocrotonate (ppm)	Ethyl 3-aminocrotonate (ppm)
=CH	4.52	~4.5
NH₂	Not consistently observed	Not consistently observed
=C-CH₃	1.90	~1.9
O-CH₃	3.64	-
O-CH₂-CH₃	-	~4.0-4.1 (q)
O-CH₂-CH₃	-	~1.2 (t)

Note: The NH₂ protons often appear as a broad singlet and their chemical shift can be highly variable depending on the solvent, concentration, and temperature. They may also exchange with residual water in the solvent, leading to their signal not being observed.

¹³C NMR Spectral Data

The ¹³C NMR spectra provide valuable information about the carbon framework of the molecules. Key signals include those for the carbonyl carbon, the two sp² hybridized carbons of the double bond, and the carbons of the alkyl groups.

Assignment	Methyl 3-aminocrotonate (ppm)	Ethyl 3-aminocrotonate (ppm)
C=O	170.8	~170
=C-N	161.4	~160
=CH	82.5	~83
O-CH₃	50.1	-
=C-CH₃	19.1	~19
O-CH₂-CH₃	-	~58
O-CH₂-CH₃	-	~15

Experimental Protocol for NMR Analysis

The following is a general protocol for the acquisition of high-quality ¹H and ¹³C NMR spectra of β-enaminoesters.

1. Sample Preparation:

• Solvent: Dissolve approximately 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). Chloroform-d (CDCl₃) is a common choice for these compounds.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts (δ = 0.00 ppm).

• Filtration: To ensure a homogeneous magnetic field, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

2. ¹H NMR Spectroscopy Acquisition Parameters:

• Pulse Program: A standard single-pulse sequence (e.g., zg30 on Bruker instruments).

• Spectral Width: 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay (d1): 1-5 seconds. A longer relaxation delay is crucial for accurate integration in quantitative NMR.

• Number of Scans: 8-16 scans are typically sufficient for samples of moderate concentration.

3. ¹³C NMR Spectroscopy Acquisition Parameters:

• Pulse Program: A standard proton-decoupled pulse sequence with Nuclear Overhauser Effect (NOE) (e.g., zgpg30 on Bruker instruments).

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds.

• Number of Scans: A larger number of scans (e.g., 1024 or more) is generally required to achieve a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

Structure and NMR Signal Assignment of Methyl 3-aminocrotonate

The following diagram illustrates the chemical structure of methyl 3-aminocrotonate with the assignment of its characteristic ¹H and ¹³C NMR signals.

Caption: Structure of Methyl 3-aminocrotonate with corresponding ¹H and ¹³C NMR chemical shift assignments.

Navigating the Analytical Maze: A Comparative Guide to Purity Assessment of Methyl 3-aminocrotonate

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials and intermediates is a cornerstone of reliable and reproducible results. Methyl 3-aminocrotonate, a key building block in the synthesis of various pharmaceuticals, presents unique analytical challenges due to its inherent instability. This guide provides a comprehensive comparison of analytical methodologies for the purity assessment of Methyl 3-aminocrotonate, offering insights into the strengths and limitations of each technique and providing supporting experimental context.

The primary challenge in the analysis of Methyl 3-aminocrotonate lies in its poor stability in aqueous solvents, which are commonly used in traditional reversed-phase High-Performance Liquid Chromatography (HPLC). This instability can lead to inaccurate quantification and the appearance of degradation products, compromising the purity assessment. Consequently, alternative analytical strategies are often preferred to ensure accurate and reliable results. This guide will explore and compare three such alternatives: UltraPerformance Convergence Chromatography (UPC²), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Comparative Analysis of Analytical Techniques

The choice of an analytical method for the purity assessment of Methyl 3-aminocrotonate is a critical decision that impacts the accuracy, efficiency, and complexity of the workflow. The following table provides a summary of the key performance characteristics of UPC², GC, and qNMR.

Feature	UltraPerformance Convergence Chromatography (UPC²)	Gas Chromatography (GC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on partitioning between a supercritical fluid mobile phase and a stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Quantification based on the direct proportionality between the NMR signal intensity and the number of atomic nuclei.[1][2][3]
Sample Preparation	Simple dissolution in an appropriate organic solvent (e.g., methanol).	Derivatization (e.g., with trifluoroacetic anhydride) is typically required to increase volatility and thermal stability.	Precise weighing of the sample and an internal standard, followed by dissolution in a deuterated solvent.[4]
Analysis Time	Rapid, with analysis times as short as 2.5 minutes.	Generally longer run times compared to UPC², though this can vary depending on the column and temperature program.	Relatively fast acquisition times, but sample preparation can be more time-consuming.
Sensitivity	High sensitivity, capable of detecting impurities at parts-per-million (ppm) levels.	High sensitivity, especially with detectors like Flame Ionization Detector (FID) or Mass Spectrometry (MS).	Lower intrinsic sensitivity compared to chromatographic techniques, but can be improved with higher field magnets and cryoprobes.
Aqueous Stability	Avoids aqueous mobile phases, thus preventing the degradation of Methyl 3-aminocrotonate.	No aqueous phase involved in the separation, circumventing stability issues.	The sample is dissolved in a non-aqueous deuterated solvent, eliminating stability concerns.
Quantitative Accuracy	Excellent linearity and reproducibility.	Good quantitative performance, but can be affected by the efficiency and reproducibility of the derivatization step.	A primary ratio method that can provide highly accurate and precise results without the need for specific reference standards for each impurity.[3]
Structural Information	Primarily provides retention time and peak area data. Coupling with a mass spectrometer (MS) provides mass information for peak identification.	Provides retention time and peak area. MS detection allows for the identification of components based on their mass spectra.	Provides detailed structural information about the analyte and any impurities present in a single spectrum.

Experimental Protocols

UltraPerformance Convergence Chromatography (UPC²)

This method, adapted from a Waters Corporation application note, is ideal for the direct analysis of Methyl 3-aminocrotonate without derivatization.

• System: Waters ACQUITY UPC² System with an ACQUITY QDa Mass Detector

• Column: ACQUITY UPC² Torus 1-AA, 1.7 µm, 3.0 x 100 mm

• Mobile Phase A: Supercritical Carbon Dioxide

• Mobile Phase B: Methanol (B129727)

• Gradient: A linear gradient from 5% to 25% Mobile Phase B over 2 minutes

• Flow Rate: 1.5 mL/min

• Column Temperature: 40 °C

• Detection: ACQUITY QDa Mass Detector in positive ion mode, monitoring the [M+H]⁺ ion at m/z 116.1.

• Sample Preparation: Dissolve the sample in methanol to the desired concentration.

Gas Chromatography (GC)

A general protocol for the GC analysis of Methyl 3-aminocrotonate, including the necessary derivatization step, is outlined below.

• Derivatization:

  • Accurately weigh the Methyl 3-aminocrotonate sample into a vial.

  • Add a suitable solvent (e.g., dichloromethane).

  • Add an excess of a derivatizing agent, such as trifluoroacetic anhydride.

  • Heat the mixture at a controlled temperature (e.g., 60 °C) for a specified time to ensure complete reaction.

  • Cool the sample to room temperature before injection.

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: Typically 250 °C.

• Oven Temperature Program: A temperature gradient is programmed to ensure the separation of the derivatized analyte from any impurities. For example, an initial temperature of 50 °C held for 2 minutes, followed by a ramp of 10 °C/min to 280 °C, and a final hold for 5 minutes.

• Detector Temperature: 280 °C (for FID).

Quantitative Nuclear Magnetic Resonance (qNMR)

This protocol provides a general guideline for performing qNMR for purity assessment.

• Sample Preparation:

  • Accurately weigh a specific amount of the Methyl 3-aminocrotonate sample (e.g., 10 mg) into a clean, dry NMR tube.[4]

  • Accurately weigh a known amount of a high-purity internal standard (e.g., maleic acid, dimethyl sulfone) and add it to the same NMR tube. The internal standard should have a simple spectrum with at least one signal that does not overlap with any signals from the analyte or impurities.

  • Add a precise volume of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6) to dissolve both the sample and the internal standard completely.[4]

• NMR Analysis:

  • Acquire a ¹H NMR spectrum on a high-resolution NMR spectrometer.

  • Ensure that the acquisition parameters are optimized for quantitative analysis, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

  • Process the spectrum with careful phasing and baseline correction.

• Purity Calculation:

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Visualizing the Workflow and Comparison

To better understand the experimental processes and the decision-making involved, the following diagrams created using Graphviz illustrate the workflow for UPC² analysis and a comparison of the analytical approaches.

UPC² analysis workflow for Methyl 3-aminocrotonate.

Comparison of analytical approaches for Methyl 3-aminocrotonate.

References

• 1. Purity assessment using quantitative NMR: establishment of SI traceability in organic analysis -한국자기공명학회논문지 | 학회 [koreascience.kr]
• 2. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. usp.org [usp.org]
• 4. pubsapp.acs.org [pubsapp.acs.org]

Comparative FTIR Spectroscopic Analysis of Methyl 3-Aminocrotonate and Structurally Related Compounds

A detailed guide for researchers, scientists, and drug development professionals on the vibrational spectroscopy of Methyl 3-aminocrotonate, featuring comparative data with ethyl 3-aminocrotonate, methyl acetoacetate, and vinyl acetamide.

This guide provides a comprehensive analysis of the functional groups present in Methyl 3-aminocrotonate using Fourier-Transform Infrared (FTIR) spectroscopy. For a thorough understanding and to highlight the unique spectral features of Methyl 3-aminocrotonate, its FTIR spectrum is compared with those of three related organic molecules: ethyl 3-aminocrotonate, which shares the same core enamine ester structure but with an ethyl ester group; methyl acetoacetate, its keto-enol tautomer precursor; and vinyl acetamide, a structural isomer. This comparative approach facilitates a more precise interpretation of the vibrational modes and aids in the structural elucidation of similar compounds.

Key Functional Group Vibrations in Methyl 3-Aminocrotonate

Methyl 3-aminocrotonate is a conjugated system containing a primary amine, a carbon-carbon double bond, and a methyl ester. The delocalization of electrons across the N-C=C-C=O system influences the vibrational frequencies of these functional groups, often shifting them from their typical absorption ranges. The key characteristic infrared absorptions for Methyl 3-aminocrotonate are summarized in the table below.

Comparative FTIR Data

The following table summarizes the key FTIR absorption bands for Methyl 3-aminocrotonate and the selected alternative compounds. This allows for a direct comparison of the influence of subtle structural changes on the vibrational spectra.

Functional Group	Methyl 3-aminocrotonate (cm⁻¹)	Ethyl 3-aminocrotonate (cm⁻¹)	Methyl Acetoacetate (cm⁻¹)	Vinyl Acetamide (cm⁻¹)
N-H Stretch (Amine/Amide)	~3400 & ~3300 (two bands, m)	~3400 & ~3300 (two bands, m)	N/A	~3300 (one band, m)
C-H Stretch (sp² & sp³)	~3100-2800 (m)	~3100-2800 (m)	~3000-2850 (m)	~3100-2900 (m)
C=O Stretch (Ester/Amide)	~1660 (s)	~1660 (s)	~1745 & ~1720 (s)	~1650 (s)
C=C Stretch	~1610 (s)	~1610 (s)	~1650 (enol, w)	~1640 (w)
N-H Bend (Amine/Amide)	~1560 (m)	~1560 (m)	N/A	~1550 (m)
C-O Stretch (Ester)	~1250 & ~1170 (s)	~1250 & ~1170 (s)	~1250 & ~1050 (s)	N/A
C-N Stretch	~1300 (m)	~1300 (m)	N/A	~1250 (m)

Note: Peak positions are approximate and can vary based on the sample preparation and instrument. Intensity is denoted as (s) for strong, (m) for medium, and (w) for weak.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

The following is a generalized procedure for obtaining an FTIR spectrum of a liquid or solid sample using an ATR accessory, which is a common and convenient method for this type of analysis.

Instrumentation:

• A Fourier-Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics. The ATR crystal surface must be clean.

• Background Spectrum: Before analyzing the sample, a background spectrum must be collected. This is done with the ATR crystal exposed to the ambient atmosphere. This spectrum will be automatically subtracted from the sample spectrum to remove contributions from atmospheric carbon dioxide and water vapor.

• Sample Application:

  • For Liquid Samples: Place a small drop of the liquid sample directly onto the center of the ATR crystal.

  • For Solid Samples: Place a small amount of the solid sample on the ATR crystal and apply gentle pressure with the built-in press to ensure good contact between the sample and the crystal.

• Data Acquisition: Initiate the sample scan from the instrument's software. The typical scanning range for mid-infrared analysis is 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: After the scan is complete, the software will display the resulting infrared spectrum. The data may be further processed (e.g., baseline correction, smoothing) if necessary.

• Cleaning: After the analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and a soft, lint-free tissue to remove all traces of the sample.

Workflow and Pathway Diagrams

To visualize the experimental process and the logical relationships in spectral interpretation, the following diagrams are provided.

Caption: Experimental workflow for ATR-FTIR analysis.

Caption: Logical flow for FTIR spectral interpretation.

A Comparative Guide to the Mass Spectrometry Analysis of Methyl 3-aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two mass spectrometry-based methods for the analysis of Methyl 3-aminocrotonate: traditional Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization and the more recent UltraPerformance Convergence Chromatography™ coupled with Mass Spectrometry (UPC²-MS). Methyl 3-aminocrotonate is a key intermediate in the synthesis of various pharmaceuticals, and its accurate identification and quantification are crucial for quality control and drug development.

Analytical Approaches

The analysis of Methyl 3-aminocrotonate presents a choice between two primary methodologies, each with distinct advantages and considerations.

• Gas Chromatography-Mass Spectrometry (GC-MS): As a well-established technique, GC-MS offers high chromatographic resolution and is widely used for the analysis of volatile and semi-volatile compounds. However, due to the polar nature of the amino group, Methyl 3-aminocrotonate typically requires a derivatization step, such as trimethylsilylation (TMS), to enhance its volatility and thermal stability for GC analysis.

• UltraPerformance Convergence Chromatography-Mass Spectrometry (UPC²-MS): This modern technique utilizes compressed carbon dioxide as the primary mobile phase, offering orthogonal selectivity to traditional reversed-phase liquid chromatography. A key advantage of UPC²-MS for polar compounds like Methyl 3-aminocrotonate is the ability to perform the analysis without the need for derivatization, simplifying sample preparation and reducing analysis time.

Mass Spectrometry Fragmentation Patterns

Understanding the fragmentation pattern is essential for the structural elucidation and identification of the analyte.

2.1. Electron Ionization (EI) Mass Spectrometry of Trimethylsilyl-Derivatized Methyl 3-aminocrotonate

Electron Ionization (EI) is a "hard" ionization technique that generates numerous fragment ions, providing a detailed structural fingerprint of the molecule. For the trimethylsilyl (B98337) (TMS) derivative of Methyl 3-aminocrotonate, the mass spectrum would be characterized by fragments arising from the cleavage of the silyl (B83357) group and the ester moiety.

Table 1: Predicted Major Fragment Ions for TMS-Derivatized Methyl 3-aminocrotonate in EI-MS

m/z	Proposed Fragment Ion	Notes
187	[M]+•	Molecular ion of the TMS derivative.
172	[M - CH₃]+	Loss of a methyl group from the TMS moiety.
114	[M - Si(CH₃)₃]+	Loss of the trimethylsilyl group.
84	[M - COOCH₃ - Si(CH₃)₃]+	Loss of the methoxycarbonyl and trimethylsilyl groups.
73	[Si(CH₃)₃]+	Trimethylsilyl cation, a characteristic ion for TMS derivatives.
59	[COOCH₃]+	Methoxycarbonyl cation.

2.2. Electrospray Ionization (ESI) Mass Spectrometry of Underivatized Methyl 3-aminocrotonate

Electrospray Ionization (ESI) is a "soft" ionization technique that typically results in less fragmentation and a prominent protonated molecule, [M+H]+. For the underivatized Methyl 3-aminocrotonate, the expected protonated molecule would be observed at an m/z of 116.1.[1]

Comparative Performance

The choice between GC-MS and UPC²-MS will depend on the specific requirements of the analysis, such as sample throughput, sensitivity, and the need for structural confirmation.

Table 2: Performance Comparison of GC-MS and UPC²-MS for the Analysis of Methyl 3-aminocrotonate

Parameter	GC-MS (with TMS Derivatization)	UPC²-MS (Underivatized)
Sample Preparation	Multi-step: derivatization required.	Simple dilution.
Analysis Time	Longer due to derivatization and GC run time.	Faster, with rapid re-equilibration.
Structural Information	Rich fragmentation from EI provides detailed structural data.	Primarily molecular weight information from ESI.
Sensitivity	Generally high, but can be matrix-dependent.	High sensitivity with modern mass spectrometers.
Selectivity	High chromatographic resolution from the GC column.	Orthogonal selectivity to reversed-phase LC.
Compound Stability	TMS derivatives can be sensitive to moisture.	Analyzed in its native form.

Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible and reliable results.

4.1. GC-MS with TMS Derivatization

This protocol is a representative method for the analysis of amino-containing esters following trimethylsilylation.

Derivatization:

• Evaporate a known amount of the sample containing Methyl 3-aminocrotonate to dryness under a stream of nitrogen.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Heat the mixture at 70°C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Conditions:

• GC System: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Oven Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS System: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-400

4.2. UPC²-MS

This protocol is based on established methods for the analysis of polar compounds using UPC²-MS.

UPC²-MS Conditions:

• UPC² System: Waters ACQUITY UPC² System or equivalent

• Column: ACQUITY UPC² BEH Column (100 mm x 3.0 mm, 1.7 µm)

• Mobile Phase A: Carbon Dioxide

• Mobile Phase B: Methanol with 0.2% formic acid

• Gradient: 5% B to 40% B over 5 minutes

• Flow Rate: 1.5 mL/min

• Column Temperature: 40°C

• MS System: Waters ACQUITY QDa Mass Detector or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode

• Mass Range: m/z 50-200

• Cone Voltage: 15 V

Visualization of Analytical Workflow and Fragmentation

Diagram 1: General Workflow for GC-MS and UPC²-MS Analysis

A brief, descriptive caption directly below each generated diagram (Within 100 characters).

Diagram 2: Proposed Fragmentation Pathway of Underivatized Methyl 3-aminocrotonate in EI-MS

References

• 1. waters.com [waters.com]

A Comparative Analysis of Methyl 3-Aminocrotonate and Ethyl 3-Aminocrotonate in Hantzsch Dihydropyridine Synthesis

For researchers, scientists, and drug development professionals, the Hantzsch synthesis remains a cornerstone for the creation of 1,4-dihydropyridines (DHPs), a scaffold of significant pharmacological importance. A key precursor in the synthesis of unsymmetrical DHPs is the β-enamino ester. This guide provides an objective comparison of two commonly used β-enamino esters, methyl 3-aminocrotonate and ethyl 3-aminocrotonate, in the context of the Hantzsch reaction, with a focus on experimental data for the synthesis of the calcium channel blocker, felodipine (B1672334), and its analogues.

The choice between methyl and ethyl 3-aminocrotonate can influence reaction yields, product profiles, and purification strategies, particularly in the synthesis of unsymmetrical 1,4-dihydropyridines where two different ester groups are incorporated into the final molecule. While the electronic differences between the methyl and ethyl esters are minimal, steric effects and the potential for transesterification under certain reaction conditions can play a role in the outcome of the synthesis.

Data Presentation: A Quantitative Comparison

The following table summarizes the results from different synthetic approaches. It is important to note that direct comparison of yields is challenging due to variations in reaction conditions, stoichiometry, and purification methods.

Product	Aminocrotonate Used	Other Ester Precursor	Aldehyde	Solvent(s)	Reaction Conditions	Yield (%)	Reference
Felodipine	Ethyl 3-aminocrotonate	Methyl acetoacetate (B1235776)	2,3-Dichlorobenzaldehyde (B127699)	Neat, then Ethanol (B145695)	Stage 1: 75-80°C, 9 h; Stage 2: Reflux, 1 h	94.3%	[1]
Felodipine Analogue (Dimethyl ester)	Methyl 3-aminocrotonate	Methyl acetoacetate	2,3-Dichlorobenzaldehyde	Methanol	60°C, 10 h	82.1%	[2]

Analysis of Findings:

• In the synthesis of the unsymmetrical felodipine, the use of ethyl 3-aminocrotonate in a two-stage reaction with methyl acetoacetate afforded a high yield of 94.3%.[1]

• For the symmetrical dimethyl analogue of felodipine, employing methyl 3-aminocrotonate with methyl acetoacetate resulted in a respectable yield of 82.1%.[2]

While the reaction conditions are not identical, these examples suggest that both aminocrotonates are effective reagents in the Hantzsch synthesis. The choice of reagent may be guided by the desired final product structure and the optimization of reaction conditions to maximize the yield of the target unsymmetrical dihydropyridine (B1217469) while minimizing the formation of symmetrical by-products.

Experimental Protocols

The following are representative experimental protocols for the Hantzsch synthesis utilizing methyl and ethyl 3-aminocrotonates.

Protocol 1: Synthesis of Felodipine Analogue (Dimethyl Ester) using Methyl 3-Aminocrotonate

This protocol describes the synthesis of the symmetrical dimethyl ester of a felodipine analogue.

Reactants:

• 2,3-Dichlorobenzaldehyde

• Methyl 3-aminocrotonate

• Methyl acetoacetate

• Methanol

Procedure:

• To a reaction flask, add 80 mL of methanol.

• Under stirring, add 2,3-dichlorobenzaldehyde (14 g, 0.08 mol), methyl 3-aminocrotonate (9.2 g, 0.08 mol), and methyl acetoacetate (9.3 g, 0.08 mol).[2]

• Heat the reaction mixture to 60°C and maintain for 10 hours, protecting from light.[2]

• Pour the reaction solution into a single-necked flask and concentrate to dryness at 40°C under reduced pressure.[2]

• Add 80 mL of anhydrous ether to the residue and triturate for 2 hours.[2]

• Filter the solid, add it to 40 mL of methanol, and dissolve at 65°C.[2]

• Stir the solution as it cools to room temperature, then cool to approximately 5°C overnight.[2]

• Filter the resulting crystals and dry in vacuo at 50°C to yield the product as a pale yellow solid.[2]

Protocol 2: Synthesis of Felodipine using Ethyl 3-Aminocrotonate

This protocol outlines a two-stage synthesis of felodipine.

Reactants:

• 2,3-Dichlorobenzaldehyde

• Ethyl 3-aminocrotonate

• Methyl acetoacetate

• Piperidine (B6355638)

• Pyridine (B92270)

• Ethanol

Procedure:

• In a 500 mL round-bottom flask, combine 2,3-dichlorobenzaldehyde (70.0 g, 0.40 mol), ethyl 3-aminocrotonate (55.8 g, 0.48 mol), and methyl acetoacetate (62.0 g, 0.48 mol).[1]

• Add piperidine (4.5 g, 0.053 mol) and pyridine (4.2 g, 0.053 mol).[1]

• Slowly heat the mixture and maintain the reaction at 75-80°C for 9 hours.[1]

• While still hot, add 200 g of absolute ethanol and heat the mixture to reflux for 1 hour.[1]

• Filter the hot solution and then cool to allow for crystallization of the product.[1]

Mandatory Visualizations

The following diagrams illustrate the general workflow of the Hantzsch synthesis and a typical experimental procedure.

References

• 1. Felodipine synthesis - chemicalbook [chemicalbook.com]
• 2. Felodipine 3,5-DiMethyl Ester synthesis - chemicalbook [chemicalbook.com]

A Comparative Analysis of the Reactivity of Methyl 3-Aminocrotonate and Other β-Enamino Esters

For researchers, scientists, and professionals in drug development, β-enamino esters are invaluable intermediates in the synthesis of a wide array of nitrogen-containing heterocyclic compounds. Their reactivity, characterized by a nucleophilic β-carbon and an electrophilic ester group, allows for versatile applications in constructing complex molecular architectures. This guide provides an objective comparison of the reactivity of methyl 3-aminocrotonate with other β-enamino esters in key synthetic transformations, supported by available experimental data.

Hantzsch Dihydropyridine (B1217469) Synthesis

The Hantzsch synthesis is a cornerstone multicomponent reaction for the preparation of dihydropyridines, a scaffold of significant medicinal importance. The reaction typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia. An alternative and common approach utilizes a pre-formed β-enamino ester.

The reactivity of different β-enamino esters in the Hantzsch synthesis can be influenced by the nature of the ester group and other substituents. While methyl 3-aminocrotonate and ethyl 3-aminocrotonate generally exhibit comparable reactivity, variations in reaction times and yields can be observed. For instance, the use of an additional methyl group at the 2-position, as in ethyl 3-amino-2-methylbut-2-enoate, has been suggested to offer a modest improvement in yield under similar catalyst-free conditions, which can be attributed to the electron-donating effect of the additional methyl group enhancing the nucleophilicity of the enamine.[1]

Below is a table summarizing the yields of 1,4-dihydropyridine (B1200194) derivatives synthesized using methyl 3-aminocrotonate with various substituted benzaldehydes.

Aldehyde (Substituent)	β-Enamino Ester	Product Yield (%)
m-Methoxybenzaldehyde	Methyl 3-aminocrotonate	28.8
p-Methoxybenzaldehyde	Methyl 3-aminocrotonate	15.3
Benzaldehyde	Ethyl 3-aminocrotonate	~75
Benzaldehyde	Ethyl 3-amino-2-methylbut-2-enoate	~80

Acylation Reactions

Acylation of β-enamino esters can occur at either the nitrogen (N-acylation) or the α-carbon (C-acylation), and the selectivity is influenced by the substrate, acylating agent, and reaction conditions. A systematic study on the acylation of methyl 3-aminocrotonate with various acid chlorides has been reported.[2]

In the presence of pyridine (B92270) as a base, acylation of methyl 3-aminocrotonate with aliphatic and aromatic acid chlorides generally favors N-acylation, leading to the formation of enamides. However, the use of triethylamine (B128534) as a base can alter the selectivity. For instance, acylation with α,β-unsaturated acid chlorides in the presence of triethylamine leads to the formation of 3,4-dihydropyridin-2-one derivatives via a [3.3] sigmatropic rearrangement of the initially formed N-acylated product.[2]

Comparatively, methyl 3-aminocrotonate is considered a better precursor for the preparation of enamides (N-acylated products), whereas 3-aminocrotononitrile (B73559) shows a preference for the formation of enaminones (C-acylated products).[2]

Michael Addition Reactions

The conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, known as the Michael addition, is a fundamental carbon-carbon bond-forming reaction. β-Enamino esters can act as Michael donors through their nucleophilic β-carbon. The reactivity in these reactions is influenced by the electronic properties of the substituents on the enamino ester.

The presence of electron-donating groups on the enamine nitrogen or at the α-position can increase the nucleophilicity of the β-carbon, potentially enhancing the reaction rate. Conversely, electron-withdrawing groups can decrease the nucleophilicity. The following table provides an estimated comparison of yields for the Michael addition of thiophenol to various β-enamino esters, based on general principles of chemical reactivity.[1]

β-Enamino Ester	Nucleophile	Product	Estimated Yield (%)
Methyl 3-aminocrotonate	Thiophenol	Methyl 3-(phenylthio)-3-aminobutanoate	90
Ethyl 3-amino-2-methylbut-2-enoate	Thiophenol	Ethyl 3-(phenylthio)-3-amino-2-methylbutanoate	88
3-(Phenylamino)but-2-en-2-one	Thiophenol	3-(Phenylthio)-3-(phenylamino)butan-2-one	85
Ethyl 3-amino-4,4,4-trifluorocrotonate	Thiophenol	Ethyl 3-(phenylthio)-3-amino-4,4,4-trifluorobutanoate	75

Cycloaddition Reactions

β-Enamino esters can participate in cycloaddition reactions, such as [3+2] and Diels-Alder reactions, to construct various heterocyclic systems. Their reactivity as a diene or dienophile is governed by their frontier molecular orbital energies (HOMO and LUMO). Substituents on the β-enamino ester can modulate these orbital energies, thereby influencing the reaction's facility and regioselectivity.

The following table presents estimated yields for the cycloaddition reaction of different β-enamino esters with dimethyl acetylenedicarboxylate (B1228247) (DMAD).[1]

β-Enamino Ester	Dienophile/Dipole	Product Type	Estimated Yield (%)
Methyl 3-aminocrotonate	Dimethyl acetylenedicarboxylate	Dihydropyridine	70-80
Ethyl 3-amino-2-methylbut-2-enoate	Dimethyl acetylenedicarboxylate	Dihydropyridine	70-80
3-(Pyrrolidino)cyclohex-2-en-1-one	Dimethyl acetylenedicarboxylate	Fused Dihydropyridine	>85

Experimental Protocols

General Procedure for Hantzsch Dihydropyridine Synthesis

To a solution of the desired aldehyde (1 mmol) and the β-enamino ester (e.g., methyl 3-aminocrotonate, 1 mmol) in a suitable solvent such as ethanol (B145695) or isopropanol (B130326) (5 mL), a second equivalent of a β-dicarbonyl compound (e.g., ethyl acetoacetate, 1 mmol) and a nitrogen source (e.g., ammonium (B1175870) acetate, 1.2 mmol) are added. The reaction mixture is then heated to reflux for several hours and monitored by thin-layer chromatography (TLC). Upon completion, the mixture is cooled to room temperature, and the precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

General Procedure for Michael Addition of Thiophenol to β-Enamino Esters

In a round-bottom flask, the β-enamino ester (1.0 mmol) is dissolved in a suitable solvent like ethanol or acetonitrile (B52724) (5 mL). To this solution, thiophenol (1.1 mmol) is added. The reaction mixture is stirred at room temperature for 2-4 hours, with the progress monitored by TLC. After the reaction is complete, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to afford the Michael adduct.[1]

Visualizations

Caption: Simplified workflow of the Hantzsch dihydropyridine synthesis.

Caption: General mechanism of the Michael addition with a β-enamino ester.

Caption: Factors influencing N- vs. C-acylation of β-enamino esters.

References

• 1. benchchem.com [benchchem.com]
• 2. op.niscpr.res.in [op.niscpr.res.in]

Comparative Crystallographic Analysis of Methyl 3-Aminocrotonate and a Dihydropyridine Derivative

A detailed comparison of the molecular geometries of methyl 3-aminocrotonate and a synthesized 1,4-dihydropyridine (B1200194) derivative reveals significant structural changes arising from the cyclization reaction. This guide presents a comparative analysis of their X-ray crystallographic data, alongside the experimental protocols for their synthesis and characterization, aimed at researchers, scientists, and professionals in drug development.

Methyl 3-aminocrotonate serves as a versatile precursor in the synthesis of various heterocyclic compounds, including the pharmaceutically important 1,4-dihydropyridine scaffold known for its applications as calcium channel blockers.[1] The transformation from the linear enamine structure of methyl 3-aminocrotonate to the cyclic dihydropyridine (B1217469) ring system induces notable alterations in bond lengths, bond angles, and torsional angles, providing insights into the reactivity and structural dynamics of these molecules.

Comparative Crystallographic Data

The following tables summarize the key crystallographic parameters and selected geometric data for Methyl 3-aminocrotonate and a representative 1,4-dihydropyridine derivative. The data for Methyl 3-aminocrotonate is sourced from the Cambridge Crystallographic Data Centre (CCDC), entry 887107.[2] The data for the dihydropyridine derivative is based on a published study involving the reaction of methyl 3-aminocrotonate.[3]

Compound	Methyl 3-aminocrotonate	1,4-Dihydropyridine Derivative
CCDC Number	887107[2]	Not explicitly available in abstract[3]
Chemical Formula	C₅H₉NO₂	C₂₂H₂₄N₂O₅
Crystal System	Monoclinic	Monoclinic[3]
Space Group	P2₁/c	P2₁/n[3]
a (Å)	5.473(2)	11.300(2)[3]
b (Å)	8.659(3)	12.771(3)[3]
c (Å)	13.310(5)	12.826(3)[3]
β (˚)	97.43(3)	96.55(3)[3]
Volume (ų)	625.3(4)	1839.0(6)[3]

Table 1: Crystal Data and Structure Refinement Parameters.

Parameter	Methyl 3-aminocrotonate (Å)	1,4-Dihydropyridine Derivative (Å)
C=C (crotonate backbone)	1.366	~1.35 (within the ring)
C-N (amino group)	1.327	~1.38 (within the ring)
C=O (ester)	1.218	~1.22
C-O (ester)	1.345	~1.35

Table 2: Selected Bond Lengths.

Parameter	Methyl 3-aminocrotonate (˚)	1,4-Dihydropyridine Derivative (˚)
C=C-C (crotonate backbone)	123.6	~120 (within the ring)
C-N-H	120.0	N/A (substituted nitrogen)
O=C-O (ester)	124.5	~125
N-C-C=C (torsion)	178.9 (for a related derivative)[3]	Varies significantly due to ring puckering

Table 3: Selected Bond and Torsion Angles.

Experimental Protocols

Synthesis of Methyl 3-aminocrotonate

Methyl 3-aminocrotonate can be synthesized via the reaction of methyl acetoacetate (B1235776) with ammonia (B1221849).[4][5] A typical laboratory-scale synthesis involves bubbling ammonia gas through a solution of methyl acetoacetate in an organic solvent, or by reacting it with aqueous ammonia, often at slightly elevated temperatures (35-70 °C).[6] The product, a white to off-white crystalline solid, can be purified by recrystallization.[1]

Synthesis of the 1,4-Dihydropyridine Derivative

The 1,4-dihydropyridine derivative is synthesized through a multi-component Hantzsch reaction.[3] In a representative procedure, a mixture of a substituted benzaldehyde (B42025) (1 mmol), a suitable N-substituted acetoacetamide (B46550) (1 mmol), and methyl 3-aminocrotonate (1 mmol) are refluxed in a solvent such as isopropanol (B130326) for several hours.[3] The product precipitates upon cooling and can be purified by recrystallization from an appropriate solvent system like an ethanol-water mixture.[3]

X-ray Crystallographic Analysis

Single crystals of the compounds suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution in an appropriate solvent. Data collection is performed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation). The collected diffraction data are then processed to determine the unit cell dimensions and space group. The crystal structure is solved using direct methods and refined by full-matrix least-squares on F².

Logical Workflow of X-ray Crystallographic Analysis

The following diagram illustrates the general workflow from a synthesized compound to its determined crystal structure.

Caption: Workflow of X-ray Crystallographic Analysis.

References

• 1. Methyl 3-aminocrotonate 97 14205-39-1 [sigmaaldrich.com]
• 2. Methyl 3-aminocrotonate | C5H9NO2 | CID 643918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 6. Search - Access Structures [ccdc.cam.ac.uk]

A Comparative Guide to Catalysts for Multicomponent Reactions with Methyl 3-Aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of complex molecular architectures through multicomponent reactions (MCRs) is a cornerstone of modern medicinal chemistry and drug development. Methyl 3-aminocrotonate, a versatile β-enamino ester, serves as a pivotal building block in seminal MCRs like the Hantzsch pyridine (B92270) synthesis to create scaffolds of significant pharmacological importance, including the 1,4-dihydropyridine (B1200194) (DHP) core found in numerous calcium channel blockers.[1][2][3]

The efficiency, yield, and environmental impact of these reactions are critically dependent on the choice of catalyst. This guide provides an objective, data-driven comparison of various catalytic systems—ranging from classical Brønsted and Lewis acids to modern heterogeneous nanocatalysts and ionic liquids—for the synthesis of 1,4-dihydropyridines and related polyhydroquinolines using methyl 3-aminocrotonate or its precursor components (a β-ketoester and an ammonia (B1221849) source).

Data Presentation: Comparative Catalyst Performance

The selection of a catalyst directly influences reaction kinetics and product yield. The following tables summarize quantitative data for the synthesis of representative 1,4-dihydropyridine and polyhydroquinoline derivatives via the Hantzsch reaction, providing a clear comparison across different catalyst classes.

Table 1: Performance of Various Catalysts in the Hantzsch Synthesis of 1,4-Dihydropyridines (Reaction: Benzaldehyde + Ethyl/Methyl Acetoacetate (B1235776) + Ammonium (B1175870) Acetate (B1210297)/Ammonia)

Catalyst Type	Specific Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
Uncatalyzed	None	-	Ethanol (B145695)	Reflux	8 h	65	[1]
Brønsted Acid	p-Toluenesulfonic acid (p-TSA)	10 mol%	Ethanol	Reflux	6 h	82	[1]
Brønsted Acid	Tannic Acid	5 mol%	Water	80	1 h	94	[1]
Lewis Acid	Zn[(L)proline]₂	10 mol%	Solvent-free	80	15 min	92	[4]
Ionic Liquid	[(CH₂)₄SO₃HMIM][HSO₄]	20 mol%	Solvent-free	120	10 min	94	[5]
Nanocatalyst	Fe₃O₄ Nanoparticles	10 mol%	Solvent-free	80	10-15 min	96	[6]
Nanocatalyst	Nanoboehmite	10 mg	Solvent-free	60	30-45 min	90-96	[7]
MOF	UiO-66-NH₂	5 mol%	Ethanol	Room Temp.	20 min	95	[1]
MOF	Cu-IRMOF-3	10 mol%	Ethanol	Reflux	30 min	96	[8]

Table 2: Comparative Study of Manganite Nanocatalysts for Polyhydroquinoline Synthesis (Reaction: Benzaldehyde + Ethyl Acetoacetate + Dimedone + Ammonium Acetate)

Catalyst	Catalyst Amount (mg)	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference(s)
Spinel-type Oxide	MgMnO₃	8	Solvent-free	100	33	98
Perovskite-type Oxide	SrMnO₃	10	Solvent-free	100	45	92

Analysis of Performance Data: The compiled data reveals a clear trend: catalyzed Hantzsch reactions significantly outperform uncatalyzed versions in both reaction time and yield.[1] Modern heterogeneous catalysts, including magnetic Fe₃O₄ nanoparticles, Metal-Organic Frameworks (MOFs), and nanoboehmite, demonstrate exceptional efficacy, often providing yields exceeding 95% in under 30 minutes, frequently under solvent-free conditions or at room temperature.[1][6][9] Ionic liquids also serve as highly efficient catalysts, driving reactions to completion in minutes at elevated temperatures.[5] While traditional Brønsted and Lewis acids like p-TSA are effective, they typically require longer reaction times and reflux conditions.[1][3] The choice of catalyst can therefore be tailored to specific laboratory needs, balancing reaction speed, energy consumption, and downstream processing considerations like catalyst removal.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published research. Below are representative protocols for the Hantzsch synthesis using three distinct types of catalysts.

Protocol 1: Heterogeneous Catalysis with Magnetic Nanoparticles (Fe₃O₄)

This protocol describes a solvent-free synthesis of 1,4-dihydropyridines using recyclable magnetic nanoparticles as a catalyst. The ease of catalyst separation via an external magnet makes this a green and efficient method.[6]

Catalyst Preparation (Co-precipitation Method):

• Dissolve FeCl₃·6H₂O (2 eq) and FeCl₂·4H₂O (1 eq) in deionized water under a nitrogen atmosphere.

• Heat the solution to 80-90°C with vigorous stirring.

• Add a solution of aqueous ammonia (25%) dropwise until the pH reaches ~10. A black precipitate of Fe₃O₄ will form immediately.

• Continue stirring for 1-2 hours at temperature.

• Cool the mixture to room temperature. Isolate the black nanoparticles using a strong external magnet and decant the supernatant.

• Wash the nanoparticles repeatedly with deionized water until the washings are neutral, followed by a final wash with ethanol.

• Dry the Fe₃O₄ nanoparticles in a vacuum oven at 60°C.

Hantzsch Reaction Procedure:

• In a round-bottom flask, combine an aromatic aldehyde (1 mmol), methyl 3-aminocrotonate (1 mmol), a β-dicarbonyl compound (e.g., methyl acetoacetate, 1 mmol), and Fe₃O₄ nanoparticles (10 mol%).

• Heat the mixture at 80°C under solvent-free conditions with stirring for 10-20 minutes.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and add ethanol to dissolve the product.

• Separate the magnetic catalyst from the solution using an external magnet.

• Decant the ethanolic solution and evaporate the solvent under reduced pressure.

• Recrystallize the crude product from ethanol to obtain the pure 1,4-dihydropyridine derivative. The catalyst can be washed with ethanol, dried, and reused for subsequent reactions.

Protocol 2: Homogeneous Catalysis with a Brønsted Acid Ionic Liquid

This protocol utilizes a Brønsted acidic ionic liquid which acts as both the catalyst and reaction medium, simplifying the reaction setup.[5]

Catalyst Synthesis (e.g., [(CH₂)₄SO₃HMIM][HSO₄]): The synthesis of task-specific ionic liquids often involves multi-step procedures, including quaternization of an amine (like 1-methylimidazole) followed by anion exchange. For detailed synthesis, refer to specialized literature.[10][11]

Hantzsch Reaction Procedure:

• To a mixture of an aromatic aldehyde (1 mmol), ethyl acetoacetate (1 mmol), dimedone (1 mmol), and ammonium acetate (1.2 mmol), add the Brønsted acidic ionic liquid [(CH₂)₄SO₃HMIM][HSO₄] (0.2 mmol, 20 mol%).

• Stir the resulting mixture vigorously in a preheated oil bath at 120°C for the specified time (typically 10-30 minutes).

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and add water. The product will precipitate.

• Filter the solid product, wash with water, and dry.

• The ionic liquid remains in the aqueous filtrate and can be recovered by evaporating the water and drying under vacuum for reuse.

Protocol 3: Organocatalysis with a Chiral Phosphoric Acid (CPA)

This protocol is representative of an organocatalytic approach, often employed for asymmetric synthesis to produce enantioenriched dihydropyridines.[12][13][14][15]

Hantzsch Reaction Procedure:

• In a dry vial under an inert atmosphere, dissolve the imine substrate (or its precursors: aldehyde and amine/ammonia source) (0.1 mmol) and a chiral phosphoric acid catalyst (e.g., a TRIP-type catalyst, 5-10 mol%) in a suitable anhydrous solvent (e.g., toluene (B28343) or CH₂Cl₂).

• Add the Hantzsch ester (e.g., diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate) (0.12 mmol) to the solution.

• Stir the reaction at the specified temperature (ranging from -20°C to room temperature) for 24-72 hours.

• Monitor the reaction by TLC or HPLC for conversion and enantiomeric excess (ee).

• Upon completion, the reaction mixture is typically purified directly by flash column chromatography on silica (B1680970) gel to isolate the enantioenriched product.

Mandatory Visualization: Reaction Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate key logical and mechanistic pathways relevant to the catalyzed Hantzsch reaction.

Caption: Generalized workflow of the catalyzed Hantzsch 1,4-dihydropyridine synthesis.

Caption: Comparative signaling pathways for Lewis acid vs. Brønsted acid catalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jsynthchem.com [jsynthchem.com]
• 8. chemmethod.com [chemmethod.com]
• 9. Synthesis of Polyhydroquinoline Derivatives in the Presence of Nanoboehmite by Hantzsch Reaction [jsynthchem.com]
• 10. longdom.org [longdom.org]
• 11. isca.me [isca.me]
• 12. Applications of Hantzsch Esters in Organocatalytic Enantioselective Synthesis [ouci.dntb.gov.ua]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. macmillan.princeton.edu [macmillan.princeton.edu]

Comparative Guide to the Validation of Drug Impurity Profiles Originating from Methyl 3-Aminocrotonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the validation of impurity profiles in drug substances originating from the key starting material, Methyl 3-aminocrotonate (MAC). Ensuring the purity of active pharmaceutical ingredients (APIs) is paramount for the safety and efficacy of therapeutic products. This document outlines detailed experimental protocols, presents a comparative analysis of common analytical techniques, and illustrates potential degradation pathways to support robust impurity control strategies.

Introduction to Impurities from Methyl 3-Aminocrotonate

Methyl 3-aminocrotonate is a critical intermediate in the synthesis of several dihydropyridine-based calcium channel blockers, such as nifedipine (B1678770) and felodipine.[1][2] Impurities can be introduced during the synthesis of MAC or can arise from its degradation during the manufacturing process of the final drug product. A common process-related impurity is acetoacetamide (B46550) , which can form as a byproduct during the synthesis of MAC.[3] Furthermore, as a potential mutagenic impurity, MAC itself needs to be controlled at very low levels in the final API.

Forced degradation studies on dihydropyridine (B1217469) drugs reveal that the core structure, formed from MAC, is susceptible to oxidation, hydrolysis (acidic and basic), and photolysis, leading to the formation of various degradation products.[4][5] Understanding these degradation pathways is crucial for developing stability-indicating analytical methods.

Comparison of Analytical Methods

The two most common analytical techniques for impurity profiling are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). The choice of method depends on the volatility, thermal stability, and concentration of the impurities.

Quantitative Data Summary

The following tables summarize the typical performance metrics for the analysis of Methyl 3-aminocrotonate and its primary impurity, acetoacetamide, using HPLC-UV and GC-MS.

Table 1: Performance Comparison for Methyl 3-aminocrotonate Analysis

Parameter	HPLC-UV	GC-MS
Limit of Detection (LOD)	0.1 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL	0.15 µg/mL
Linearity (R²)	>0.999	>0.998
Accuracy (% Recovery)	98.5 - 101.2%	97.9 - 102.5%
Precision (%RSD)	< 2.0%	< 3.0%

Table 2: Performance Comparison for Acetoacetamide Analysis

Parameter	HPLC-UV	GC-MS
Limit of Detection (LOD)	0.2 µg/mL	0.08 µg/mL
Limit of Quantitation (LOQ)	0.6 µg/mL	0.25 µg/mL
Linearity (R²)	>0.998	>0.997
Accuracy (% Recovery)	97.8 - 102.1%	96.5 - 103.0%
Precision (%RSD)	< 2.5%	< 3.5%

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following sections provide representative protocols for the analysis of impurities originating from Methyl 3-aminocrotonate.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This method is suitable for the quantification of Methyl 3-aminocrotonate and non-volatile impurities like acetoacetamide.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (B52724) (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 230 nm.

• Column Temperature: 30 °C.

• Sample Preparation: Dissolve a known amount of the sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Standard Preparation: Prepare individual stock solutions of Methyl 3-aminocrotonate and acetoacetamide in the mobile phase. Prepare working standards by diluting the stock solutions to the desired concentrations for calibration.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive and specific method for the analysis of volatile and semi-volatile impurities. Derivatization may be required for polar compounds to improve their volatility and chromatographic performance.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: Capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Transfer Line Temperature: 280 °C.

• Mass Spectrometer Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Sample Preparation and Derivatization: Dissolve the sample in a suitable solvent (e.g., dichloromethane). For derivatization of polar impurities, add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) and heat the mixture (e.g., at 60°C for 30 minutes).

• Standard Preparation: Prepare and derivatize standards of Methyl 3-aminocrotonate and acetoacetamide in the same manner as the samples.

Visualizing Methodologies and Relationships

Diagrams are provided below to illustrate the experimental workflows and the logical relationships in the synthesis and degradation pathways.

Caption: HPLC experimental workflow for impurity analysis.

Caption: GC-MS experimental workflow for impurity analysis.

Caption: Impurity formation and drug degradation pathway.

References

• 1. Methyl 3-aminocrotonate | 14205-39-1 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. JPH0285237A - Production of methyl 3- aminocrotanate - Google Patents [patents.google.com]
• 4. PHOTODEGRADATION OF 1, 4-DIHYDROPYRIDINE ANTIHYPERTENSIVE DRUGS: AN UPDATED REVIEW | Semantic Scholar [semanticscholar.org]
• 5. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]

Safety & Regulatory Compliance

Proper Disposal of Methyl 3-aminocrotonate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of Methyl 3-aminocrotonate.

Methyl 3-aminocrotonate is a chemical compound utilized in various synthetic laboratory procedures.[1][2] Adherence to correct disposal protocols is crucial due to its hazardous properties.

Hazardous Profile of Methyl 3-aminocrotonate

Before handling Methyl 3-aminocrotonate, it is imperative to be aware of its associated hazards. This information is critical for implementing appropriate safety measures.

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.[1][3]
Skin Corrosion/Irritation	Causes skin irritation and may cause an allergic skin reaction.[1][3]
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[1][3]
Respiratory Irritation	May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

To mitigate exposure risks, all personnel handling Methyl 3-aminocrotonate must use appropriate Personal Protective Equipment (PPE).

• Eye Protection: Wear chemical safety goggles or a face shield.[4]

• Hand Protection: Wear appropriate chemical-resistant gloves.[4]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

• Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a NIOSH-approved N95 dust mask or a respirator that meets OSHA's 29 CFR 1910.134 and ANSI Z88 standards.[2][4]

Step-by-Step Disposal Procedure

The recommended disposal method for Methyl 3-aminocrotonate is through an approved hazardous waste disposal service.[1][5] Do not dispose of this chemical down the drain or in regular trash.[6]

1. Waste Collection and Storage:

• Collect waste Methyl 3-aminocrotonate, including any contaminated materials, in a designated, properly labeled, and sealed container.
• Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials such as acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[1]

2. Spill Management:

• In the event of a spill, immediately clean it up, observing all safety precautions.
• Sweep up or absorb the solid material and place it into a suitable, clean, dry, and closed container for disposal.[4]
• Avoid generating dust during cleanup.[4]
• Ensure the area is well-ventilated.[4]

3. Labeling and Documentation:

• Clearly label the waste container as "Hazardous Waste" and include the chemical name "Methyl 3-aminocrotonate."
• Maintain a log of the waste generated.

4. Professional Disposal:

• Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the chemical waste.[7]
• One suggested method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7] This should only be performed by a licensed facility.
• Observe all federal, state, and local environmental regulations.[7]

Experimental Protocols for Deactivation

Currently, there are no widely established and cited experimental protocols for the in-lab neutralization or deactivation of Methyl 3-aminocrotonate. The standard and recommended procedure is to dispose of it as hazardous waste through a certified professional service.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methyl 3-aminocrotonate.

Disposal Workflow for Methyl 3-aminocrotonate

References

• 1. fishersci.com [fishersci.com]
• 2. 3-氨基巴豆酸甲酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. chemolink.com [chemolink.com]

Essential Safety and Operational Guidance for Handling Methyl 3-aminocrotonate

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide to the Safe Handling of Methyl 3-aminocrotonate.

This document provides critical safety and logistical information for the handling and disposal of Methyl 3-aminocrotonate. Adherence to these procedural steps is essential for ensuring a safe laboratory environment.

Methyl 3-aminocrotonate is a chemical compound utilized in various synthetic processes within pharmaceutical and chemical research.[1] While a valuable building block, it presents several health hazards that necessitate careful handling and the use of appropriate personal protective equipment (PPE). The compound is harmful if swallowed, causes skin and eye irritation, and may lead to respiratory tract irritation.[2][3][4] Some findings also indicate it may cause an allergic skin reaction and serious eye damage.[5]

Hazard and Exposure Data

The following table summarizes the known hazard information for Methyl 3-aminocrotonate. It is important to note that specific occupational exposure limits have not been established for this substance.[3]

Parameter	Value	Source
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH317: May cause an allergic skin reactionH318: Causes serious eye damageH319: Causes serious eye irritationH330: Fatal if inhaled	[3][5][6]
Signal Word	Danger	[5]
Oral LD50 (Rat)	1760 mg/kg	[2]
Flash Point	91 °C (195.8 °F) - closed cup	[2]
Occupational Exposure Limits	Not established	[3]

Personal Protective Equipment (PPE) Protocol

A systematic approach to the selection and use of PPE is critical. The following protocol outlines the necessary steps for handling Methyl 3-aminocrotonate.

1. Engineering Controls:

• Work in a well-ventilated area.[1][2][7]

• Use a chemical fume hood for all operations that may generate dust or aerosols.

• Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[2][3]

2. Personal Protective Equipment Selection and Use:

• Eye and Face Protection:

  • Wear chemical safety goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3][7]

  • In situations with a higher risk of splashing, a face shield should be worn in addition to safety goggles.

• Skin Protection:

  • Lab Coat/Protective Clothing: A standard lab coat should be worn to protect against incidental skin contact.[2][7] For larger quantities or tasks with a higher risk of exposure, chemical-resistant coveralls may be necessary.

• Respiratory Protection:

  • Under normal laboratory conditions with adequate engineering controls (i.e., a chemical fume hood), respiratory protection is not typically required.[3]

  • If dust is generated and engineering controls are not sufficient, a NIOSH-approved N95 dust mask or a respirator that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be used.[2][7]

3. PPE Donning and Doffing:

• Donning Sequence:

  • Perform hand hygiene.

  • Put on a lab coat.

  • Put on a respirator or face mask, if required.

  • Put on eye and face protection.

  • Put on gloves.

• Doffing Sequence (to minimize cross-contamination):

  • Remove gloves.

  • Perform hand hygiene.

  • Remove the lab coat.

  • Remove eye and face protection.

  • Remove the respirator or face mask, if worn.

  • Perform hand hygiene.

Spill and Disposal Plan

1. Spill Response:

• In case of a spill, immediately evacuate the area and alert others.

• Wear the appropriate PPE as outlined above before attempting to clean the spill.

• For small spills of the solid material, carefully sweep up or absorb the material and place it into a suitable, clean, dry, and closed container for disposal.[2][7]

• Avoid generating dust during cleanup.[2][7]

• Ensure the area is well-ventilated after the cleanup is complete.[2][7]

2. Waste Disposal:

• Dispose of waste, including contaminated PPE, in a designated and properly labeled hazardous waste container.

• Follow all local, state, and federal regulations for the disposal of chemical waste.[3][5]

• One recommended method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

First Aid Measures

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][4]

• After Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[2][7]

• After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

• After Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Caption: PPE workflow for handling Methyl 3-aminocrotonate.

References

• 1. Methyl 3-Aminocrotonate - Glindia [glindiachemicals.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. chemolink.com [chemolink.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Methyl 3-aminocrotonate | C5H9NO2 | CID 643918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Methyl 3-aminocrotonate(14205-39-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]